4-Butylphenol-d5

• CAS: 225386-58-3

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Butylphenol-d5

CAS Number: 1219795-04-6

This technical guide provides a comprehensive overview of 4-Butylphenol-d5, a deuterated analog of 4-butylphenol, designed for researchers, scientists, and professionals in drug development. The guide details its physicochemical properties, primary applications, and relevant biological context based on its non-deuterated counterpart.

Physicochemical Properties

4-Butylphenol-d5 is the deuterium-labeled version of 4-Butylphenol.[1] The specific isotopic labeling, typically on the aromatic ring and the hydroxyl group (4-n-Butylphenol-2,3,5,6-d4,OD), is a deliberate strategy to enhance its utility in research applications.[2] The substitution of hydrogen with deuterium atoms leads to a higher molecular weight compared to the unlabeled compound and can introduce a kinetic isotope effect, where the breaking of a carbon-deuterium bond is slower than a carbon-hydrogen bond.[2] This property is particularly useful in metabolic studies.

Property	Value	Reference
CAS Number	1219795-04-6	[1][3]
Molecular Formula	C₁₀D₅H₉O
Molecular Weight	155.25 g/mol
Unlabeled CAS	1638-22-8
Purity	98 atom % D, min 98% Chemical Purity
Boiling Point	246.2 ± 9.0 °C at 760 mmHg
Density	1.0 ± 0.1 g/cm³

Applications in Research and Development

The primary application of 4-Butylphenol-d5 is as an internal standard in quantitative analytical chemistry, particularly in mass spectrometry-based methods like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Rationale for Use as an Internal Standard:

• Chemical Equivalence: It behaves almost identically to the non-labeled analyte during sample preparation and chromatographic separation.

• Mass Distinction: The mass difference allows the mass spectrometer to distinguish it from the target analyte.

• Accurate Quantification: It allows for the normalization of the final measurement, correcting for any sample loss during analysis and thereby ensuring high precision and accuracy. This is known as the stable-isotope dilution method.

The use of deuterated analogs like 4-Butylphenol-d5 is also crucial in pharmaceutical research for studying the metabolic stability of phenolic compounds. By strategically placing deuterium at sites of metabolic oxidation, the rate of metabolism can be slowed, which can help in designing new chemical entities with improved pharmacokinetic profiles.

Experimental Protocols

Use of 4-Butylphenol-d5 as an Internal Standard in LC-MS/MS Analysis

This protocol outlines a general procedure for the quantification of 4-butylphenol in a biological matrix (e.g., plasma, urine) using 4-Butylphenol-d5 as an internal standard.

• Preparation of Standard Solutions:

  • Prepare a stock solution of 4-butylphenol and 4-Butylphenol-d5 in a suitable organic solvent (e.g., methanol, acetonitrile).

  • Create a series of calibration standards by spiking a blank biological matrix with known concentrations of 4-butylphenol.

  • Add a fixed concentration of the 4-Butylphenol-d5 internal standard solution to each calibration standard and to the unknown samples.

• Sample Preparation (e.g., Protein Precipitation):

  • To 100 µL of the sample (calibrator or unknown), add 300 µL of the internal standard solution in acetonitrile to precipitate proteins.

  • Vortex the mixture for 1-2 minutes.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Chromatographic Separation: Inject the sample extract onto a suitable HPLC/UHPLC column (e.g., C18). Use a gradient elution with mobile phases such as water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Mass Spectrometric Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Monitor for specific precursor-to-product ion transitions for both 4-butylphenol and 4-Butylphenol-d5.

  • Quantification: Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the analyte concentration for the calibration standards. Determine the concentration of the analyte in the unknown samples from this curve.

Caption: Workflow for using 4-Butylphenol-d5 as an internal standard.

Biological Context: Insights from 4-tert-Butylphenol

While 4-Butylphenol-d5 is primarily used for analytical purposes, its non-deuterated form, 4-tert-butylphenol, has documented biological activities. Understanding these activities is crucial for researchers using the deuterated analog to study the parent compound. 4-tert-Butylphenol is recognized as a potential endocrine disruptor and can cause depigmentation.

Toxicological Profile:

• Developmental Toxicity: Studies in zebrafish have shown that exposure to 4-tert-butylphenol can induce developmental toxicity, including reduced embryo hatchability, morphological abnormalities, cardiotoxicity, and hypopigmentation.

• Oxidative Stress and Apoptosis: It has been shown to induce the production of intracellular reactive oxygen species (ROS), leading to oxidative stress and initiating apoptosis through the p53-bcl-2/bax-caspase3 pathway.

• Hepatotoxicity: In fish, chronic exposure can lead to liver damage, inflammation, and disruption of glycogen and lipid metabolism.

Signaling Pathways Modulated by Butylphenol Derivatives

Research on derivatives of butylphenol has shed light on their mechanisms of action, often involving the modulation of key cellular signaling pathways.

Anti-inflammatory Effects via NF-κB Inhibition

The anti-inflammatory properties of some phenolic compounds are linked to the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. NF-κB is a critical transcription factor that controls the expression of many pro-inflammatory genes. Its inhibition can reduce the inflammatory response.

Caption: Anti-inflammatory signaling via NF-κB inhibition.

Induction of Apoptosis

A derivative of 4-tert-Butyl-2,6-dimethylphenol has demonstrated pro-apoptotic activity in cancer cell lines. The mechanism involves the activation of the intrinsic apoptotic pathway, characterized by the cleavage of caspases.

Caption: Intrinsic apoptosis pathway induced by a butylphenol derivative.

Metabolism of 4-tert-Butylphenol

Certain bacteria, such as Sphingobium fuliginis, are capable of degrading 4-tert-butylphenol. The proposed metabolic pathway involves an initial hydroxylation followed by ring cleavage. Understanding these metabolic routes is important for environmental fate studies and toxicology.

Caption: Proposed metabolic pathway of 4-tert-butylphenol by S. fuliginis.

References

• 1. 4-Butylphenol-d5, CAS [[1219795-04-6]] | BIOZOL [biozol.de]
• 2. 4-Butylphenol-d5 | 1219795-04-6 | Benchchem [benchchem.com]
• 3. 4-Butylphenol-d5 by MedChem Express, Cat. No. HY-W144683S-1MG | Lucerna-Chem AG [shop.lucerna-chem.ch]

Synthesis and Isotopic Purity of 4-Butylphenol-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic purity determination of 4-Butylphenol-d5. This deuterated analog of 4-butylphenol serves as a valuable internal standard in quantitative mass spectrometry-based assays and as a tool in mechanistic and metabolic studies.[1][2] This document outlines a common synthetic approach, details analytical methodologies for assessing isotopic enrichment, and presents the expected analytical data for this compound.

Synthesis of 4-Butylphenol-d5

The introduction of deuterium atoms onto the aromatic ring of phenols is most commonly achieved through acid-catalyzed hydrogen-deuterium (H-D) exchange.[3][4] This method is effective for deuterating the activated ortho and para positions of the phenolic ring. For 4-Butylphenol, the target deuteration introduces five deuterium atoms, replacing the four hydrogens on the aromatic ring and the hydroxyl proton.

Experimental Protocol: Acid-Catalyzed Deuteration

This protocol is adapted from general procedures for the deuteration of phenols.[3]

Materials:

• 4-Butylphenol

• Deuterium oxide (D₂O, 99.8 atom % D)

• Deuterium chloride (DCl, 35 wt. % in D₂O, 99 atom % D) or a polymer-supported acid catalyst like Amberlyst-15

• Anhydrous organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

• Anhydrous sodium sulfate or magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve 4-butylphenol (1 equivalent) in an excess of deuterium oxide (D₂O) (e.g., 10-20 equivalents).

• Acidification: Carefully add a catalytic amount of deuterium chloride (DCl) to the solution. Alternatively, a dried polymer-supported acid catalyst such as Amberlyst-15 can be used.

• Reaction: Heat the mixture to reflux and maintain for a period of 6 to 24 hours under an inert atmosphere (e.g., nitrogen or argon). The reaction progress can be monitored by taking small aliquots and analyzing them by ¹H NMR to observe the disappearance of the aromatic proton signals.

• Work-up:

  • After cooling to room temperature, if a polymer-supported catalyst was used, it can be removed by filtration.

  • Neutralize the acidic solution with a suitable base (e.g., sodium bicarbonate solution).

  • Extract the deuterated product with an anhydrous organic solvent (e.g., diethyl ether or ethyl acetate) multiple times.

  • Combine the organic layers and dry over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Filter to remove the drying agent.

  • Remove the solvent using a rotary evaporator to yield the crude 4-Butylphenol-d5.

  • If necessary, further purification can be achieved by column chromatography on silica gel or by recrystallization.

Diagram of the Synthesis Workflow:

Caption: Workflow for the synthesis of 4-Butylphenol-d5.

Isotopic Purity Determination

The isotopic purity of the synthesized 4-Butylphenol-d5 is a critical parameter. The two primary analytical techniques for its determination are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Mass Spectrometry

Mass spectrometry is a highly sensitive technique used to determine the isotopic distribution of a sample. By comparing the mass spectrum of the deuterated compound to its non-deuterated analog, the degree of deuterium incorporation can be assessed.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the synthesized 4-Butylphenol-d5 in a suitable volatile solvent (e.g., dichloromethane or methanol).

• Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• GC Conditions:

  • Column: A non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a suitable temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp at 10-20 °C/min to a final temperature of 280-300 °C.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 200.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Data Presentation: Expected Mass Spectra

The mass spectrum of non-deuterated 4-butylphenol typically shows a molecular ion peak (M⁺) at m/z 150. Upon deuteration with five deuterium atoms, the molecular weight increases by five mass units. The expected molecular ion peak for 4-Butylphenol-d5 is therefore at m/z 155. The isotopic purity can be calculated from the relative intensities of the ion peaks corresponding to the different isotopologues (d0 to d5).

Compound	Molecular Formula	Molecular Weight ( g/mol )	Expected M⁺ Peak (m/z)
4-Butylphenol	C₁₀H₁₄O	150.22	150
4-Butylphenol-d5	C₁₀H₉D₅O	155.25	155

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the positions and extent of deuteration. Both ¹H and ²H NMR can be utilized.

Experimental Protocol: ¹H NMR Analysis

• Sample Preparation: Dissolve a small amount of the synthesized 4-Butylphenol-d5 in a suitable deuterated solvent (e.g., chloroform-d, CDCl₃).

• Instrumentation: A standard NMR spectrometer (e.g., 400 MHz).

• Data Acquisition: Acquire a quantitative ¹H NMR spectrum.

Data Presentation: Expected ¹H NMR Spectra

In the ¹H NMR spectrum of non-deuterated 4-butylphenol, characteristic signals are observed for the aromatic protons (typically in the range of δ 6.7-7.1 ppm) and the hydroxyl proton (which can vary in chemical shift). For successfully synthesized 4-Butylphenol-d5, the signals corresponding to the aromatic protons and the hydroxyl proton should be significantly diminished or absent. The signals for the butyl chain protons will remain. The degree of deuteration can be estimated by comparing the integration of the residual aromatic proton signals to the integration of the butyl chain proton signals.

Protons	Expected Chemical Shift (δ ppm) in 4-Butylphenol	Expected Observation in 4-Butylphenol-d5
Aromatic (4H)	~ 6.7 - 7.1	Significantly reduced or absent
Hydroxyl (1H)	Variable	Absent (or exchanged with residual H₂O)
Butyl Chain (9H)	~ 0.9 - 2.6	Unchanged

Diagram of the Analytical Workflow:

Caption: Workflow for isotopic purity determination.

Conclusion

The synthesis of 4-Butylphenol-d5 can be effectively achieved through acid-catalyzed hydrogen-deuterium exchange. The isotopic purity of the final product must be rigorously assessed to ensure its suitability for use in sensitive analytical applications. A combination of mass spectrometry and NMR spectroscopy provides a comprehensive characterization of the isotopic enrichment and the location of the deuterium labels. This guide provides the necessary protocols and expected data to aid researchers in the synthesis and quality control of 4-Butylphenol-d5.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 4-Butylphenol | C10H14O | CID 15420 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Analytical Characterization of 4-Butylphenol-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the analytical methodologies and data interpretation necessary for the quality assessment of 4-Butylphenol-d5 (CAS No: 1219795-04-6), a deuterated analog of 4-Butylphenol. Deuterated compounds are critical as internal standards in pharmacokinetic studies and metabolic tracing, wherefore rigorous analytical characterization is paramount to ensure data integrity.[1][2] This document outlines the typical specifications, analytical techniques, and data presentation one would find in a Certificate of Analysis (CofA) for this compound.

Compound Identification and Typical Specifications

4-Butylphenol-d5 is a stable isotope-labeled form of 4-Butylphenol where five hydrogen atoms have been replaced by deuterium.[2][3] This substitution is typically on the phenol ring and the hydroxyl group for maximum stability and analytical distinction from its non-deuterated counterpart.

The table below summarizes the key identifiers and typical purity specifications for 4-Butylphenol-d5.

Parameter	Specification	Source
Compound Name	4-Butylphenol-O,2,3,5,6-D5	[3]
CAS Number	1219795-04-6
Molecular Formula	C₁₀D₅H₉O
Molecular Weight	155.25 g/mol
Accurate Mass	155.1358
Chemical Purity	≥ 98%
Isotopic Purity (Atom % D)	≥ 98%
Appearance	White to Off-White Solid	Generic Specification

Analytical Workflow for Quality Control

The quality control process for deuterated compounds involves a multi-step workflow to confirm structure, and assess both chemical and isotopic purity. This ensures that the material is suitable for its intended research or pharmaceutical application. The general workflow is depicted below.

General analytical workflow for CofA generation.

Experimental Protocols

The accurate characterization of deuterated compounds like 4-Butylphenol-d5 relies on a combination of chromatographic and spectroscopic techniques.

Mass spectrometry is used to confirm the molecular weight and structure of the compound. For 4-Butylphenol-d5, the analysis would confirm the presence of the deuterated molecule.

• Technique: Gas Chromatography-Mass Spectrometry (GC-MS) or Electrospray Ionization-High-Resolution Mass Spectrometry (ESI-HRMS).

• Protocol (GC-MS Example):

  • Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent (e.g., Dichloromethane or Methanol).

  • GC Column: Utilize a low-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Injector: Set to a temperature of 250°C with a split injection mode.

  • Oven Program: Start at 100°C, hold for 2 minutes, then ramp to 280°C at 15°C/min.

  • Mass Spectrometer: Use Electron Ionization (EI) at 70 eV.

  • Data Acquisition: Perform a full scan from m/z 50-300 to identify the molecular ion and fragmentation pattern.

• Expected Result: The mass spectrum should show a molecular ion peak (M+) at approximately m/z 155, corresponding to the molecular weight of 4-Butylphenol-d5. The fragmentation pattern should be consistent with the known structure.

Chemical purity is determined by assessing the presence of any non-deuterated or other organic impurities.

• Technique: Gas Chromatography with Flame Ionization Detection (GC-FID).

• Protocol:

  • Sample Preparation: Prepare a solution of the sample in a high-purity solvent (e.g., Acetonitrile) at a concentration of approximately 1 mg/mL.

  • Instrumentation: Use a GC system equipped with an FID detector and the same column and temperature program as described for GC-MS.

  • Data Analysis: The purity is calculated based on the area percent of the main peak relative to the total area of all observed peaks.

• Expected Result: A chemical purity of ≥ 98% is typically required, indicated by the main peak representing at least 98% of the total integrated peak area.

Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for confirming the site of deuteration and assessing isotopic enrichment.

• Technique: ¹H NMR (Proton NMR) and ²H NMR (Deuterium NMR).

• Protocol (¹H NMR):

  • Sample Preparation: Dissolve the sample in a deuterated solvent that does not have signals in the regions of interest (e.g., Chloroform-d, Acetone-d6).

  • Instrumentation: Use a 400 MHz or higher NMR spectrometer.

  • Data Acquisition: Acquire a standard proton spectrum.

• Expected Result: Compared to the ¹H NMR spectrum of standard 4-Butylphenol, the spectrum of 4-Butylphenol-d5 should show a significant reduction or complete absence of signals corresponding to the aromatic protons and the hydroxyl proton. The signals for the butyl chain protons should remain. The degree of deuteration can be estimated by comparing the integration of the residual proton signals in the aromatic region to the integration of a stable signal in the butyl chain.

Visualization of Deuteration

The chemical structure of 4-Butylphenol-d5 highlights the specific positions of deuterium substitution, which is critical for its function as an internal standard.

Structure of 4-Butylphenol-O,2,3,5,6-D5.

This technical guide provides a framework for understanding the analytical data and quality control measures associated with 4-Butylphenol-d5. For specific applications, researchers should always refer to the batch-specific Certificate of Analysis provided by the supplier.

References

• 1. benchchem.com [benchchem.com]
• 2. 4-Butylphenol-d5 | CAS#:1219795-04-6 | Chemsrc [chemsrc.com]
• 3. 4-n-Butylphenol-2,3,5,6-d4,OD | LGC Standards [lgcstandards.com]

A Technical Guide to the Analytical Standard 4-Butylphenol-d5: Sourcing and Application

For researchers, scientists, and professionals in drug development, the use of high-purity analytical standards is fundamental to ensuring the accuracy and reliability of experimental results. This guide provides an in-depth overview of the deuterated analytical standard 4-Butylphenol-d5, covering its procurement, key applications, and the methodologies for its use.

Introduction to 4-Butylphenol-d5

4-Butylphenol-d5 is the deuterium-labeled form of 4-butylphenol, a member of the alkylphenol family. Its primary application in a research setting is as an internal standard for the quantitative analysis of 4-butylphenol and related compounds by mass spectrometry (MS) techniques, such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). The five deuterium atoms on the phenol ring provide a distinct mass difference from the unlabeled analyte, allowing for precise quantification through isotope dilution methods.

The non-deuterated form, 4-tert-butylphenol, is recognized as an endocrine-disrupting chemical (EDC) with estrogenic and anti-androgenic activities. Therefore, the accurate measurement of its presence in various matrices is crucial for environmental and toxicological studies.

Sourcing and Procurement of 4-Butylphenol-d5

A critical first step for any research involving this standard is identifying reliable suppliers. The following table summarizes key information for procuring 4-Butylphenol-d5.

Supplier	Product Name	CAS Number	Purity/Isotopic Enrichment	Available Quantities
Benchchem	4-Butylphenol-d5	1219795-04-6	Not specified	Inquire
BIOZOL	4-Butylphenol-d5	1219795-04-6	Not specified	Inquire
Chemsrc	4-Butylphenol-d5	1219795-04-6	Not specified	Inquire

Note: Purity, isotopic enrichment, and available quantities may vary. It is essential to request a certificate of analysis from the supplier to verify the specifications of the standard.

Application in Isotope Dilution Mass Spectrometry

4-Butylphenol-d5 is an ideal internal standard for isotope dilution mass spectrometry (IDMS), a highly accurate method for quantifying analytes in complex samples. The principle of IDMS involves adding a known amount of the isotopically labeled standard to the sample at the beginning of the sample preparation process. The standard and the native analyte behave almost identically during extraction, cleanup, and chromatographic separation. Any loss of the analyte during these steps will be mirrored by a proportional loss of the internal standard. By measuring the ratio of the native analyte to the isotopically labeled standard in the mass spectrometer, the initial concentration of the analyte in the sample can be accurately determined.

Experimental Workflow for Quantitative Analysis

The following diagram illustrates a typical workflow for the quantitative analysis of 4-butylphenol using 4-Butylphenol-d5 as an internal standard.

A generalized workflow for the quantitative analysis of 4-butylphenol.

Detailed Experimental Protocol (GC-MS)

The following is a representative protocol for the analysis of 4-butylphenol in a water sample using 4-Butylphenol-d5 as an internal standard, adapted from common practices for alkylphenol analysis.

1. Materials and Reagents:

• 4-Butylphenol analytical standard

• 4-Butylphenol-d5 internal standard solution (e.g., 1 µg/mL in methanol)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Methanol, Acetone, Dichloromethane (HPLC grade)

• Derivatizing agent (e.g., BSTFA with 1% TMCS)

• Anhydrous sodium sulfate

• Nitrogen gas for evaporation

2. Sample Preparation:

• Collect a 100 mL water sample in a clean glass container.

• Spike the sample with a known amount of the 4-Butylphenol-d5 internal standard solution (e.g., 100 µL of 1 µg/mL solution).

• Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with 5 mL of a 10% methanol in water solution to remove interferences.

• Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elute the analyte and internal standard with 5 mL of a 1:1 (v/v) mixture of acetone and dichloromethane.

• Pass the eluate through a small column containing anhydrous sodium sulfate to remove any residual water.

• Evaporate the eluate to near dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of dichloromethane.

3. Derivatization:

• Add 50 µL of the derivatizing agent (e.g., BSTFA with 1% TMCS) to the reconstituted sample.

• Cap the vial tightly and heat at 70°C for 30 minutes.

• Allow the sample to cool to room temperature before injection.

4. GC-MS Analysis:

• Gas Chromatograph: Equipped with a capillary column suitable for semi-volatile compounds (e.g., DB-5ms).

• Injector: Splitless mode.

• Oven Temperature Program: Start at 60°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Mass Spectrometer: Operated in Selected Ion Monitoring (SIM) mode. Monitor characteristic ions for the derivatized 4-butylphenol and 4-Butylphenol-d5.

5. Data Analysis:

• Integrate the peak areas of the selected ions for both the native analyte and the deuterated internal standard.

• Calculate the ratio of the analyte peak area to the internal standard peak area.

• Construct a calibration curve by analyzing a series of calibration standards with known concentrations of 4-butylphenol and a constant concentration of 4-Butylphenol-d5.

• Determine the concentration of 4-butylphenol in the sample by comparing its peak area ratio to the calibration curve.

Biological Activity and Signaling Pathways of 4-tert-Butylphenol

While 4-Butylphenol-d5 serves as an analytical tool, the non-deuterated compound, 4-tert-butylphenol, is of significant interest due to its endocrine-disrupting properties. It has been shown to interact with nuclear hormone receptors, primarily acting as an agonist for the estrogen receptor (ER) and an antagonist for the androgen receptor (AR).

The following diagram illustrates the simplified signaling pathway of estrogen receptor activation by 4-tert-butylphenol.

Simplified estrogen receptor signaling pathway activated by 4-tert-butylphenol.

This activation of the estrogen receptor can lead to a variety of downstream cellular effects, mimicking the action of endogenous estrogens and potentially leading to adverse health outcomes. The use of 4-Butylphenol-d5 as an internal standard is crucial for accurately quantifying the exposure to 4-tert-butylphenol and assessing its potential risks.

Conclusion

4-Butylphenol-d5 is an indispensable tool for researchers studying the environmental fate and toxicological effects of 4-butylphenol. Its use as an internal standard in isotope dilution mass spectrometry provides the high level of accuracy and precision required for these demanding applications. This guide has provided a comprehensive overview of where to source this analytical standard, a detailed methodology for its use in quantitative analysis, and an insight into the biological relevance of its non-deuterated counterpart. By following these guidelines, researchers can ensure the integrity of their data and contribute to a better understanding of the impact of endocrine-disrupting chemicals.

4-Butylphenol-d5: A Technical Safety Guide for Researchers

Disclaimer: This document has been compiled to provide a comprehensive material safety data sheet (MSDS) for 4-Butylphenol-d5. Due to the limited availability of specific safety and toxicological data for the deuterated form (CAS: 1219795-04-6), this guide primarily utilizes data from its non-deuterated analog, 4-Butylphenol (also known as 4-n-Butylphenol, CAS: 1638-22-8) and its isomer 4-tert-Butylphenol (CAS: 98-54-4). It is crucial to handle 4-Butylphenol-d5 with the same precautions as its non-deuterated counterpart. 4-Butylphenol-d5 is the deuterium-labeled version of 4-Butylphenol and is primarily used in research, particularly in pharmacokinetic and metabolic studies.[1]

Section 1: Chemical and Physical Properties

This section summarizes the key physical and chemical properties of 4-Butylphenol. These values provide essential information for safe handling, storage, and experimental design.

Property	Value	Reference
Molecular Formula	C₁₀H₉D₅O	[1]
Molecular Weight	155.26 g/mol	Calculated
Boiling Point	237-239 °C at 760 mmHg	[2]
Melting Point	98-99 °C	[2]
Flash Point	113-115 °C	[2]
Density	1.0 ± 0.1 g/cm³
Vapor Pressure	0.0 ± 0.5 mmHg at 25°C
Water Solubility	580 - 607.2 mg/L at 25°C
LogP (Octanol/Water Partition Coefficient)	3.54
pKa	10.16 at 25°C

Section 2: Toxicological Data

The following table outlines the available toxicological data for 4-Butylphenol. This information is critical for assessing potential health hazards and implementing appropriate safety measures.

Toxicity Metric	Value	Species	Route	Reference
LD50 (Acute Oral)	2951 - 3250 mg/kg	Rat	Oral
LD50 (Acute Dermal)	2288 - 2520 mg/kg	Rabbit	Dermal
EC50 (Daphnia magna, 48h)	4.8 mg/L	Water flea	Aquatic
ErC50 (Algae, 72h)	14 mg/L	Pseudokirchneriella subcapitata	Aquatic

Health Hazard Information:

• Skin: Causes skin irritation. May be absorbed through the skin.

• Eyes: Causes serious eye damage.

• Inhalation: May cause respiratory tract irritation.

• Ingestion: May cause gastrointestinal tract irritation with symptoms like nausea, vomiting, and diarrhea.

• Reproductive Toxicity: Suspected of damaging fertility or the unborn child.

Section 3: Experimental Protocols

Handling and Personal Protective Equipment (PPE)

Proper handling procedures are paramount to ensure laboratory safety. The following workflow outlines the recommended steps for handling 4-Butylphenol-d5.

Caption: Recommended workflow for handling 4-Butylphenol-d5.

Detailed PPE Specifications:

• Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.

• Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

• Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory protection may not be required. If dust is generated, use a particle filter respirator.

First-Aid Measures

In case of exposure, immediate and appropriate first aid is crucial.

Caption: First-aid procedures for exposure to 4-Butylphenol-d5.

Specific First-Aid Instructions:

• Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for breathing. If not breathing, give artificial respiration. Call a physician immediately.

• Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower for at least 15 minutes. Call a physician immediately.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a poison center or doctor.

• Ingestion: Do NOT induce vomiting. Rinse mouth. Call a physician immediately.

Section 4: Environmental Hazards and Disposal

4-Butylphenol is classified as toxic to aquatic life with long-lasting effects. Therefore, proper disposal is essential to prevent environmental contamination.

References

• 1. 4-Butylphenol-d5 | CAS#:1219795-04-6 | Chemsrc [chemsrc.com]
• 2. scent.vn [scent.vn]

Technical Guide on the Solubility of 4-Butylphenol

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

4-tert-Butylphenol is an organic compound widely used in the production of resins, polymers, and as an intermediate in chemical synthesis.[1] Its solubility is a critical parameter for its application in various industrial and research settings, influencing process design, formulation, and environmental fate. This document provides a summary of its solubility in organic solvents, a detailed experimental protocol for solubility determination, and a discussion of its known biological interactions as an endocrine disruptor.

Solubility Data

4-tert-Butylphenol is a white solid crystalline compound with a characteristic phenolic odor.[1][2] Its molecular structure, featuring a polar hydroxyl group and a nonpolar tert-butyl group, dictates its solubility profile. Following the principle of "like dissolves like," it exhibits good solubility in many organic solvents while having limited solubility in water.[2]

Table 1: Solubility of 4-tert-Butylphenol

Solvent	Formula	Type	Solubility	Temperature (°C)
Water	H₂O	Polar Protic	0.6 g/L	20
Ethanol	C₂H₅OH	Polar Protic	Soluble	Not Specified
Acetone	C₃H₆O	Polar Aprotic	Soluble	Not Specified
Ether	(C₂H₅)₂O	Polar Aprotic	Soluble	Not Specified
Chloroform	CHCl₃	Polar Aprotic	Soluble	Not Specified
Alkalis	e.g., NaOH(aq)	Aqueous Base	Soluble	Not Specified

Data compiled from multiple sources.[2]

Experimental Protocol: Solubility Determination by Shake-Flask Method

The following protocol is a standardized method for determining the solubility of a solid compound in an organic solvent, based on the OECD Guideline 105 (Shake-Flask Method) and gravimetric analysis.

Objective: To determine the saturation solubility of 4-tert-butylphenol in a given organic solvent at a constant temperature.

Materials:

• 4-tert-Butylphenol (solid)

• Selected organic solvent (e.g., ethanol, acetone)

• Analytical balance

• Thermostatic shaker or water bath with agitation

• Glass flasks with stoppers (e.g., 50 mL Erlenmeyer flasks)

• Centrifuge and centrifuge tubes (or filtration apparatus with appropriate solvent-resistant filters)

• Pipettes

• Pre-weighed evaporation dishes

• Drying oven

Procedure:

• Preparation: Add an excess amount of solid 4-tert-butylphenol to several flasks. The excess solid is crucial to ensure saturation is reached.

• Solvent Addition: Add a known volume of the selected organic solvent to each flask.

• Equilibration: Seal the flasks and place them in a thermostatic shaker set to a constant temperature (e.g., 25°C). Agitate the flasks for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. A preliminary test can determine the minimum time required to achieve saturation.

• Phase Separation: After equilibration, allow the flasks to stand undisturbed at the constant temperature to let the undissolved solid settle.

• Sample Collection: Carefully extract a clear aliquot of the supernatant (the saturated solution) without disturbing the sediment. This is typically done using a pipette. To ensure no solid particles are transferred, centrifugation of the sample followed by collection of the supernatant is the preferred method.

• Gravimetric Analysis:

  • Transfer a known volume of the clear saturated solution into a pre-weighed, dry evaporation dish.

  • Record the total weight of the dish plus the solution.

  • Carefully evaporate the solvent in a drying oven at a temperature sufficient to remove the solvent without degrading the solute.

  • Once the solute is completely dry, cool the dish in a desiccator and weigh it. Repeat the drying and weighing process until a constant weight is achieved.

• Calculation:

  • Mass of Solute: (Weight of dish + dry solute) - (Weight of empty dish)

  • Mass of Solvent: (Weight of dish + solution) - (Weight of dish + dry solute)

  • Solubility: (Mass of Solute / Mass of Solvent) * 100 (expressed as g/100g of solvent). The result can also be converted to other units like g/L.

Visualizations

Experimental Workflow

The following diagram illustrates the logical flow of the shake-flask method for determining solubility.

Workflow for Solubility Determination via Shake-Flask Method.

Biological Signaling Pathway

4-tert-Butylphenol is recognized as an endocrine-disrupting chemical (EDC) that can interfere with hormonal signaling pathways. Its primary mechanism involves acting as an agonist for the estrogen receptor (ER) and an antagonist for the androgen receptor (AR). This can lead to a variety of adverse health effects.

Endocrine disruption mechanism of 4-tert-Butylphenol.

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. benchchem.com [benchchem.com]

4-Butylphenol-d5 molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties and analytical applications of 4-Butylphenol-d5, a deuterated analog of 4-Butylphenol. This isotopically labeled compound is a valuable tool in quantitative analytical chemistry, particularly in mass spectrometry-based methods, serving as an internal standard for the accurate quantification of 4-Butylphenol in various matrices.

Core Molecular Data

The fundamental molecular properties of 4-Butylphenol-d5 are summarized in the table below, alongside the corresponding data for its non-deuterated counterpart for comparative purposes.

Property	4-Butylphenol-d5	4-Butylphenol
Molecular Formula	C₁₀H₉D₅O	C₁₀H₁₄O[1]
Molecular Weight	155.25 g/mol [2]	150.22 g/mol [3][4][5]
CAS Number	1219795-04-6	1638-22-8

Experimental Protocols

The primary application of 4-Butylphenol-d5 is as an internal standard in isotope dilution mass spectrometry for the accurate quantification of 4-Butylphenol. Below is a detailed experimental protocol for such an analysis, adapted from established methodologies for similar phenolic compounds.

Protocol: Quantification of 4-Butylphenol in Aqueous Samples by Isotope Dilution GC-MS

1. Objective: To accurately determine the concentration of 4-Butylphenol in an aqueous sample (e.g., environmental water, biological fluids) using 4-Butylphenol-d5 as an internal standard.

2. Materials and Reagents:

• 4-Butylphenol analytical standard

• 4-Butylphenol-d5 internal standard solution (of known concentration)

• Solid-Phase Extraction (SPE) cartridges (e.g., HLB)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Dichloromethane (GC grade)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) for derivatization

• Deionized water

• Vortex mixer

• Centrifuge

• Gas Chromatograph-Mass Spectrometer (GC-MS)

3. Sample Preparation and Extraction:

• To a 10 mL aqueous sample, add a precise volume of the 4-Butylphenol-d5 internal standard solution.

• Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Load the sample onto the conditioned SPE cartridge at a slow, consistent flow rate.

• Wash the cartridge with 5 mL of deionized water to remove interfering substances.

• Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elute the analyte and internal standard from the cartridge with 5 mL of dichloromethane.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

4. Derivatization:

• Reconstitute the dried extract in 100 µL of acetonitrile.

• Add 50 µL of BSTFA with 1% TMCS to the extract.

• Cap the vial tightly and heat at 70°C for 30 minutes to form the trimethylsilyl (TMS) derivatives.

• Cool the sample to room temperature before injection into the GC-MS.

5. GC-MS Analysis:

• Gas Chromatograph:

  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Injector Temperature: 280°C.

  • Oven Temperature Program: Start at 80°C, hold for 1 min, ramp to 280°C at 10°C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor (suggested for TMS derivatives):

    • 4-Butylphenol-TMS: m/z corresponding to the molecular ion and a characteristic fragment.

    • 4-Butylphenol-d5-TMS: m/z corresponding to the molecular ion and a characteristic fragment (shifted by +5 amu).

6. Quantification:

• Prepare a calibration curve by analyzing a series of calibration standards containing known concentrations of 4-Butylphenol and a constant concentration of the 4-Butylphenol-d5 internal standard.

• Plot the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

• Determine the concentration of 4-Butylphenol in the unknown sample by calculating its peak area ratio to the internal standard and interpolating from the calibration curve.

Visualizations

The following diagrams illustrate key concepts and workflows relevant to the use of 4-Butylphenol-d5.

Caption: Workflow for quantitative analysis using isotope dilution mass spectrometry.

Caption: Conceptual pathway for the synthesis and application of 4-Butylphenol-d5.

References

• 1. Isotope-dilution gas chromatography-mass spectrometry coupled with injection-port butylation for the determination of 4-t-octylphenol, 4-nonylphenols and bisphenol A in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of 4-tert.-butylphenol and 4-tert.-butylcatechol in cosmetic products by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. 4-Tert-butylphenol - analysis - Analytice [analytice.com]

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectra of 4-Butylphenol-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 4-Butylphenol-d5. This deuterated analog of 4-butylphenol is a valuable tool in various research applications, including metabolic studies and as an internal standard in mass spectrometry. Understanding its NMR spectral characteristics is crucial for its identification, purity assessment, and quality control.

Introduction to 4-Butylphenol-d5

4-Butylphenol-d5 is a stable isotope-labeled version of 4-butylphenol, where five hydrogen atoms on the aromatic ring have been replaced by deuterium. This isotopic labeling renders the aromatic ring 'silent' in ¹H NMR spectroscopy, simplifying the spectrum and allowing for unambiguous analysis of the butyl chain. In ¹³C NMR, the deuterated carbons exhibit characteristic splitting patterns and altered chemical shifts.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of 4-Butylphenol-d5 is expected to show signals corresponding only to the protons of the n-butyl group. The hydroxyl proton signal may be observed, but its chemical shift can be highly variable depending on the solvent, concentration, and temperature. The aromatic region will be devoid of signals due to the deuterium substitution.

Table 1: Predicted ¹H NMR Chemical Shifts and Splitting Patterns for the Butyl Group of 4-Butylphenol-d5

Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
-CH₃	0.92	Triplet	3H	~ 7.3
-CH₂-CH₃	1.35	Sextet	2H	~ 7.5
-Ar-CH₂-CH₂-	1.58	Quintet	2H	~ 7.6
-Ar-CH₂-	2.55	Triplet	2H	~ 7.7
-OH	Variable	Singlet (broad)	1H	N/A

Note: The chemical shifts are based on data for 4-butylphenol and may vary slightly depending on the solvent and experimental conditions.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum of 4-Butylphenol-d5 will show signals for the four carbons of the butyl group and the six carbons of the deuterated phenyl ring. The carbons directly bonded to deuterium will exhibit characteristic triplet splitting due to C-D coupling and will have significantly lower intensity compared to protonated carbons.

Table 2: Predicted ¹³C NMR Chemical Shifts for 4-Butylphenol-d5

Assignment	Chemical Shift (δ, ppm)
-CH₃	13.9
-CH₂-CH₃	22.3
-Ar-CH₂-CH₂-	33.9
-Ar-CH₂-	34.7
C-4 (ipso-butyl)	135.2
C-2, C-6 (deuterated)	~129.5 (triplet)
C-3, C-5 (deuterated)	~115.0 (triplet)
C-1 (ipso-OH)	153.4

Note: Chemical shifts for the butyl group are based on data for 4-butylphenol.[1] Aromatic carbon shifts are estimated and will show reduced intensity and splitting due to deuteration.

Experimental Protocols

The following is a general protocol for acquiring high-quality ¹H and ¹³C NMR spectra of 4-Butylphenol-d5.

Sample Preparation

• Solvent Selection: Choose a suitable deuterated solvent that dissolves the sample and has a well-separated residual solvent peak. Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆) are common choices.

• Sample Concentration: Weigh approximately 5-10 mg of 4-Butylphenol-d5 and dissolve it in 0.6-0.7 mL of the chosen deuterated solvent directly in a standard 5 mm NMR tube.

• Homogenization: Cap the NMR tube and gently invert it several times to ensure the solution is homogeneous.

• Internal Standard (Optional): Tetramethylsilane (TMS) is often added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

NMR Data Acquisition

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion and resolution.[2]

• Tuning and Matching: Tune and match the NMR probe to the appropriate frequency for the nucleus being observed (¹H or ¹³C).

• Locking: Lock the spectrometer's magnetic field to the deuterium signal of the solvent.[3]

• Shimming: Shim the magnetic field to achieve a homogeneous field across the sample, resulting in sharp, symmetrical peaks.[3]

• ¹H NMR Acquisition Parameters (Typical):

  • Pulse Angle: 30-45 degrees

  • Acquisition Time: 2-4 seconds

  • Relaxation Delay: 1-5 seconds

  • Number of Scans: 8-16

• ¹³C NMR Acquisition Parameters (Typical):

  • Pulse Angle: 30-45 degrees

  • Acquisition Time: 1-2 seconds

  • Relaxation Delay: 2-5 seconds

  • Number of Scans: 1024 or more (due to the low natural abundance of ¹³C)

  • Proton Decoupling: Use broadband proton decoupling to simplify the spectrum to singlets for each carbon.

Data Processing

• Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.

• Phase Correction: Manually or automatically correct the phase of the spectrum to ensure all peaks are in the absorptive mode.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline.

• Referencing: Reference the spectrum to the residual solvent peak or the TMS signal.

• Integration: Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

Visualizations

The following diagrams illustrate the structure of 4-Butylphenol-d5 and a typical workflow for an NMR experiment.

References

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. benchchem.com [benchchem.com]

In-Depth Technical Guide to the Mass Spectrum of 4-Butylphenol-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the mass spectrum of 4-Butylphenol-d5, a deuterated analog of 4-Butylphenol. Due to its chemical similarity to the parent compound and its distinct mass, 4-Butylphenol-d5 is an excellent internal standard for quantitative analysis using mass spectrometry.[1] This document outlines its predicted mass spectral data, relevant experimental protocols, and a proposed fragmentation pathway.

Data Presentation: Predicted Mass Spectrum

The molecular weight of non-deuterated 4-Butylphenol is approximately 150.22 g/mol .[2][3][4] The exact mass of 4-Butylphenol-d5 is 155.1356 g/mol , considering the mass of deuterium. The following table summarizes the predicted major ions in the electron ionization (EI) mass spectrum of 4-Butylphenol-d5.

Predicted m/z	Ion Structure	Predicted Relative Abundance	Notes
155	[M]+•	High	Molecular ion peak.
112	[M-C3H7]+•	Moderate	Loss of a propyl radical from the butyl chain.
111	[M-C3H8]+	Moderate	Loss of propane.
84	[C5H5D2O]+	Low	Fragment from the deuterated phenol ring.

Note: The relative abundances are predictions and may vary based on the specific instrument conditions.

Experimental Protocols

The analysis of 4-Butylphenol-d5, typically as an internal standard, is commonly performed using Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[5]

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a robust technique for the analysis of volatile and semi-volatile compounds like alkylphenols.

1. Sample Preparation and Derivatization:

• Internal Standard Spiking: A known amount of 4-Butylphenol-d5 is added to the sample at the beginning of the preparation process.

• Extraction: The analytes are extracted from the sample matrix using a suitable solvent (e.g., methylene chloride) via liquid-liquid extraction or solid-phase extraction (SPE).

• Derivatization (Optional): To improve volatility and chromatographic peak shape, phenols can be derivatized. A common method is silylation using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with Trimethylchlorosilane (TMCS).

2. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Injector: Splitless or split injection at a temperature of 250-280°C.

  • Oven Program: A temperature ramp starting from a low temperature (e.g., 60°C) to a high temperature (e.g., 280°C) to ensure good separation.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification or full scan for qualitative analysis. In SIM mode, the characteristic ions of both the native analyte and the deuterated internal standard are monitored.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Protocol

LC-MS/MS is highly sensitive and selective, making it suitable for analyzing trace levels of phenolic compounds in complex matrices.

1. Sample Preparation:

• Internal Standard Spiking: A precise amount of 4-Butylphenol-d5 is added to the sample.

• Extraction: Solid-phase extraction is commonly used to concentrate the analytes and remove matrix interferences.

2. LC-MS/MS Analysis:

• Liquid Chromatograph (LC) Conditions:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile), often with a small amount of acid or base to improve peak shape.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is common for phenols.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for high selectivity and sensitivity. This involves monitoring a specific precursor ion to product ion transition for both the analyte and the internal standard.

Visualization of Fragmentation Pathway

The following diagram illustrates the predicted electron ionization fragmentation pathway for 4-Butylphenol-d5.

Caption: Predicted EI fragmentation of 4-Butylphenol-d5.

References

• 1. 4-Butylphenol-d5 | 1219795-04-6 | Benchchem [benchchem.com]
• 2. 4-Butylphenol | C10H14O | CID 15420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Phenol, 4-butyl- [webbook.nist.gov]
• 4. Phenol, p-tert-butyl- [webbook.nist.gov]
• 5. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Stability and Storage of 4-Butylphenol-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage conditions for 4-Butylphenol-d5. The information presented herein is crucial for maintaining the integrity and purity of this compound in research and development settings. While specific stability data for the deuterated form is limited, this guide synthesizes available information for the non-deuterated analogue, 4-Butylphenol, to provide best-practice recommendations.

Chemical and Physical Properties

Understanding the fundamental properties of 4-Butylphenol is a prerequisite for determining appropriate storage and handling procedures. The deuteration at five positions on the butyl chain is not expected to significantly alter the macroscopic physical properties of the molecule.

Property	Value	Source
Molecular Formula	C₁₀H₉D₅O	N/A
Molecular Weight	155.25 g/mol (approx.)	Calculated
Appearance	White powder or colorless to brown clear liquid	[1]
Melting Point	96 - 101 °C	[2]
Boiling Point	236 - 238 °C	[2]
Flash Point	113 °C (closed cup)
Solubility in Water	0.6072 g/L at 25 °C
Vapor Pressure	1 hPa at 70 °C
log Pow	3 at 23 °C

Chemical Stability

4-Butylphenol is generally considered to be chemically stable under standard ambient conditions, which include room temperature and normal laboratory lighting. However, several factors can contribute to its degradation over time.

2.1. Thermal Stability

Studies on the thermal stability of 4-tert-butylphenol have been conducted in the temperature range of 673–738 K (400–465 °C). While these extreme temperatures are not relevant for typical storage, they indicate that the molecule can undergo isomerization and decomposition under significant thermal stress. For practical laboratory purposes, it is advisable to avoid strong heating.

2.2. Oxidative Stability

2.3. Photostability

Exposure to light, particularly UV light, can induce photochemical degradation of phenolic compounds. While specific photostability studies on 4-Butylphenol-d5 were not identified, it is recommended to store the compound in amber vials or in the dark to prevent light-induced degradation.

2.4. pH Stability

4-tert-butylphenol has been found to be stable in aqueous solutions at pH levels of 4, 7, and 9, indicating that hydrolysis is not a major degradation pathway under these conditions.

Recommended Storage and Handling

Proper storage and handling are paramount to preserving the quality of 4-Butylphenol-d5. The following recommendations are based on safety data sheets for 4-Butylphenol.

3.1. Storage Conditions

Parameter	Recommendation	Rationale	Source
Temperature	Store in a cool place.	To minimize the rate of potential degradation reactions.
Atmosphere	Keep container tightly closed in a dry and well-ventilated place.	To prevent moisture absorption and oxidation.
Light Exposure	Protect from light.	To prevent photochemical degradation.	General Best Practice
Container	Use a tightly sealed, inert container (e.g., glass).	To prevent contamination and reaction with container materials.

3.2. Handling

• Handle in accordance with good industrial hygiene and safety practices.

• Avoid contact with skin and eyes.

• Avoid formation of dust and aerosols.

• Use only in a well-ventilated area or under a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

3.3. Incompatible Materials

To prevent hazardous reactions, avoid contact with strong oxidizing agents and strong acids.

Experimental Protocols

Detailed experimental protocols for the stability testing of 4-Butylphenol-d5 are not available in the public domain. However, a general workflow for assessing the stability of a chemical compound can be outlined.

Caption: A generalized workflow for conducting a stability study of a chemical compound.

Factors Affecting Stability and Storage

The following diagram illustrates the key factors that can impact the stability of 4-Butylphenol-d5 and the recommended storage practices to mitigate these risks.

Caption: Factors leading to degradation and recommended storage solutions for 4-Butylphenol-d5.

Summary

While specific stability data for 4-Butylphenol-d5 is not extensively documented, the information available for 4-Butylphenol provides a strong foundation for its proper storage and handling. By controlling environmental factors such as temperature, light, and moisture, and by avoiding contact with incompatible materials, the integrity and purity of 4-Butylphenol-d5 can be maintained for an extended period. For critical applications, it is recommended to perform periodic quality control checks to ensure the compound remains within the required specifications.

References

• 1. 4-Butylphenol 1638-22-8 | TCI AMERICA [tcichemicals.com]
• 2. chemicalbook.com [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantification of 4-Butylphenol using 4-Butylphenol-d5 as an Internal Standard by LC-MS/MS

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

4-Butylphenol is an organic compound used in the manufacturing of resins, plastics, and other industrial products. Due to its potential endocrine-disrupting properties, there is a growing need for sensitive and accurate methods to quantify its presence in various matrices, including environmental and biological samples. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred analytical technique for such applications due to its high selectivity and sensitivity.

The use of a stable isotope-labeled internal standard is crucial for achieving high accuracy and precision in LC-MS/MS quantification. A deuterated internal standard, such as 4-Butylphenol-d5, is chemically almost identical to the analyte, 4-Butylphenol.[1] This similarity ensures that it behaves similarly during sample preparation, chromatographic separation, and ionization, effectively compensating for matrix effects and variations in instrument response.[1] This stable-isotope dilution method is considered the gold standard for quantitative analysis.[1]

These application notes provide a comprehensive overview and detailed protocols for the use of 4-Butylphenol-d5 as an internal standard for the quantification of 4-Butylphenol in various sample types.

Principle of the Method

The method is based on the principle of isotope dilution mass spectrometry. A known amount of the internal standard (4-Butylphenol-d5) is added to the sample at the beginning of the sample preparation process. The sample is then extracted, purified, and analyzed by LC-MS/MS. The analyte (4-Butylphenol) and the internal standard are separated chromatographically and detected by the mass spectrometer. Quantification is performed by calculating the ratio of the peak area of the analyte to the peak area of the internal standard and comparing this ratio to a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Experimental Protocols

Protocol 1: Analysis of 4-Butylphenol in Water Samples

1. Materials and Reagents

• 4-Butylphenol (analytical standard)

• 4-Butylphenol-d5 (internal standard)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB or equivalent)

2. Preparation of Standards

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of 4-Butylphenol and 4-Butylphenol-d5 in 10 mL of methanol, respectively.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the 4-Butylphenol stock solution with methanol:water (1:1, v/v) to obtain concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the 4-Butylphenol-d5 stock solution with methanol:water (1:1, v/v).

• Calibration Standards: To 1 mL of each working standard solution, add 10 µL of the internal standard spiking solution.

3. Sample Preparation (Solid-Phase Extraction - SPE)

• Condition the SPE cartridge with 5 mL of methanol followed by 5 mL of LC-MS grade water.

• To a 100 mL water sample, add 10 µL of the 100 ng/mL 4-Butylphenol-d5 internal standard spiking solution and mix thoroughly.

• Load the sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with 5 mL of 5% methanol in water to remove interferences.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the analyte and internal standard with 5 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of methanol:water (1:1, v/v) for LC-MS/MS analysis.

4. LC-MS/MS Conditions

Parameter	Condition
LC System	Agilent 1290 Infinity II LC System or equivalent
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B in 8 min, hold at 95% B for 2 min, return to 5% B in 0.1 min, and re-equilibrate for 3 min.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS System	Triple Quadrupole Mass Spectrometer (e.g., Agilent 6470A or equivalent)
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
MRM Transitions	4-Butylphenol: Precursor Ion (m/z) 149.1 -> Product Ion (m/z) 106.04-Butylphenol-d5: Precursor Ion (m/z) 154.1 -> Product Ion (m/z) 111.0 (Predicted)
Gas Temperature	300°C
Gas Flow	8 L/min
Nebulizer	35 psi
Capillary Voltage	3500 V

Protocol 2: Analysis of 4-Butylphenol in Biological Matrices (e.g., Serum, Plasma)

1. Materials and Reagents

• All materials from Protocol 1

• Methyl tert-butyl ether (MTBE)

• β-glucuronidase/arylsulfatase from Helix pomatia

• Sodium acetate buffer (0.1 M, pH 5.0)

2. Preparation of Standards

• Prepare stock, working, and internal standard solutions as described in Protocol 1.

• Prepare calibration standards in a surrogate matrix (e.g., charcoal-stripped serum) to mimic the biological matrix.

3. Sample Preparation (Liquid-Liquid Extraction - LLE)

• To 1 mL of serum or plasma, add 10 µL of the 100 ng/mL 4-Butylphenol-d5 internal standard spiking solution.

• Add 50 µL of β-glucuronidase/arylsulfatase solution and 1 mL of sodium acetate buffer.

• Incubate at 37°C for 16 hours to deconjugate any metabolites.

• Add 3 mL of MTBE and vortex for 5 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the upper organic layer to a new tube.

• Repeat the extraction with another 3 mL of MTBE.

• Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of methanol:water (1:1, v/v) for LC-MS/MS analysis.

4. LC-MS/MS Conditions

• Use the same LC-MS/MS conditions as described in Protocol 1.

Data Presentation

Table 1: Proposed MRM Transitions and MS Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Fragmentor (V)	Collision Energy (eV)
4-Butylphenol	149.1	106.0	100	135	20
4-Butylphenol-d5	154.1	111.0 (Predicted)	100	135	20

Table 2: Example Method Validation Data (Based on Typical Performance for Similar Analytes)

Parameter	Result
Linearity Range (in water)	1 - 500 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.3 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL
Recovery (at 10 and 100 ng/mL)	85 - 110%
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%

Visualizations

Caption: Experimental workflow for the quantification of 4-Butylphenol.

Caption: Role of 4-Butylphenol-d5 in ensuring accurate quantification.

References

• 1. 4-Butylphenol-d5 | 1219795-04-6 | Benchchem [benchchem.com]

Application Note: Quantitative Analysis of 4-Butylphenol using a Deuterated Internal Standard

Introduction

4-Butylphenol, an alkylphenol, is utilized in various industrial applications and can be present in the environment as a contaminant. Due to potential endocrine-disrupting properties, highly accurate and sensitive analytical methods are essential for its quantification in diverse matrices, including environmental and biological samples.[1] The use of a stable isotope-labeled internal standard, such as 4-tert-butylphenol-d13, is a robust approach that significantly improves the accuracy and precision of quantitative analysis.[1][2] This method, known as isotope dilution mass spectrometry, is considered a gold standard for quantification.[2]

The deuterated standard is chemically almost identical to the native analyte, ensuring they behave similarly during sample extraction, cleanup, and chromatographic analysis.[3] By adding a known quantity of the deuterated standard to the sample at the beginning of the preparation process, it effectively corrects for analyte losses during sample workup, variations in instrument injection volume, and matrix-induced signal suppression or enhancement in the mass spectrometer. This note provides detailed protocols for the sample preparation of 4-Butylphenol for analysis by Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Analytical Techniques

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and commonly used technique for the analysis of semi-volatile organic compounds like 4-Butylphenol, offering excellent separation and definitive identification. For increased sensitivity and specificity, particularly in complex matrices, LC-MS/MS can also be employed. The choice of technique may depend on the sample matrix, required detection limits, and available instrumentation.

Quantitative Data Summary

The following table summarizes typical performance data for analytical methods employing a deuterated internal standard for 4-Butylphenol analysis in various matrices. These values are indicative and may vary based on the specific instrumentation, laboratory conditions, and matrix complexity.

Parameter	Water (Tap/River)	Water (Drinking)	Wine
Analyte	4-tert-Butylphenol	4-tert-Butylphenol	4-tert-Butylphenol
Internal Standard	4-tert-Butylphenol-d13 (recommended)	4-tert-Butylphenol-d13 (recommended)	4-tert-Butylphenol-d13
Extraction Technique	Magnetic Chitosan Adsorption / SPE	Solid Phase Extraction (HLB)	Headspace SPME
Analytical Method	HPLC	LC-MS/MS	GC-MS / GC-MS/MS
Recovery (%)	92.8 - 101.2%	85.3 - 97.4%	Not explicitly stated
Limit of Detection (LOD)	Not specified	0.1 ng/mL (0.1 µg/L)	Not explicitly stated
Limit of Quantification (LOQ)	Not specified	Not specified	< 1 µg/L
Linear Range	Not specified	0.5 - 50.0 ng/mL (µg/L)	1 - 100 µg/L

Experimental Protocols

Protocol 1: Solid Phase Extraction (SPE) for Water Samples

This protocol is suitable for the extraction of 4-Butylphenol from environmental water samples (e.g., drinking water, surface water) prior to GC-MS or LC-MS/MS analysis.

1. Reagents and Materials

• 4-tert-Butylphenol analytical standard

• 4-tert-Butylphenol-d13 internal standard

• Methanol, Methylene Chloride, tert-Butyl ether (HPLC or GC grade)

• Reagent Water (Type I)

• Sodium Sulfite (for dechlorinating samples, if necessary)

• Hydrochloric Acid (HCl) and Sodium Hydroxide (NaOH) for pH adjustment

• Solid Phase Extraction (SPE) Cartridges (e.g., Polystyrene-divinylbenzene, such as HLB, 500 mg)

• Standard laboratory glassware (volumetric flasks, pipettes)

• Nitrogen evaporator or rotary evaporator

• Autosampler vials with inserts

2. Standard Solution Preparation

• Stock Solutions (1 g/L): Prepare individual stock solutions for 4-tert-Butylphenol and 4-tert-Butylphenol-d13 by dissolving the pure compounds in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solutions in a suitable solvent (e.g., methanol) to create a calibration curve (e.g., 0.5 - 50 µg/L). Each standard should also contain the deuterated internal standard at a constant concentration.

3. Sample Preparation Protocol

• Sample Collection: Collect 500 mL to 1 L of water sample in a clean glass bottle.

• Dechlorination (if applicable): If the sample contains residual chlorine, add approximately 40-50 mg of sodium sulfite per liter and stir until dissolved.

• pH Adjustment: Adjust the sample pH to < 2 with HCl.

• Spiking: Add a known amount of 4-tert-Butylphenol-d13 internal standard solution to the water sample.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 10 mL of methylene chloride, followed by 10 mL of methanol, and finally 10 mL of reagent water (pH < 2). Do not allow the cartridge to go dry.

• Sample Loading: Load the water sample onto the conditioned SPE cartridge at a flow rate of 10-15 mL/min.

• Washing: After loading, wash the cartridge with a small volume of reagent water to remove interferences.

• Drying: Dry the cartridge by drawing air or nitrogen through it for 10-15 minutes.

• Elution: Elute the retained analytes from the cartridge by passing a small volume of a suitable solvent, such as tert-butyl ether or another appropriate organic solvent, through the cartridge.

• Concentration & Reconstitution: Concentrate the eluate to approximately 1 mL using a gentle stream of nitrogen. Reconstitute the final extract in a solvent suitable for the analytical instrument (e.g., methanol or ethyl acetate).

• Analysis: Transfer the final extract to an autosampler vial for GC-MS or LC-MS/MS analysis.

Protocol 2: Headspace Solid-Phase Microextraction (HS-SPME) for Wine Samples

This protocol is adapted from the OIV-OENO 620-2020 method for analyzing alkylphenols in wine.

1. Reagents and Materials

• 4-tert-Butylphenol analytical standard

• 4-tert-Butylphenol-d13 internal standard

• Ethanol (Absolute)

• Sodium Chloride (NaCl)

• SPME Vials (20 mL) with caps and Teflon seals

• SPME Fiber Assembly (e.g., DVB/CAR/PDMS)

• Standard laboratory glassware

2. Standard Solution Preparation

• Stock Solutions (1 g/L): Prepare individual stock solutions of 4-tert-Butylphenol and 4-tert-Butylphenol-d13 in absolute ethanol.

• Working Standard Solutions: Prepare calibration standards in a synthetic wine matrix (e.g., 12% v/v ethanol) to cover the desired range (e.g., 1-100 µg/L). Spike each standard with the deuterated internal standard at a constant concentration (e.g., from a 5 mg/L solution).

3. Sample Preparation Protocol

• Sample Transfer: Place 10 mL of the wine sample into a 20 mL SPME glass vial.

• Salt Addition: Add approximately 2 g of NaCl to the vial. This increases the ionic strength of the sample and enhances the partitioning of analytes into the headspace.

• Spiking: Add a precise volume (e.g., 50 µL) of the 4-tert-Butylphenol-d13 internal standard solution.

• Vial Sealing: Immediately close the vial with a perforated cap and Teflon seal.

• Headspace Extraction: Place the vial in an autosampler with an agitator and heater. Perform the headspace SPME extraction by exposing the fiber to the vial's headspace for 20 minutes at 40°C.

• Analysis: After extraction, the fiber is immediately transferred to the GC injector for thermal desorption and analysis.

Illustrative GC-MS Parameters (for Wine Analysis)

The following parameters are provided as an example and may require optimization based on the specific instrument.

• Injector: 260°C, Splitless mode

• Desorption Time: 10 minutes

• Carrier Gas: Helium at 1 mL/min

• Column: 5MS UI (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Oven Program:

  • Initial Temperature: 50°C

  • Ramp: 10°C/min to 300°C

  • Hold: 3 minutes at 300°C

• MS Transfer Line: 300°C

• MS Source Temperature: 250°C

• MS Quad Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 4-tert-Butylphenol: Quantifier ion m/z 135, Qualifier ions m/z 107, 150

Visualizations

Caption: Workflow for Solid Phase Extraction (SPE) of 4-Butylphenol.

Caption: Workflow for Headspace SPME of 4-Butylphenol from Wine.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

Application Note: Solid-Phase Extraction (SPE) Protocol for 4-Butylphenol in Water Samples

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Butylphenol is an alkylphenol used in the manufacturing of resins, plastics, and other industrial products. Its presence in environmental water sources is a concern due to its potential endocrine-disrupting properties. Accurate quantification of 4-Butylphenol in water samples is crucial for environmental monitoring and risk assessment. Solid-Phase Extraction (SPE) is a highly effective and widely used sample preparation technique that isolates and concentrates analytes from complex matrices, providing cleaner extracts for subsequent analysis by methods like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[1][2][3]

This application note provides a detailed protocol for the extraction of 4-Butylphenol from water samples using reversed-phase SPE.

Principle of the Method

This protocol employs a reversed-phase SPE mechanism. 4-Butylphenol, a moderately non-polar compound, is retained on a non-polar sorbent material (e.g., polystyrene-divinylbenzene or C18) from a polar aqueous sample.[1][2] The retention is facilitated by adjusting the sample pH to suppress the ionization of the phenolic hydroxyl group, thereby increasing its hydrophobicity. Polar impurities are washed away, and the retained 4-Butylphenol is then eluted with a small volume of a non-polar organic solvent.

Experimental Protocol

3.1. Materials and Reagents

• SPE Cartridges: Polymeric reversed-phase cartridges, such as Polystyrene-Divinylbenzene (PS-DVB) or a hydrophilic-lipophilic balanced (HLB) polymer, 200-500 mg, 6 mL. C18 cartridges are also suitable.

• SPE Vacuum Manifold

• Glassware: 500 mL glass sample bottles, conical glass centrifuge tubes or vials for collection.

• Solvents (HPLC or GC grade): Methanol, Dichloromethane (DCM) or Acetone, Tetrahydrofuran (THF).

• Reagents: Hydrochloric Acid (HCl) or Phosphoric Acid, Sodium Sulfite (for de-chlorination, if necessary).

• 4-Butylphenol standard

• Nitrogen Evaporation System

• pH Meter or pH paper

• 0.45 µm Glass Fiber Filters

3.2. Sample Preparation

• Filtration: If the water sample contains suspended solids, filter it through a 0.45 µm glass fiber filter to prevent clogging of the SPE cartridge.

• De-chlorination (if applicable): If the sample is known to contain residual chlorine, add 40-50 mg of sodium sulfite per 1 liter of sample and stir to dissolve.

• Acidification: Adjust the pH of the water sample to ≤ 2 using concentrated HCl or phosphoric acid. This step is critical to ensure that the 4-Butylphenol is in its neutral, non-ionized form for optimal retention on the reversed-phase sorbent.

3.3. Solid-Phase Extraction Procedure

The following steps outline the SPE procedure, which is also visualized in the workflow diagram below. The fundamental steps of SPE are conditioning, loading, washing, and eluting.

• Cartridge Conditioning:

  • Pass 5 mL of an elution solvent (e.g., Dichloromethane or Methanol) through the cartridge to solvate the sorbent functional groups.

  • Pass 5 mL of Methanol through the cartridge.

  • Equilibrate the cartridge by passing 2 x 5 mL of acidified deionized water (pH ≤ 2) through it. Do not allow the sorbent to go dry after this step; leave approximately 1 mm of liquid above the sorbent bed.

• Sample Loading:

  • Load the prepared 500 mL water sample onto the conditioned cartridge.

  • Maintain a consistent and slow flow rate of approximately 5-10 mL/min. A slow flow rate enhances the interaction between the analyte and the sorbent, improving recovery.

• Washing (Interference Elution):

  • After the entire sample has passed through, wash the cartridge with 5 mL of acidified deionized water (pH ≤ 2) to remove any remaining polar interferences.

• Drying:

  • Dry the cartridge thoroughly by applying a full vacuum for 15-30 minutes to remove all residual water. This step is crucial for efficient elution with a non-polar organic solvent.

• Analyte Elution:

  • Place a clean collection tube inside the manifold.

  • Elute the retained 4-Butylphenol by passing 2 x 3 mL of Dichloromethane (or another suitable solvent like THF or acetone/methanol mixture) through the cartridge. Allow the solvent to soak the sorbent for about one minute before applying vacuum for a slow, dropwise elution.

• Post-Elution Processing:

  • Evaporate the collected eluate to near dryness under a gentle stream of nitrogen at approximately 35 °C.

  • Reconstitute the residue in a suitable volume (e.g., 1 mL) of a solvent compatible with the analytical instrument (e.g., methanol or mobile phase for HPLC analysis).

  • The sample is now ready for instrumental analysis.

Data Summary

The following table summarizes the quantitative parameters for the described SPE protocol. These values are a general guideline and may require optimization for specific sample matrices or analytical requirements.

Parameter	Value / Condition	Notes
Sorbent Type	Polystyrene-Divinylbenzene (PS-DVB) or HLB	Provides excellent retention for phenolic compounds.
Sorbent Mass	200 - 500 mg	Dependent on sample volume and expected analyte concentration.
Sample Volume	250 mL - 1 L	A 500 mL volume is common for environmental water samples.
Sample pH	≤ 2	Ensures 4-Butylphenol is in its protonated, neutral form.
Conditioning Solvent 1	5 mL Dichloromethane or Methanol	Activates the sorbent.
Conditioning Solvent 2	5 mL Methanol	Wets the sorbent chains.
Equilibration Solvent	2 x 5 mL Acidified Water (pH ≤ 2)	Prepares sorbent for the aqueous sample.
Sample Load Flow Rate	5 - 10 mL/min	Slower flow rates generally improve recovery.
Wash Solvent	5 mL Acidified Water (pH ≤ 2)	Removes polar interferences.
Drying Time	15 - 30 min (under full vacuum)	Critical for efficient elution.
Elution Solvent	2 x 3 mL Dichloromethane or THF	Solvents should be selected based on analyte solubility and compatibility with the final analysis.
Final Reconstitution Vol.	1.0 mL	Can be adjusted to achieve desired concentration factor.
Expected Recovery	>85%	Recoveries for phenols are typically high but should be validated experimentally.

Workflow Visualization

The following diagram illustrates the complete workflow for the solid-phase extraction of 4-Butylphenol from water samples.

Caption: SPE Workflow for 4-Butylphenol in Water.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Selecting the sorbent for solid phase extraction | Analytics-Shop [analytics-shop.com]
• 3. theseus.fi [theseus.fi]

Application Note: Quantification of 4-Butylphenol in Human Urine using Isotope Dilution LC-MS/MS

Abstract

This application note details a robust and sensitive method for the quantification of total 4-Butylphenol (4-BP) in human urine. The method employs enzymatic hydrolysis to account for conjugated metabolites, followed by solid-phase extraction (SPE) for sample cleanup and concentration. Analysis is performed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) using 4-Butylphenol-d5 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision. This method is suitable for researchers, scientists, and drug development professionals engaged in biomonitoring, exposure assessment, and pharmacokinetic studies.

Introduction

4-Butylphenol is an alkylphenol used in the manufacturing of resins, plastics, and other industrial products. Due to its potential endocrine-disrupting properties, there is a growing interest in monitoring human exposure to this compound. In humans, 4-Butylphenol is metabolized, primarily through conjugation with glucuronic acid or sulfate, and excreted in urine.[1][2] Therefore, to assess total exposure, a hydrolysis step is necessary to cleave these conjugates and measure the parent compound.

Stable-isotope dilution mass spectrometry is the gold standard for accurate quantification in complex biological matrices.[3] By using a deuterated internal standard, such as 4-Butylphenol-d5, variations in sample preparation, extraction efficiency, and instrument response can be effectively normalized, leading to highly reliable data.[3] This note provides a comprehensive protocol for sample preparation and LC-MS/MS analysis, along with typical method validation performance data.

Experimental Protocols

Materials and Reagents

• Analytes: 4-n-Butylphenol (≥99% purity), 4-Butylphenol-d5 (≥98% atom D).

• Enzyme: β-glucuronidase from Helix pomatia (Type H-1, solid or liquid form).

• Solvents: Methanol (LC-MS grade), Acetonitrile (LC-MS grade), Water (LC-MS grade), Formic Acid (LC-MS grade), Ammonium Acetate.

• SPE Cartridges: Polymeric reversed-phase cartridges (e.g., Oasis HLB, 3 cc, 60 mg).

• Urine: Pooled human urine for calibration standards and quality controls (QC).

Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of 4-Butylphenol and 4-Butylphenol-d5 in methanol.

• Working Standard Solutions: Serially dilute the 4-Butylphenol stock solution with 50:50 methanol/water to prepare working standards for the calibration curve and QC samples.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the 4-Butylphenol-d5 stock solution with 50:50 methanol/water.

• Ammonium Acetate Buffer (1 M, pH 5.0): Dissolve ammonium acetate in LC-MS grade water and adjust the pH to 5.0.

• Enzyme Solution: Prepare a solution of β-glucuronidase in ammonium acetate buffer. The exact concentration may need optimization, but a starting point is ~2000 units per sample.[4]

Sample Preparation Protocol

• Sample Aliquoting: Transfer 1.0 mL of human urine (sample, blank, standard, or QC) into a 4 mL glass vial.

• Internal Standard Spiking: Add 20 µL of the 1 µg/mL 4-Butylphenol-d5 internal standard spiking solution to each vial.

• Enzymatic Hydrolysis: Add 200 µL of the β-glucuronidase solution. Vortex briefly to mix.

• Incubation: Incubate the samples at 37°C for 4-16 hours to ensure complete deconjugation of metabolites.

• Precipitation/Dilution: After incubation, add 1.0 mL of 0.1% formic acid in water to stop the reaction and prepare the sample for SPE. Centrifuge if necessary to pellet any precipitate.

Solid-Phase Extraction (SPE) Protocol

• Conditioning: Condition the SPE cartridge with 3 mL of methanol followed by 3 mL of LC-MS grade water.

• Loading: Load the entire pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge with 3 mL of 5% methanol in water to remove interferences.

• Elution: Elute the analyte and internal standard with 3 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 200 µL of the initial mobile phase (e.g., 80:20 water/acetonitrile with 0.1% formic acid).

LC-MS/MS Instrumentation and Conditions

• LC System: UHPLC system capable of binary gradient elution.

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Ionization Mode: ESI Negative.

Table 1: LC Gradient Program

Time (min)	Flow Rate (mL/min)	%B
0.0	0.4	20
1.0	0.4	20
5.0	0.4	95
6.0	0.4	95
6.1	0.4	20

| 8.0 | 0.4 | 20 |

Table 2: Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell (ms)	CE (eV)
4-Butylphenol (Quantifier)	149.1	106.1	100	-20
4-Butylphenol (Qualifier)	149.1	134.1	100	-15
4-Butylphenol-d5 (IS)	154.2	111.1	100	-20

Note: Precursor ions correspond to the [M-H]⁻ species. Collision Energies (CE) are instrument-dependent and require optimization.

Method Validation and Performance

The analytical method was validated for linearity, limit of detection (LOD), limit of quantification (LOQ), precision, and accuracy.

Linearity and Sensitivity

The calibration curve was constructed by analyzing spiked urine samples at eight concentration levels ranging from 0.1 to 100 ng/mL. The curve was linear with a coefficient of determination (r²) > 0.995.

Table 3: Calibration Curve and Sensitivity Data

Parameter	Result
Calibration Range	0.1 - 100 ng/mL
Regression	Linear, 1/x weighting
r²	> 0.995
LOD	0.03 ng/mL

| LOQ | 0.1 ng/mL |

Accuracy and Precision

Accuracy and precision were assessed by analyzing quality control (QC) samples at three concentration levels (Low, Mid, High) in five replicates on three separate days.

Table 4: Inter-day Accuracy and Precision Data (n=3 days)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%RSD)
Low QC	0.5	0.48	96.0	6.5
Mid QC	10.0	10.3	103.0	4.2

| High QC | 80.0 | 78.9 | 98.6 | 3.8 |

Principle of Isotope Dilution

The use of a stable isotope-labeled internal standard is critical for correcting analytical variability. 4-Butylphenol-d5 is chemically identical to the native analyte, so it co-elutes chromatographically and experiences the same effects during sample preparation and ionization. However, its increased mass allows it to be distinguished by the mass spectrometer. Any loss of analyte during the procedure will be accompanied by a proportional loss of the internal standard, keeping the ratio of their signals constant and ensuring accurate quantification.

Conclusion

The described LC-MS/MS method provides a reliable, sensitive, and accurate means for quantifying total 4-Butylphenol in human urine. The protocol, incorporating enzymatic hydrolysis, solid-phase extraction, and a stable isotope-labeled internal standard, is well-suited for human biomonitoring and toxicological studies, enabling researchers to obtain high-quality data for exposure assessment.

References

• 1. 【4-Butylphenol-d5】4-Butylphenol-d5 CAS号:1219795-04-6【结构式 性质 活性】-化源网 [chemsrc.com]
• 2. researchgate.net [researchgate.net]
• 3. 4-Butylphenol | C10H14O | CID 15420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. library.dphen1.com [library.dphen1.com]

Application Notes and Protocols for the Analysis of Endocrine Disruptors in Environmental Samples Using 4-Butylphenol-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Endocrine-disrupting chemicals (EDCs) are exogenous substances that interfere with the endocrine system, potentially causing adverse health effects in humans and wildlife.[1][2] Phenolic compounds, a significant class of EDCs, are widely used in industrial and consumer products, leading to their prevalence in various environmental matrices. Accurate and sensitive analytical methods are crucial for monitoring these compounds in the environment to assess exposure and ensure public safety.

This document provides detailed application notes and protocols for the analysis of phenolic endocrine disruptors in environmental water samples. The methodology utilizes 4-Butylphenol-d5 as an internal standard for robust quantification by gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a deuterated internal standard like 4-Butylphenol-d5 is a standard practice that corrects for analyte losses during sample preparation and compensates for variations in instrument response, ensuring high accuracy and precision.[3]

Principle of the Method

The analytical workflow for the determination of endocrine disruptors in environmental samples involves three main stages:

• Sample Preparation: Solid-phase extraction (SPE) is a widely used technique to isolate and preconcentrate target analytes from large volumes of aqueous samples, while also removing interfering matrix components.[3]

• Chromatographic Separation: Gas chromatography (GC) or liquid chromatography (LC) is employed to separate the individual phenolic compounds within the extracted sample.

• Mass Spectrometric Detection: Mass spectrometry (MS) or tandem mass spectrometry (MS/MS) provides sensitive and selective detection and quantification of the target analytes. The use of an internal standard, 4-Butylphenol-d5, allows for accurate quantification by correcting for variations throughout the analytical process.

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol describes the extraction and concentration of phenolic endocrine disruptors from water samples.

Materials:

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB, 6 mL, 200 mg)

• Vacuum manifold for SPE

• Methanol (HPLC grade)

• Methyl tert-butyl ether (MTBE) (HPLC grade)

• 2-Propanol (HPLC grade)

• Ammonia solution (25%)

• Formic acid (reagent grade)

• Ultrapure water

• Glass fiber filters (1 µm pore size)

• 4-Butylphenol-d5 internal standard solution (1 µg/mL in methanol)

• Sample collection bottles (amber glass)

Procedure:

• Sample Collection and Preservation: Collect water samples in 1 L amber glass bottles. If not analyzed immediately, adjust the sample pH to < 3 with sulfuric acid and store at 4°C for no longer than 48 hours.

• Sample Filtration: Filter the water sample through a 1 µm glass fiber filter to remove suspended particles.

• Internal Standard Spiking: To a 500 mL aliquot of the filtered water sample, add a known amount of the 4-Butylphenol-d5 internal standard solution (e.g., 50 µL of a 1 µg/mL solution to achieve a final concentration of 100 ng/L).

• SPE Cartridge Conditioning:

  • Wash the SPE cartridge with 6 mL of MTBE.

  • Wash with 6 mL of methanol.

  • Equilibrate with 6 mL of ultrapure water (pH adjusted to 2 with formic acid). Do not allow the cartridge to go dry.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 10 mL/min.

• Cartridge Washing: After loading, wash the cartridge with 6 mL of ultrapure water to remove polar interferences.

• Cartridge Drying: Dry the cartridge under a gentle stream of nitrogen for 30 minutes to remove residual water.

• Elution: Elute the retained analytes from the cartridge with two 4 mL aliquots of methanol.

• Concentration: Evaporate the eluate to a final volume of 1 mL under a gentle stream of nitrogen at 40°C. The sample is now ready for GC-MS or LC-MS/MS analysis.

Protocol 2: Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is suitable for the analysis of volatile and semi-volatile phenolic compounds. A derivatization step is often required to improve the chromatographic properties of the analytes.

Materials:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

• Helium (carrier gas)

• Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS)

• Pyridine

• Autosampler vials with inserts

Procedure:

• Derivatization:

  • Transfer 100 µL of the concentrated extract from the SPE procedure into an autosampler vial insert.

  • Add 50 µL of pyridine and 50 µL of BSTFA + 1% TMCS.

  • Cap the vial and heat at 70°C for 30 minutes.

  • Allow the vial to cool to room temperature before analysis.

• GC-MS Conditions:

  • Injector Temperature: 280°C

  • Injection Mode: Splitless

  • Injection Volume: 1 µL

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes

    • Ramp 1: 10°C/min to 180°C

    • Ramp 2: 5°C/min to 280°C, hold for 10 minutes

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • MS Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

Data Acquisition (SIM Mode): Monitor characteristic ions for each target analyte and for 4-Butylphenol-d5.

Protocol 3: Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol is suitable for the analysis of a broader range of phenolic compounds, including those that are less volatile or thermally labile.

Materials:

• Liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS) with an electrospray ionization (ESI) source.

• Reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Autosampler vials.

Procedure:

• LC-MS/MS Conditions:

  • Column Temperature: 40°C

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

  • Gradient Program:

    • 0-1 min: 20% B

    • 1-10 min: Linear gradient to 95% B

    • 10-12 min: Hold at 95% B

    • 12.1-15 min: Return to 20% B and equilibrate

  • Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 350°C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

Data Acquisition (MRM Mode): Monitor specific precursor-to-product ion transitions for each target analyte and for 4-Butylphenol-d5.

Data Presentation

The following table summarizes typical performance data for the analysis of selected phenolic endocrine disruptors using a deuterated internal standard, such as 4-Butylphenol-d5. These values are representative of what can be achieved with the described protocols.

Analyte	Recovery (%)	LOD (ng/L)	LOQ (ng/L)
Bisphenol A	85 - 110	0.5 - 2.0	1.5 - 6.0
4-n-Nonylphenol	80 - 105	1.0 - 5.0	3.0 - 15.0
4-tert-Octylphenol	88 - 112	0.8 - 3.0	2.5 - 9.0
4-tert-Butylphenol	90 - 115	0.3 - 1.5	1.0 - 5.0
Triclosan	82 - 108	0.7 - 2.5	2.0 - 7.5
Methylparaben	92 - 110	0.2 - 1.0	0.6 - 3.0
Propylparaben	90 - 113	0.2 - 1.0	0.6 - 3.0

LOD: Limit of Detection; LOQ: Limit of Quantification. Values are approximate and may vary depending on the specific instrumentation and matrix.

Mandatory Visualizations

Estrogen Receptor Signaling Pathway Disruption by EDCs

Many phenolic endocrine disruptors exert their effects by interacting with the estrogen receptor (ER). The following diagram illustrates the classical estrogen signaling pathway and how EDCs can interfere with this process.

Estrogen receptor signaling pathway and EDC interference.

Experimental Workflow for Endocrine Disruptor Analysis

The following diagram outlines the logical steps involved in the analysis of endocrine disruptors in environmental samples.

References

• 1. library.dphen1.com [library.dphen1.com]
• 2. Determination of Endocrine Disrupting Chemicals in Water and Wastewater Samples by Liquid Chromatography-Negative Ion Electrospray Ionization-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. library.dphen1.com [library.dphen1.com]

Application Notes: 4-Butylphenol-d5 as an Internal Standard for Food and Beverage Analysis

Introduction

4-Butylphenol is a chemical compound used in the manufacturing of resins, plastics, and other industrial products. Its presence in food and beverage items can occur through migration from packaging materials or environmental contamination. Due to its potential endocrine-disrupting properties, regulatory bodies and quality control laboratories require sensitive and accurate methods for its quantification.

Isotope dilution mass spectrometry is the gold standard for precise quantification in complex matrices like food and beverages.[1] This technique utilizes a stable isotope-labeled internal standard, such as 4-Butylphenol-d5, which is chemically identical to the analyte of interest but has a different mass. By adding a known quantity of the deuterated standard to a sample at the beginning of the analytical process, variations arising from sample preparation and instrument response can be effectively nullified.[1] The analyte concentration is determined by measuring the response ratio of the native analyte to the stable isotope-labeled standard, ensuring high accuracy and reproducibility.

This document provides detailed protocols for the analysis of 4-butylphenol in food and beverage matrices using 4-Butylphenol-d5 as an internal standard, with methodologies for both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Data Summary

The performance of analytical methods is highly dependent on the matrix, instrumentation, and laboratory conditions. The following table summarizes typical performance data for the analysis of alkylphenols and related compounds in various food and beverage matrices.

Matrix	Analytical Technique	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Citation
Drinking Water	LC-MS/MS	0.1 ng/mL	-	85.3 - 97.4	[2]
Wine	GC-MS/MS	-	1 µg/L	-	[3]
Bottled Water	HPLC-MS/MS	0.030 - 0.075 µg/L	0.10 - 0.25 µg/L	-	[4]
Canned Beverages	LC-MS/MS	30 ng/L	70 ng/L	-
Milk	LC-MS/MS	-	-	78 - 94

Experimental Protocols

Protocol 1: Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is suitable for volatile and semi-volatile analytes and is adapted from methodologies used for alkylphenols in wine. It employs headspace solid-phase microextraction (HS-SPME) for sample preparation.

1. Reagents and Materials

• Standards: 4-Butylphenol (≥99% purity), 4-Butylphenol-d5 (≥98% atom D)

• Solvents: Methanol (HPLC grade), Ethanol (absolute)

• Reagents: Sodium chloride (analytical grade), Ultrapure water

• Equipment: GC-MS system with a split/splitless injector, SPME autosampler, 20 mL headspace vials with caps and septa, SPME fiber (e.g., DVB/CAR/PDMS)

2. Preparation of Standard Solutions

• Primary Stock Solutions (1000 µg/mL): Accurately weigh 10 mg of 4-Butylphenol and 4-Butylphenol-d5 into separate 10 mL volumetric flasks. Dissolve and bring to volume with methanol. Store at -20°C.

• Internal Standard Spiking Solution (5 µg/mL): Dilute the 4-Butylphenol-d5 primary stock solution in methanol.

• Calibration Standards (1-100 µg/L): Prepare a series of calibration standards in a suitable matrix mimic (e.g., 12% ethanol in water for wine analysis). Spike each standard with the internal standard spiking solution to a final concentration of 5 µg/L.

3. Sample Preparation (HS-SPME)

• Place 10 mL of the liquid sample (e.g., wine, clear juice) into a 20 mL headspace vial.

• Add 50 µL of the 5 µg/mL 4-Butylphenol-d5 internal standard solution.

• Add approximately 2 g of sodium chloride to the vial to enhance analyte partitioning into the headspace.

• Immediately cap the vial and vortex gently to mix.

• Place the vial in the autosampler tray.

• Incubate the sample at 40°C for 5 minutes.

• Expose the SPME fiber to the headspace for 20 minutes at 40°C with agitation.

4. GC-MS Instrumental Analysis

• Injection: Desorb the SPME fiber in the GC inlet for 5 minutes at 260°C in splitless mode.

• GC Parameters:

  • Column: 5% Phenylmethylpolysiloxane (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm)

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Program: Initial temperature 50°C, hold for 2 min, ramp at 10°C/min to 300°C, hold for 5 min.

  • Transfer Line: 300°C

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Source Temperature: 250°C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor:

    • 4-Butylphenol: Quantifier and qualifier ions (e.g., m/z 150, 135, 107)

    • 4-Butylphenol-d5: Quantifier and qualifier ions (e.g., m/z 155, 140)

GC-MS analysis workflow using HS-SPME.

Protocol 2: Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol is ideal for analyzing less volatile compounds in complex matrices and is based on methods for bisphenols and other phenolic compounds in beverages. It utilizes solid-phase extraction (SPE) for sample cleanup and concentration.

1. Reagents and Materials

• Standards: 4-Butylphenol (≥99% purity), 4-Butylphenol-d5 (≥98% atom D)

• Solvents: Methanol, Acetonitrile, Formic acid (all LC-MS grade)

• Reagents: Ultrapure water (18.2 MΩ·cm), Ammonium hydroxide

• Equipment: LC-MS/MS system with an electrospray ionization (ESI) source, SPE cartridges (e.g., Oasis HLB, 60 mg), SPE manifold, nitrogen evaporator

2. Preparation of Standard Solutions

• Primary Stock Solutions (1000 µg/mL): Prepare as described in the GC-MS protocol.

• Internal Standard Spiking Solution (1 µg/mL): Dilute the 4-Butylphenol-d5 primary stock solution in methanol.

• Calibration Standards (0.1-50 ng/mL): Prepare a series of calibration standards by serial dilution in methanol/water (50:50, v/v). These standards should be treated the same as the samples (spiked with IS, but not passed through SPE).

3. Sample Preparation (SPE)

• Measure 20 mL of the liquid sample (e.g., canned beverage, bottled water).

• Spike the sample with 20 µL of the 1 µg/mL 4-Butylphenol-d5 internal standard solution to achieve a concentration of 1 ng/mL.

• Condition the SPE cartridge by passing 4 mL of methanol followed by 4 mL of ultrapure water.

• Load the entire sample onto the cartridge at a flow rate of approximately 2-3 mL/min.

• Wash the cartridge with 4 mL of ultrapure water to remove interferences.

• Dry the cartridge under vacuum or nitrogen for 10 minutes.

• Elute the analytes with 4 mL of methanol into a clean collection tube.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C.

• Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 50:50 water/methanol) and transfer to an LC vial.

4. LC-MS/MS Instrumental Analysis

• LC Parameters:

  • Column: C18 column (e.g., 100 x 2.1 mm, 2.6 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in methanol

  • Gradient: Start at 30% B, ramp to 95% B over 8 min, hold for 2 min, return to 30% B and equilibrate for 3 min.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 10 µL

• MS/MS Parameters:

  • Ionization Mode: Electrospray Ionization, Negative (ESI-)

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions (Example):

    • 4-Butylphenol: Precursor Ion > Product Ion 1 (Quantifier), Precursor Ion > Product Ion 2 (Qualifier)

    • 4-Butylphenol-d5: Precursor Ion > Product Ion (Quantifier)

LC-MS/MS analysis workflow using SPE.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. oiv.int [oiv.int]
• 4. mdpi.com [mdpi.com]

Application Note: Derivatization of 4-Butylphenol for Enhanced GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Butylphenol is an organic compound used in the manufacturing of various resins, plastics, and other industrial products. Its presence in environmental and biological samples is of increasing concern due to its potential endocrine-disrupting properties. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the quantification of 4-butylphenol. However, its polar hydroxyl group can lead to poor chromatographic peak shape, tailing, and reduced sensitivity.

Derivatization is a chemical modification process that converts the analyte into a less polar and more volatile compound, thereby improving its GC-MS analysis. This application note provides detailed protocols for the two most common derivatization techniques for 4-butylphenol: silylation and acylation. These methods enhance the volatility and thermal stability of 4-butylphenol, leading to improved chromatographic resolution and lower detection limits.

Derivatization Strategies

The primary goal of derivatizing 4-butylphenol is to replace the active hydrogen of the phenolic hydroxyl group with a non-polar functional group. This section details the reaction mechanisms for silylation and acylation.

Silylation with BSTFA

Silylation involves the replacement of the active hydrogen with a trimethylsilyl (TMS) group. N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a popular and effective silylating agent. The reaction is typically rapid and produces a stable TMS-ether derivative of 4-butylphenol.

Reaction: 4-Butylphenol + BSTFA → 4-Butylphenol-TMS + Byproducts

Acylation with Acetic Anhydride

Acylation introduces an acyl group (in this case, an acetyl group) to the hydroxyl moiety, forming an ester. Acetic anhydride is a common acetylating agent. The resulting acetylated derivative is less polar and more volatile than the parent compound.[1][2]

Reaction: 4-Butylphenol + Acetic Anhydride → 4-Butylphenyl acetate + Acetic Acid

Experimental Protocols

Materials and Reagents

• 4-Butylphenol standard

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Acetic Anhydride

• Pyridine (as a catalyst for acylation)

• Anhydrous solvents (e.g., acetonitrile, ethyl acetate, hexane)

• GC vials (2 mL) with screw caps and septa

• Heating block or water bath

• Vortex mixer

• Nitrogen gas supply for evaporation

Protocol 1: Silylation using BSTFA

This protocol is adapted from established methods for the silylation of phenols.[3][4]

• Sample Preparation: Prepare a stock solution of 4-butylphenol in a suitable anhydrous solvent (e.g., acetonitrile or ethyl acetate). For analysis, evaporate a known volume of the sample or standard to dryness under a gentle stream of nitrogen in a GC vial.

• Derivatization Reaction:

  • Add 100 µL of anhydrous acetonitrile to the dried residue.

  • Add 100 µL of BSTFA (+1% TMCS) to the vial.

  • Tightly cap the vial and vortex for 1 minute.

  • Heat the vial at 60-70°C for 30-60 minutes in a heating block or water bath.[4]

• Analysis: After cooling to room temperature, the sample is ready for injection into the GC-MS system.

Protocol 2: Acylation using Acetic Anhydride

This protocol is a generalized procedure for the acylation of phenols.

• Sample Preparation: Prepare a stock solution of 4-butylphenol in a suitable solvent. For aqueous samples, extraction into an organic solvent like hexane may be necessary. Ensure the sample extract is dry.

• Derivatization Reaction:

  • To the dried sample residue in a GC vial, add 100 µL of a 1:1 (v/v) mixture of acetic anhydride and pyridine.

  • Tightly cap the vial and vortex for 1 minute.

  • Heat the vial at 60°C for 30 minutes.

• Sample Work-up:

  • After cooling, add 500 µL of 5% sodium bicarbonate solution to neutralize the excess acetic anhydride and pyridine.

  • Vortex for 1 minute.

  • Add 500 µL of hexane and vortex for 2 minutes to extract the acetylated derivative.

  • Allow the layers to separate and carefully transfer the upper hexane layer to a clean GC vial for analysis.

GC-MS Analysis Parameters

The following are typical GC-MS parameters that can be used as a starting point and should be optimized for the specific instrument and column used.

Parameter	Silylated 4-Butylphenol	Acetylated 4-Butylphenol
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Injection Mode	Splitless	Splitless
Injection Volume	1 µL	1 µL
Injector Temperature	250°C	250°C
Carrier Gas	Helium	Helium
Flow Rate	1.0 mL/min	1.0 mL/min
Oven Program	80°C (hold 2 min), ramp to 280°C at 10°C/min, hold 5 min	80°C (hold 2 min), ramp to 280°C at 10°C/min, hold 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Electron Ionization (EI)
Ionization Energy	70 eV	70 eV
Source Temperature	230°C	230°C
Quadrupole Temp.	150°C	150°C
Scan Range	m/z 50-350	m/z 50-300
Key Ions (m/z)
4-Butylphenol-TMS	222 (M+), 207, 135, 73	N/A
4-Butylphenyl acetate	192 (M+), 150, 135, 107	N/A

Data Presentation

The following table summarizes the expected mass spectral data for the derivatized forms of 4-butylphenol.

Derivative	Molecular Weight	Molecular Ion (M+) [m/z]	Key Fragment Ions [m/z]
4-Butylphenol-TMS	222.4	222	207 ([M-15]+), 135, 73
4-Butylphenyl acetate	192.2	192	150 ([M-42]+), 135, 107

Quantitative performance data for alkylphenols using derivatization techniques are summarized below. While specific data for 4-butylphenol may vary, these values provide a general expectation of the method's capabilities.

Derivatization Method	Analyte	Limit of Quantitation (LOQ)	Recovery (%)	Reference
Silylation (BSTFA)	4-tert-Butylphenol	5 ng/mL	Not Specified
Acylation (Pentafluoropyridine)	4-tert-Butylphenol	Not Specified	71%
Acylation (Acetic Anhydride)	Alkylphenols	0.005 - 1.796 µg/L (LOD)	76 - 111%

Workflow Diagrams

Caption: Experimental workflow for the derivatization of 4-butylphenol.

Conclusion

Derivatization of 4-butylphenol by either silylation with BSTFA or acylation with acetic anhydride significantly improves its chromatographic behavior and detection by GC-MS. The choice of method may depend on the sample matrix, available reagents, and specific analytical requirements. Silylation is a straightforward, single-step reaction, while acylation, although requiring a work-up step, can provide more stable derivatives. Both protocols presented here offer robust and reliable means to enhance the quantitative analysis of 4-butylphenol in various matrices.

References

• 1. benchchem.com [benchchem.com]
• 2. Derivatization with acetic anhydride: applications to the analysis of biogenic amines and psychiatric drugs by gas chromatography and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Silyl derivatization of alkylphenols, chlorophenols, and bisphenol A for simultaneous GC/MS determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isolation and Characterization of 4-tert-Butylphenol-Utilizing Sphingobium fuliginis Strains from Phragmites australis Rhizosphere Sediment - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity Quantification of 4-Butylphenol and 4-Butylphenol-d5 in Complex Matrices using UPLC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Butylphenol is an alkylphenol used in the manufacturing of resins, plastics, and other industrial products. Due to its potential endocrine-disrupting properties and widespread presence, sensitive and accurate quantification in various matrices is crucial for environmental monitoring and safety assessment. This application note details a robust and highly sensitive Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the determination of 4-Butylphenol. The use of a stable isotope-labeled internal standard, 4-Butylphenol-d5, ensures high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.

Experimental Protocols

Chemicals and Reagents

• 4-Butylphenol (analytical standard)

• 4-Butylphenol-d5 (internal standard, IS)[1]

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Methanol (LC-MS grade)

• Formic Acid (LC-MS grade)

• Ammonium Acetate (LC-MS grade)

• Solid Phase Extraction (SPE) Cartridges: Waters Oasis HLB or equivalent

Standard and Sample Preparation

Preparation of Stock and Working Solutions:

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 4-Butylphenol and 4-Butylphenol-d5 in methanol to prepare individual stock solutions.

• Working Standard Solutions: Serially dilute the 4-Butylphenol stock solution with a 50:50 methanol:water mixture to prepare calibration curve standards ranging from sub-ng/mL to high ng/mL concentrations.

• Internal Standard Working Solution (100 ng/mL): Dilute the 4-Butylphenol-d5 stock solution with 50:50 methanol:water.

Sample Preparation Protocol (using Solid Phase Extraction - SPE): This protocol is a general guideline for aqueous samples (e.g., plasma, urine, or environmental water). It may require optimization based on the specific matrix.

• Sample Aliquot: Take 1 mL of the sample.

• Fortification: Spike the sample with the Internal Standard (IS) working solution to achieve a final concentration of 10 ng/mL.

• SPE Cartridge Conditioning: Condition an Oasis HLB SPE cartridge by passing 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the fortified sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 40:60 methanol:water to remove interferences.

• Elution: Elute the analyte and internal standard with 1 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 200 µL of the initial mobile phase (e.g., 70:30 Water:Acetonitrile with 0.1% Formic Acid).

• Analysis: Vortex the reconstituted sample and inject it into the UPLC-MS/MS system.

Instrumentation and Conditions

A variety of UPLC systems and tandem mass spectrometers can be used. The following tables provide recommended starting conditions, which should be optimized for the specific instrumentation available.

Data Presentation: UPLC and MS/MS Parameters

Table 1: UPLC Conditions | Parameter | Recommended Setting | | :--- | :--- | | UPLC System | Waters ACQUITY UPLC H-Class or equivalent | | Column | ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm[2] | | Mobile Phase A | Water with 0.1% Formic Acid and 2 mM Ammonium Acetate | | Mobile Phase B | Acetonitrile with 0.1% Formic Acid | | Flow Rate | 0.4 mL/min | | Column Temperature | 40 °C | | Injection Volume | 5 µL | | Gradient Elution | Time (min) | %A | %B | | | 0.0 | 70 | 30 | | | 3.0 | 5 | 95 | | | 4.0 | 5 | 95 | | | 4.1 | 70 | 30 | | | 5.0 | 70 | 30 |

Table 2: MS/MS Conditions

Parameter	Recommended Setting
Mass Spectrometer	SCIEX QTRAP 5500 or equivalent
Ionization Mode	Electrospray Ionization (ESI), Negative
IonSpray Voltage	-4500 V
Source Temperature	550 °C
Curtain Gas (CUR)	40 psi
Nebulizer Gas (GS1)	50 psi
Heater Gas (GS2)	50 psi

| Scan Type | Multiple Reaction Monitoring (MRM) |

Table 3: MRM Transitions

Compound	Precursor Ion (Q1) [M-H]⁻	Product Ion (Q3)	Declustering Potential (DP) (V)	Collision Energy (CE) (V)
4-Butylphenol	149.1	106.0 (Quantifier)	-60	-35
	149.1	134.1 (Qualifier)	-60	-20

| 4-Butylphenol-d5 | 154.1 | 111.0 (Quantifier) | -60 | -35 |

Note: DP and CE values are starting points and require optimization on the specific instrument.

Visualizations: Workflow and Quantification Logic

The following diagrams illustrate the experimental process and the principle of internal standard quantification.

Caption: Overall experimental workflow from sample collection to final quantification.

Caption: Logic of quantification using a stable isotope-labeled internal standard.

Conclusion

This application note provides a comprehensive UPLC-MS/MS method for the selective and sensitive quantification of 4-Butylphenol using its deuterated analog, 4-Butylphenol-d5, as an internal standard. The combination of efficient UPLC separation on a BEH C18 column and specific detection using MRM transitions ensures reliable results, minimizing interferences from complex sample matrices. The detailed protocol for sample preparation using SPE allows for effective cleanup and concentration, enabling low limits of detection. This method is well-suited for researchers and scientists in environmental, toxicological, and pharmaceutical fields requiring accurate measurement of 4-Butylphenol.

References

• 1. 4-Butylphenol-d5 | CAS#:1219795-04-6 | Chemsrc [chemsrc.com]
• 2. lcms.cz [lcms.cz]

Choosing the Optimal GC Column for 4-Butylphenol Analysis: An Application Guide

Introduction

4-Butylphenol is an organic compound used in the manufacturing of various resins, plastics, and as an intermediate in the synthesis of other chemicals. Its presence and purity are of significant interest in industrial quality control and environmental monitoring. Gas chromatography (GC) is a robust and widely used analytical technique for the separation and quantification of 4-butylphenol. A critical component in achieving accurate and reliable results is the selection of an appropriate GC column. This document provides detailed application notes and protocols to guide researchers, scientists, and drug development professionals in choosing the right GC column and optimizing analytical methods for 4-butylphenol.

Selecting the Right Stationary Phase

The choice of stationary phase is the most critical factor in GC column selection, as it dictates the separation mechanism. For the analysis of phenolic compounds like 4-butylphenol, the principle of "like dissolves like" is a good starting point. 4-Butylphenol is a moderately polar compound. Therefore, a stationary phase with a similar polarity will generally provide better retention and resolution.

Based on a review of established methods, the most commonly recommended stationary phases for 4-butylphenol analysis are:

• 5% Phenyl Methylpolysiloxane: This is a versatile and widely used stationary phase with low to mid-polarity. It is an excellent first choice for the analysis of a broad range of compounds, including phenols. Columns with this stationary phase, such as DB-5ms, Rxi-5ms, and CP-Sil 8 CB, are known for their robustness and low bleed characteristics, making them highly compatible with mass spectrometry (MS) detectors.[1][2][3]

• Mid-Polarity Phases (e.g., 6% Cyanopropylphenyl / 94% Methylpolysiloxane): For applications requiring enhanced separation of phenolic isomers or other closely related compounds, a slightly more polar phase can be beneficial.

• High-Polarity Phases (e.g., Polyethylene Glycol - WAX): In cases where the sample matrix is complex or when analyzing for other highly polar compounds alongside 4-butylphenol, a WAX column may provide the necessary selectivity.

Recommended GC Columns and Typical Dimensions

The dimensions of the GC column, including length, internal diameter (ID), and film thickness, also play a crucial role in the separation efficiency. For the analysis of 4-butylphenol, the following dimensions are commonly employed:

Stationary Phase	Length (m)	Internal Diameter (mm)	Film Thickness (µm)
5% Phenyl Methylpolysiloxane (e.g., DB-5ms, Rxi-5ms, CP-Sil 8 CB)	30	0.25	0.25
5MS UI	30	0.25	0.25

These dimensions offer a good balance between resolution, analysis time, and sample capacity.

Experimental Protocols

Below are detailed experimental protocols for the GC analysis of 4-butylphenol using a common 5% Phenyl Methylpolysiloxane stationary phase column.

Protocol 1: General Purpose GC-MS Analysis

This protocol is suitable for the routine analysis of 4-butylphenol in relatively clean sample matrices.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

GC Column:

• Stationary Phase: 5% Phenyl Methylpolysiloxane (e.g., Agilent DB-5ms, Restek Rxi-5ms)

• Dimensions: 30 m x 0.25 mm ID, 0.25 µm film thickness[2]

GC Conditions:

• Injector Temperature: 250 °C[2]

• Injection Mode: Splitless (1 µL injection volume)

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial Temperature: 100 °C, hold for 2 min

  • Ramp: 10 °C/min to 280 °C

  • Hold: 10 min at 280 °C

• Transfer Line Temperature: 280 °C

MS Conditions:

• Ion Source Temperature: 230 °C

• MS Scan Range: 50-500 amu

Protocol 2: Analysis of Alkylphenols in an Environmental Matrix (e.g., Water)

This protocol involves a sample preparation step (Solid Phase Microextraction - SPME) and is suitable for trace-level analysis of 4-butylphenol in complex matrices like wine.

Instrumentation:

• Gas Chromatograph with a Mass Spectrometer (GC-MS) and SPME autosampler

GC Column:

• Stationary Phase: 5MS UI or equivalent

• Dimensions: 30 m x 0.25 mm x 0.25 µm

Sample Preparation (Headspace SPME):

• Place 10 mL of the sample into a 20 mL SPME vial.

• Add approximately 2 g of NaCl.

• Spike with an appropriate internal standard (e.g., 4-tert-butylphenol-d13).

• Equilibrate at 40 °C.

• Expose the SPME fiber to the headspace for 20 minutes.

GC Conditions:

• Injector Temperature: 260 °C (for thermal desorption of the SPME fiber)

• Injection Mode: Splitless, desorption for 10 minutes

• Carrier Gas: Helium at 1 mL/min

• Oven Temperature Program:

  • Initial Temperature: 50 °C

  • Ramp: 10 °C/min to 300 °C

  • Hold: 3 minutes at 300 °C

• Transfer Line Temperature: 300 °C

MS Conditions:

• Source Temperature: 250 °C

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity

Data Presentation

The following table summarizes the key chromatographic parameters from a representative analysis of alkylphenols, including 4-t-butylphenol.

Compound	Retention Time (min)
4-t-butylphenol	Not explicitly stated, but can be inferred from chromatograms in cited literature
4-n-pentylphenol	-
4-n-hexylphenol	-
4-t-octylphenol	-
4-heptylphenol	-
4-nonylphenol	-
4-octylphenol	-
2,2-bis(4'-hydroxyphenyl)propane	-

Note: Specific retention times can vary between instruments and laboratories. The above is for illustrative purposes based on a typical elution order.

Visualizing the Workflow

A clear understanding of the analytical workflow is essential for reproducible results. The following diagrams, generated using the DOT language, illustrate the key steps.

Caption: General workflow for GC analysis of 4-Butylphenol.

Caption: Logic for selecting a GC stationary phase for 4-Butylphenol.

Conclusion

The selection of an appropriate GC column is paramount for the successful analysis of 4-butylphenol. A 5% Phenyl Methylpolysiloxane stationary phase with standard dimensions of 30 m x 0.25 mm x 0.25 µm is a reliable and versatile choice for a wide range of applications. The provided protocols offer a solid starting point for method development, which can be further optimized based on specific sample matrices and analytical requirements. By carefully considering the stationary phase chemistry and column dimensions, researchers can achieve accurate, reproducible, and robust analytical methods for 4-butylphenol.

References

• 1. Isolation and Characterization of 4-tert-Butylphenol-Utilizing Sphingobium fuliginis Strains from Phragmites australis Rhizosphere Sediment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. lcms.cz [lcms.cz]

Application Notes: Quantitative Analysis of 4-Butylphenol in Soil and Sediment using 4-Butylphenol-d5

Introduction

4-Butylphenol is an alkylphenol used in the manufacturing of resins, plastics, and other industrial products[1]. Its presence in the environment, including soil and sediment, is a concern due to its potential toxicity and endocrine-disrupting properties[2]. Accurate and reliable quantification of 4-butylphenol is essential for environmental monitoring and risk assessment.

Isotope dilution mass spectrometry is a gold-standard analytical technique for achieving high accuracy and precision[3]. This method involves the use of a stable isotope-labeled internal standard, such as 4-Butylphenol-d5. This deuterated standard is chemically and physically almost identical to the native 4-butylphenol, ensuring it behaves similarly throughout sample extraction, cleanup, and analysis. By adding a known amount of 4-Butylphenol-d5 to a sample at the beginning of the workflow, it effectively compensates for analyte losses during sample preparation and mitigates matrix effects, which are common in complex samples like soil and sediment[4][5]. This approach ensures robust and reliable quantification, even at trace levels.

Principle of Isotope Dilution

The core of this analytical method is the principle of isotope dilution. A known quantity of the deuterated internal standard (4-Butylphenol-d5) is added to the environmental sample prior to any processing. During extraction and analysis, any loss of the target analyte (4-Butylphenol) will be accompanied by a proportional loss of the internal standard. The final quantification is based on the ratio of the mass spectrometric response of the native analyte to that of the isotopic standard. This ratio remains constant regardless of sample loss, leading to highly accurate results.

Figure 1: Principle of Isotope Dilution using a deuterated internal standard.

Experimental Protocols

The following protocols provide a general framework for the analysis of 4-butylphenol in soil and sediment samples. These methods are performance-based, and laboratories may modify them to improve efficiency, provided all performance requirements are met.

Protocol 1: Sample Preparation and Extraction

This protocol outlines the steps for extracting 4-butylphenol from soil and sediment matrices.

• Sample Homogenization : Ensure the collected soil or sediment sample is uniform by mixing it thoroughly. If necessary, air-dry the sample and sieve it to remove large debris.

• Spiking with Internal Standard : Weigh approximately 10 g of the homogenized sample into a suitable extraction vessel (e.g., a centrifuge tube or Soxhlet thimble). Add a known amount of 4-Butylphenol-d5 solution to the sample to serve as the internal standard.

• Solvent Extraction :

  • Option A: Ultrasonic Extraction : Add 20 mL of an appropriate extraction solvent (e.g., dichloromethane/acetone 1:1 v/v) to the sample. Place the vessel in an ultrasonic bath for 15-30 minutes.

  • Option B: Soxhlet Extraction : Place the sample thimble in a Soxhlet apparatus and extract with a suitable solvent for 8-12 hours.

  • Option C: QuEChERS : This method ("Quick, Easy, Cheap, Effective, Rugged, and Safe") can also be adapted for phenolic compounds and has shown good recoveries.

• Centrifugation and Collection : After extraction, centrifuge the sample (e.g., at 5,000 rpm for 10 minutes) and carefully collect the supernatant (the solvent extract). Repeat the extraction step on the solid residue and combine the supernatants.

• Extract Concentration : Concentrate the combined extract to a volume of approximately 1 mL under a gentle stream of nitrogen. This step increases the analyte concentration prior to analysis.

• Cleanup (Optional) : If the sample matrix is particularly complex, a cleanup step using Solid Phase Extraction (SPE) may be necessary. Condition an SPE cartridge (e.g., polystyrene-divinylbenzene) and pass the extract through it. Elute the analyte with a small volume of a strong solvent like methylene chloride.

Protocol 2: Derivatization and GC-MS Analysis

For analysis by Gas Chromatography-Mass Spectrometry (GC-MS), derivatization of phenolic compounds is often required to improve their volatility and chromatographic performance.

• Derivatization : To the 1 mL concentrated extract, add a derivatizing agent (e.g., 100 µL of BSTFA with 1% TMCS). Cap the vial and heat at 60-70°C for 1 hour to convert the phenolic hydroxyl group to a less polar trimethylsilyl (TMS) ether. Cool the sample to room temperature before analysis.

• GC-MS Instrumental Analysis :

  • Gas Chromatograph (GC) Conditions :

    • Column : 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column (or equivalent).

    • Injector Temperature : 280°C.

    • Oven Program : Initial temperature of 60°C, hold for 2 minutes, then ramp at 10°C/min to 300°C and hold for 5 minutes.

    • Carrier Gas : Helium at a constant flow rate of 1.0 mL/min.

  • Mass Spectrometer (MS) Conditions :

    • Ionization Mode : Electron Ionization (EI) at 70 eV.

    • Acquisition Mode : Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for both native 4-butylphenol-TMS and 4-Butylphenol-d5-TMS.

    • Source Temperature : 230°C.

    • Quadrupole Temperature : 150°C.

• Quantification : Create a calibration curve using standards containing known concentrations of 4-butylphenol and a constant concentration of 4-Butylphenol-d5. The concentration of 4-butylphenol in the sample is determined by calculating the peak area ratio of the native analyte to the internal standard and comparing it against the calibration curve.

Figure 2: General experimental workflow for soil and sediment analysis.

Data Presentation

The performance of the analytical method should be validated by determining key parameters such as the limit of detection (LOD), limit of quantification (LOQ), and recovery. The following table provides examples of typical performance data for the analysis of phenolic compounds in soil, which can be expected from a well-optimized method.

Table 1: Typical Method Performance for Phenolic Compound Analysis in Soil

Parameter	Typical Value Range	Reference
Recovery	67% – 114%
Limit of Detection (LOD)	0.02 – 0.25 pg/injection
Limit of Quantification (LOQ)	0.08 – 0.83 pg/injection

| Linearity (R²) | > 0.99 | |

Note: The values presented are illustrative and based on the analysis of various phenolic compounds in soil matrices. Specific performance for 4-butylphenol may vary depending on the exact methodology, instrumentation, and matrix characteristics.

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. Analysis of Alkylphenols Using New Internal Standards [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Troubleshooting isotopic interference with 4-Butylphenol-d5

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using 4-Butylphenol-d5 as an internal standard in mass spectrometry-based analyses.

Frequently Asked Questions (FAQs)

Q1: What is 4-Butylphenol-d5 and why is it used in our experiments?

A1: 4-Butylphenol-d5 is a deuterated form of 4-Butylphenol. In quantitative analytical chemistry, deuterated compounds like 4-Butylphenol-d5 are frequently used as internal standards in mass spectrometry-based methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1] The key advantage of using a deuterated analog as an internal standard is its near-identical chemical behavior to the non-labeled analyte (4-Butylphenol). It co-elutes with the target compound during chromatographic separation and exhibits similar ionization efficiency in the mass spectrometer. However, due to the mass difference between hydrogen and deuterium, the deuterated standard can be distinguished from the analyte by the mass spectrometer. This allows for accurate quantification, as any sample loss during preparation or analysis will affect both the analyte and the internal standard equally, thus normalizing the final measurement. This stable-isotope dilution method is considered a gold standard for quantitative analysis due to its high precision and accuracy.

Q2: What is isotopic interference and how can it affect my results when using 4-Butylphenol-d5?

A2: Isotopic interference occurs when the mass spectral signal of your analyte (4-Butylphenol) overlaps with the signal of its deuterated internal standard (4-Butylphenol-d5). This can lead to inaccurate quantification of your target analyte. There are two primary causes for this interference:

• Natural Isotopic Abundance: Carbon, a primary element in 4-Butylphenol, naturally exists as a mixture of isotopes, primarily ¹²C and approximately 1.1% ¹³C. This means that a small fraction of the analyte molecules will contain one or more ¹³C atoms, resulting in ions with a mass-to-charge ratio (m/z) that is one or more units higher than the monoisotopic mass. These "M+1", "M+2", etc. peaks from the analyte can overlap with the signal of the deuterated internal standard.

• Isotopic Impurity of the Internal Standard: The 4-Butylphenol-d5 internal standard may not be 100% pure. It can contain small amounts of the unlabeled 4-Butylphenol (d0) or partially deuterated variants (d1, d2, d3, d4). These impurities will generate a signal at the m/z of the analyte, leading to an artificially high reading, especially at low analyte concentrations.

Q3: I am observing a signal for my analyte, 4-Butylphenol, in my blank samples that only contain the internal standard, 4-Butylphenol-d5. What is the likely cause?

A3: This is a classic sign of isotopic impurity in your deuterated internal standard. The 4-Butylphenol-d5 you are using likely contains a small percentage of non-deuterated 4-Butylphenol (d0). When you monitor the mass transition for the native 4-Butylphenol, this impurity will be detected, leading to a false positive signal in your blank samples. It is crucial to assess the isotopic purity of your internal standard before use, if this information is not provided on the certificate of analysis.

Troubleshooting Guides

Guide 1: Diagnosing Isotopic Interference

If you suspect isotopic interference is affecting your results, follow these steps to diagnose the issue:

• Analyze a High-Concentration Analyte Standard: Prepare a sample containing a high concentration of the non-deuterated 4-Butylphenol standard without the 4-Butylphenol-d5 internal standard. Analyze this sample and monitor the mass channels for both the analyte and the internal standard. A significant signal in the internal standard channel indicates interference from the natural isotopic abundance of the analyte.

• Analyze the Internal Standard Solution: Prepare a sample containing only the 4-Butylphenol-d5 internal standard at the concentration used in your experiments. Analyze this sample and monitor the mass channels for both the analyte and the internal standard. A signal in the analyte channel confirms the presence of non-deuterated impurity in your internal standard.

Guide 2: Mitigating Isotopic Interference

Once diagnosed, you can employ several strategies to minimize or correct for isotopic interference:

• Chromatographic Separation: Optimize your chromatographic method to ensure baseline separation between 4-Butylphenol and any potential interfering compounds. While 4-Butylphenol and 4-Butylphenol-d5 will co-elute, separating them from other matrix components can reduce overall background noise and potential isobaric interferences.

• Mass Spectrometry Parameter Optimization:

  • Select Unique Fragment Ions: In tandem mass spectrometry (MS/MS), choose precursor and product ion transitions that are unique to the analyte and the internal standard and minimize overlap.

  • Adjust Collision Energy: Optimize the collision energy for fragmentation to produce specific product ions that are less prone to interference.

• Mathematical Correction: If interference cannot be eliminated experimentally, a mathematical correction can be applied. This involves determining the percentage of signal contribution from the analyte to the internal standard channel and vice-versa (as determined in Guide 1) and correcting the measured peak areas accordingly.

Quantitative Data

The following table summarizes the theoretical mass-to-charge ratios (m/z) for 4-Butylphenol and 4-Butylphenol-d5, which are crucial for identifying potential isotopic overlaps.

Compound	Molecular Formula	Monoisotopic Mass (Da)	m/z of [M-H]⁻	m/z of [M+H]⁺
4-Butylphenol	C₁₀H₁₄O	150.1045	149.0968	151.1123
4-Butylphenol-d5	C₁₀H₉D₅O	155.1359	154.1282	156.1438

Note: The exact m/z values may vary slightly depending on the ionization mode and the specific adducts formed.

The following table illustrates a hypothetical isotopic distribution for a batch of 4-Butylphenol-d5 with an isotopic purity of 98%. This data is essential for understanding the potential contribution of isotopic impurities to the analyte signal.

Isotopologue	Description	Expected Abundance (%)
d5	Fully deuterated	98.0
d4	Contains one hydrogen atom	1.8
d3	Contains two hydrogen atoms	0.15
d2	Contains three hydrogen atoms	0.005
d1	Contains four hydrogen atoms	<0.001
d0	Non-deuterated impurity	<0.001

Experimental Protocols

Protocol 1: Sample Preparation for GC-MS Analysis

This protocol is a general guideline for the extraction of 4-Butylphenol from aqueous samples.

• Sample Collection: Collect 100 mL of the aqueous sample in a clean glass container.

• Internal Standard Spiking: Add a known amount of 4-Butylphenol-d5 solution (e.g., 100 µL of a 1 µg/mL solution in methanol) to the sample.

• Extraction:

  • Acidify the sample to pH 2 with hydrochloric acid.

  • Perform a liquid-liquid extraction by adding 20 mL of dichloromethane and shaking vigorously for 2 minutes.

  • Allow the layers to separate and collect the organic (bottom) layer.

  • Repeat the extraction twice more with fresh dichloromethane.

• Drying and Concentration: Combine the organic extracts and dry them over anhydrous sodium sulfate. Evaporate the solvent to a final volume of 1 mL under a gentle stream of nitrogen.

• Derivatization (Optional but Recommended for GC-MS): Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and 10 µL of pyridine. Heat the mixture at 70°C for 30 minutes to form the trimethylsilyl (TMS) derivative.

• Analysis: Inject 1 µL of the derivatized extract into the GC-MS system.

Protocol 2: LC-MS/MS Analysis

This protocol provides a starting point for the analysis of 4-Butylphenol using LC-MS/MS.

• Liquid Chromatography:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 2.6 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start with 95% A, ramp to 5% A over 8 minutes, hold for 2 minutes, and then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (Negative Ion Mode):

  • Ionization Source: Electrospray Ionization (ESI).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • 4-Butylphenol: Precursor ion (m/z 149.1) → Product ion (e.g., m/z 107.1).

    • 4-Butylphenol-d5: Precursor ion (m/z 154.1) → Product ion (e.g., m/z 112.1).

  • Collision Energy: Optimize for each transition.

Visualizations

A flowchart outlining the steps to diagnose the type of isotopic interference.

A simplified proposed metabolic pathway for 4-Butylphenol.

References

• 1. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing Chromatographic Separation of 4-Butylphenol and its Deuterated Standard

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the chromatographic separation of 4-Butylphenol and its deuterated standard.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable chromatographic technique for analyzing 4-Butylphenol and its deuterated standard?

A1: Both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are viable techniques for the analysis of 4-Butylphenol.[1][2] The choice depends on the sample matrix, required sensitivity, and available instrumentation.

• HPLC , particularly reversed-phase HPLC, is a primary technique for the quantitative determination of purity and the separation of non-volatile impurities.[1] It is often coupled with UV or mass spectrometry detectors.[1][2]

• GC-MS is also a powerful tool, especially for identifying and quantifying volatile and semi-volatile compounds. Phenolic compounds like 4-Butylphenol may require derivatization to improve volatility and thermal stability for GC analysis.

Q2: What type of HPLC column is recommended for 4-Butylphenol separation?

A2: A reversed-phase C18 column is generally suitable for the separation of 4-Butylphenol. For instance, a C18 column with dimensions of 4.6 mm x 150 mm and a 5 µm particle size has been used. Columns with low silanol activity, such as Newcrom R1, are also an option to minimize peak tailing.

Q3: What are typical mobile phase compositions for the HPLC analysis of 4-Butylphenol?

A3: A gradient of acetonitrile and water is a common mobile phase for the reversed-phase HPLC separation of 4-Butylphenol. For mass spectrometry applications, it is advisable to use a mobile phase containing formic acid instead of phosphoric acid. The pH of the mobile phase can significantly influence the peak shape of phenolic compounds.

Q4: Is derivatization necessary for the GC-MS analysis of 4-Butylphenol?

A4: Yes, derivatization is often recommended for the GC-MS analysis of polar compounds like 4-Butylphenol to improve their volatility and thermal stability. A common derivatizing agent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

Q5: My 4-Butylphenol and its deuterated standard are co-eluting. What should I do?

A5: Co-elution of an analyte and its deuterated internal standard is common in chromatography. If you are using a mass spectrometer detector, complete chromatographic resolution is not always necessary as the compounds can be distinguished by their different mass-to-charge ratios (m/z). You can quantify each compound using its specific mass trace instead of the total ion chromatogram (TIC). However, if you need to improve the chromatographic separation, you can try optimizing the temperature program in GC or the mobile phase gradient in HPLC.

Troubleshooting Guides

Issue 1: Poor Resolution Between 4-Butylphenol and its Deuterated Standard

If you are experiencing inadequate separation between 4-Butylphenol and its deuterated internal standard, consider the following troubleshooting steps:

Troubleshooting Steps for Poor Resolution

Caption: Troubleshooting workflow for poor resolution.

Parameter	Recommendation for HPLC	Recommendation for GC
Mobile Phase/Carrier Gas	Adjust the gradient steepness of the organic modifier (e.g., acetonitrile). A shallower gradient can improve resolution.	Optimize the carrier gas (e.g., Helium) flow rate.
Temperature	Use a column oven to maintain a consistent and optimized temperature.	Modify the oven temperature program. A slower ramp rate can enhance separation.
Column	Ensure you are using a high-efficiency column (e.g., smaller particle size).	Use a column with a suitable stationary phase (e.g., DB-5ms).

Issue 2: Peak Tailing of Phenolic Compounds

Peak tailing is a common issue when analyzing phenolic compounds due to their acidic nature and potential for interaction with the stationary phase.

Troubleshooting Steps for Peak Tailing

Caption: Troubleshooting workflow for peak tailing.

Potential Cause	Recommended Action
Secondary Silanol Interactions (HPLC)	Use a highly deactivated, end-capped column. Lowering the mobile phase pH can also help to suppress the ionization of silanol groups.
Column Overload	Dilute the sample and reinject. If peak shape improves, column overload was the issue.
Column Contamination/Degradation	If peak tailing appears suddenly, consider contamination from a recent sample. Regular inlet maintenance for GC is crucial. If the column is old, it may need to be replaced.
Inappropriate Mobile Phase pH (HPLC)	The pH of the mobile phase can significantly impact the peak shape of ionizable compounds. Ensure the mobile phase is buffered and at an appropriate pH to keep the 4-Butylphenol in a single form.

Experimental Protocols

Illustrative HPLC Method

This protocol provides a starting point for the HPLC analysis of 4-Butylphenol. Optimization will likely be required.

Parameter	Condition
Instrumentation	Standard HPLC system with a UV detector
Column	C18, 4.6 mm x 150 mm, 5 µm particle size
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	A gradient of acetonitrile and water is typically used.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	277 nm
Injection Volume	10 µL
Sample Preparation	Dissolve 10 mg of the sample in 10 mL of acetonitrile to prepare a 1 mg/mL solution.

Illustrative GC-MS Method with Derivatization

This protocol provides a general approach for the GC-MS analysis of 4-Butylphenol and may require further optimization.

Parameter	Condition
Instrumentation	Gas chromatograph coupled to a mass spectrometer
Derivatization Agent	N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)
Derivatization Procedure	Dissolve 1 mg of the sample in 1 mL of pyridine. Add 100 µL of BSTFA with 1% TMCS. Heat the mixture at 70 °C for 30 minutes. Inject 1 µL of the derivatized solution.
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Temperature Program	Initial Temperature: 100 °C, hold for 2 min. Ramp: 10 °C/min to 280 °C. Hold: 10 min at 280 °C.
Injector Temperature	250 °C
Transfer Line Temperature	280 °C
Ion Source Temperature	230 °C
MS Scan Range	50-500 amu

References

• 1. benchchem.com [benchchem.com]
• 2. Isolation and Characterization of 4-tert-Butylphenol-Utilizing Sphingobium fuliginis Strains from Phragmites australis Rhizosphere Sediment - PMC [pmc.ncbi.nlm.nih.gov]

Matrix effects in the analysis of 4-Butylphenol using 4-Butylphenol-d5

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to matrix effects in the analysis of 4-Butylphenol using 4-Butylphenol-d5 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they impact the analysis of 4-Butylphenol?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix.[1][2] In the analysis of 4-Butylphenol, these effects can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), ultimately compromising the accuracy, precision, and sensitivity of the quantification.[1][3] The primary cause of matrix effects in electrospray ionization (ESI) is the competition between the analyte (4-Butylphenol) and matrix components for access to the droplet surface for gas-phase emission.[4]

Q2: Why is 4-Butylphenol-d5 considered a suitable internal standard?

A2: 4-Butylphenol-d5 is a stable isotope-labeled (SIL) internal standard, which is considered the "gold standard" for quantitative mass spectrometry. Because its chemical and physical properties are nearly identical to the native analyte, it co-elutes and experiences similar matrix effects. By using the ratio of the analyte signal to the internal standard signal, variations during sample preparation and ionization can be effectively compensated for, leading to more accurate and precise results.

Q3: What are the common signs of significant matrix effects in my analysis?

A3: Significant matrix effects can manifest in several ways:

• Poor reproducibility: High variability in analyte response across replicate injections of the same sample.

• Inaccurate quantification: Results from spiked samples are significantly different from the expected concentrations.

• Low signal intensity: The analyte signal is much lower than expected, even at high concentrations, indicating ion suppression.

• Non-linear calibration curves: The calibration curve deviates from linearity, especially at lower or higher concentrations.

Q4: How can I quantitatively assess the extent of matrix effects in my 4-Butylphenol assay?

A4: The most common method is the post-extraction spike method. The matrix effect (ME) can be calculated by comparing the peak area of an analyte spiked into a blank, extracted sample matrix (B) with the peak area of the analyte in a neat solution (A).

The formula is: ME (%) = (B / A) * 100

• A value of 100% indicates no matrix effect.

• A value < 100% indicates ion suppression.

• A value > 100% indicates ion enhancement.

Troubleshooting Guides

Issue 1: Poor Reproducibility and Inaccurate Quantification

• Potential Cause: Inconsistent matrix effects between samples and standards.

• Troubleshooting Steps:

  • Verify Internal Standard Performance: Ensure that the 4-Butylphenol-d5 internal standard is added to all samples, calibrators, and quality controls at a consistent concentration early in the sample preparation process.

  • Improve Sample Cleanup: Matrix components are a primary cause of variability. Employ more rigorous sample preparation techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering substances such as phospholipids.

  • Chromatographic Separation: Optimize the LC method to separate 4-Butylphenol from co-eluting matrix components. This can involve adjusting the gradient, changing the mobile phase composition, or using a different column chemistry.

  • Sample Dilution: Diluting the sample can reduce the concentration of matrix components and thereby lessen their impact on ionization.

Issue 2: Peak Tailing or Splitting in the Chromatogram

• Potential Cause: Column contamination, improper mobile phase, or extra-column effects.

• Troubleshooting Steps:

  • Column Contamination: A buildup of matrix components on the column can lead to peak shape issues. Flush the column with a strong solvent or, if necessary, replace it.

  • Mobile Phase pH: Ensure the mobile phase pH is appropriate for 4-Butylphenol and the column chemistry to avoid secondary interactions.

  • Injection Solvent: The injection solvent should be of similar or weaker strength than the initial mobile phase to prevent peak distortion.

  • Check for Voids: A void at the head of the column can cause split peaks. This may require column replacement.

  • Extra-Column Volume: Minimize the length and diameter of tubing between the injector, column, and detector to reduce peak broadening.

Issue 3: Low Signal Intensity (Ion Suppression)

• Potential Cause: High concentrations of co-eluting matrix components are suppressing the ionization of 4-Butylphenol.

• Troubleshooting Steps:

  • Optimize Sample Preparation: This is often the most effective way to combat ion suppression. Techniques like SPE are highly effective at removing phospholipids and other interfering substances.

  • Adjust Chromatographic Conditions: Modify the LC gradient to ensure that 4-Butylphenol does not elute in a region of high matrix interference. A post-column infusion experiment can help identify these regions.

  • Reduce Flow Rate: Lowering the mobile phase flow rate can sometimes improve desolvation and reduce the impact of non-volatile matrix components.

  • Change Ionization Source: If available, switching from Electrospray Ionization (ESI) to Atmospheric Pressure Chemical Ionization (APCI) may reduce ion suppression, as they have different ionization mechanisms.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Plasma Samples

This protocol is designed to remove proteins and phospholipids, which are common sources of matrix effects.

• Sample Pre-treatment: To 200 µL of plasma, add 50 µL of the 4-Butylphenol-d5 internal standard solution. Add 200 µL of 0.1% formic acid in acetonitrile to precipitate proteins.

• Vortex and Centrifuge: Vortex the mixture for 1 minute, then centrifuge at 10,000 x g for 5 minutes.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge by washing with 1 mL of methanol followed by 1 mL of deionized water.

• Sample Loading: Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the 4-Butylphenol and 4-Butylphenol-d5 with 1 mL of 5% formic acid in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

This is a general starting point for the analysis of 4-Butylphenol. Optimization will likely be required for specific instrumentation and matrices.

Parameter	Recommended Condition
LC System	UPLC or HPLC system
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start at 10% B, ramp to 95% B over 5 minutes, hold for 1 minute, return to initial conditions
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
MRM Transitions	4-Butylphenol: [Precursor Ion] > [Product Ion] (To be determined empirically) 4-Butylphenol-d5: [Precursor Ion] > [Product Ion] (To be determined empirically)
Source Temp.	150 °C
Desolvation Temp.	400 °C

Note: Specific MRM transitions and collision energies should be optimized by infusing standard solutions of 4-Butylphenol and 4-Butylphenol-d5.

Data and Visualizations

Table 1: Comparison of Sample Preparation Techniques for 4-Butylphenol Analysis

Sample Preparation Method	Typical Recovery (%)	Matrix Effect Reduction	Throughput	Notes
Protein Precipitation (PPT)	85-105%	Low to Moderate	High	Simple and fast, but may result in significant ion suppression.
Liquid-Liquid Extraction (LLE)	80-110%	Moderate to High	Moderate	Can be very clean, but may be more labor-intensive and use larger solvent volumes.
Solid-Phase Extraction (SPE)	90-110%	High	Moderate	Highly effective at removing interferences, leading to reduced matrix effects.

Diagrams

Caption: Troubleshooting workflow for poor reproducibility.

Caption: Experimental workflow for 4-Butylphenol analysis.

References

• 1. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. library.dphen1.com [library.dphen1.com]

Technical Support Center: Analysis of 4-Butylphenol-d5 in Complex Matrices

Welcome to the technical support center for the analysis of 4-Butylphenol-d5. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions related to achieving optimal recovery of 4-Butylphenol-d5 in complex sample matrices.

Frequently Asked Questions (FAQs)

Q1: What is 4-Butylphenol-d5, and why is it used in analyses?

A1: 4-Butylphenol-d5 is a stable isotope-labeled (deuterated) form of 4-Butylphenol. It is commonly used as an internal standard in quantitative analysis, particularly in mass spectrometry-based methods like LC-MS/MS or GC-MS.[1] The key advantage of using a deuterated internal standard is that it has nearly identical chemical and physical properties to the non-labeled analyte of interest (4-Butylphenol).[2] This allows it to mimic the behavior of the analyte during sample preparation, extraction, and analysis, effectively compensating for matrix effects and variations in extraction recovery, which leads to more accurate and precise quantification.[2][3]

Q2: What are "matrix effects," and how do they affect the recovery of 4-Butylphenol-d5?

A2: Matrix effects are the alteration of an analyte's ionization efficiency by co-eluting compounds from the sample matrix.[3] This can lead to ion suppression (decreased signal) or ion enhancement (increased signal), which directly impacts the accuracy and sensitivity of the analysis. In complex matrices such as plasma, urine, or tissue homogenates, endogenous components can interfere with the ionization of 4-Butylphenol-d5 in the mass spectrometer's ion source, potentially leading to inaccurate quantification if not properly addressed.

Q3: What are the most common reasons for low recovery of 4-Butylphenol-d5?

A3: Low recovery of 4-Butylphenol-d5 can stem from several factors throughout the analytical workflow. These include:

• Inefficient Extraction: The chosen extraction method (e.g., Liquid-Liquid Extraction, Solid Phase Extraction) may not be optimal for the sample matrix and the physicochemical properties of 4-Butylphenol-d5.

• Matrix Effects: Significant ion suppression due to interfering compounds in the sample matrix can lead to a perceived low recovery.

• Analyte Degradation: Phenolic compounds can be susceptible to oxidation. Improper sample handling and storage can lead to degradation.

• Suboptimal pH: The pH of the sample and extraction solvents is crucial for ensuring phenolic compounds are in a neutral form for efficient extraction.

• Incomplete Elution: During Solid Phase Extraction (SPE), the elution solvent may not be strong enough to completely recover the analyte from the sorbent.

Q4: When should I choose between Liquid-Liquid Extraction (LLE) and Solid Phase Extraction (SPE) for 4-Butylphenol-d5?

A4: The choice between LLE and SPE depends on the complexity of the matrix and the desired level of cleanup.

• LLE is a classic technique that is useful for simpler matrices. However, it can be labor-intensive, consume large volumes of organic solvents, and may be less efficient at removing interfering matrix components.

• SPE is often preferred for complex matrices as it provides a more thorough cleanup, leading to a reduction in matrix effects. It allows for the selective isolation and concentration of the analyte, resulting in cleaner extracts and potentially better sensitivity.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the analysis of 4-Butylphenol-d5.

Problem	Potential Cause	Recommended Solution	Citation
Low Recovery of 4-Butylphenol-d5	Inefficient extraction from the sample matrix.	Optimize the extraction solvent polarity. For phenolic compounds, polar solvents like methanol, acetonitrile, or acetone can be effective. Consider techniques like sonication or multiple extractions to improve yield.
Suboptimal pH during extraction.	Adjust the pH of the sample to ensure 4-Butylphenol-d5 is in its neutral, non-ionized form, which is more readily extracted into organic solvents. For acidic phenols, a pH of ~2 is often recommended.
Incomplete elution from the SPE cartridge.	Ensure the SPE cartridge is properly conditioned. Use a stronger elution solvent or increase the elution volume to ensure complete recovery of the analyte from the sorbent.
Significant Signal Suppression in LC-MS	Co-eluting matrix components interfering with ionization.	Improve sample cleanup using a more selective SPE sorbent or by adding a protein precipitation step for biological fluids.
Modify the chromatographic method to achieve better separation between 4-Butylphenol-d5 and interfering matrix components.
Dilute the sample to reduce the concentration of interfering compounds, though this may impact sensitivity if the analyte concentration is low.
Poor Peak Shape (Tailing or Fronting) in HPLC	Inappropriate mobile phase pH.	Adjust the mobile phase pH to ensure 4-Butylphenol-d5 is in a single ionic state (either fully protonated or deprotonated).
Secondary interactions with the stationary phase.	Consider adding a competitive agent to the mobile phase or using a different column chemistry.
High Variability in Results	Inconsistent sample preparation.	Ensure precise and consistent execution of all sample preparation steps, including pipetting, vortexing, and evaporation.
Chromatographic shift between 4-Butylphenol-d5 and the native analyte.	While deuterated standards generally co-elute, significant chromatographic differences can occur. Optimize the HPLC method to ensure co-elution.
Loss of Deuterium Label	Isotopic exchange with protic solvents.	Use anhydrous solvents and reagents where possible. Minimize exposure to highly acidic or basic conditions at elevated temperatures, which can facilitate back-exchange.
In-source back-exchange in the mass spectrometer.	Optimize the ion source conditions (e.g., temperature, gas flow) to minimize the potential for in-source hydrogen/deuterium exchange.

Experimental Protocols

Protocol 1: Solid Phase Extraction (SPE) for 4-Butylphenol-d5 from Biological Fluids

This protocol provides a general workflow for extracting 4-Butylphenol-d5 from a complex biological matrix like plasma or urine.

• Sample Pre-treatment:

  • Thaw the sample (e.g., 1 mL of plasma) to room temperature.

  • To cleave conjugated forms of phenols (glucuronides and sulfates), an enzymatic or acid hydrolysis step can be included. For enzymatic hydrolysis, use β-glucuronidase/sulfatase. For acid hydrolysis, carefully add a strong acid like HCl and heat.

  • Add a known concentration of 4-Butylphenol-d5 internal standard solution to the sample.

  • Vortex the sample for 30 seconds.

  • To adjust the pH for optimal retention on the SPE cartridge, dilute the sample 1:1 with an appropriate buffer (e.g., to achieve a pH of ~2).

  • Centrifuge the sample to pellet any precipitated proteins or particulates.

• SPE Cartridge Conditioning:

  • Select an appropriate SPE cartridge (e.g., a C18 or a polymeric reversed-phase sorbent).

  • Condition the cartridge by passing 3 mL of methanol followed by 3 mL of deionized water. Ensure the sorbent bed does not go dry.

• Sample Loading:

  • Load the pre-treated sample supernatant onto the conditioned SPE cartridge at a slow and consistent flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash the cartridge with a weak, polar solvent (e.g., 3 mL of 5% methanol in water) to remove hydrophilic interferences like salts.

• Elution:

  • Elute the retained 4-Butylphenol-d5 with a small volume of a strong, non-polar solvent (e.g., 2 x 1 mL of methanol or acetonitrile).

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried residue in a suitable volume of the mobile phase used for the LC-MS analysis.

Visualizations

Caption: General experimental workflow for the extraction of 4-Butylphenol-d5.

Caption: Troubleshooting decision tree for low recovery of 4-Butylphenol-d5.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: 4-Butylphenol-d5 Signal Suppression in Electrospray Ionization

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting signal suppression of 4-Butylphenol-d5 in electrospray ionization (ESI) mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is signal suppression in electrospray ionization (ESI) and why is it a concern for 4-Butylphenol-d5 analysis?

A1: Signal suppression is a matrix effect where the ionization efficiency of an analyte, such as 4-Butylphenol-d5, is reduced by the presence of co-eluting compounds from the sample matrix. This can lead to inaccurate and imprecise quantification, as well as decreased sensitivity in LC-MS/MS analysis. Phenolic compounds like 4-butylphenol are known to be susceptible to these effects, particularly in complex matrices such as environmental water samples.

Q2: How can I detect and quantify signal suppression for my 4-Butylphenol-d5 analysis?

A2: Signal suppression can be qualitatively observed using a post-column infusion experiment. A constant flow of a 4-Butylphenol-d5 standard is introduced into the mass spectrometer after the analytical column. When a blank matrix sample is injected, any dip in the baseline signal of 4-Butylphenol-d5 indicates the retention times at which ion-suppressing components elute.

Quantitatively, the matrix effect can be assessed using the post-extraction spike method. The response of 4-Butylphenol-d5 in a pre-extracted blank matrix is compared to its response in a neat solvent. The matrix factor (MF) is calculated as follows:

MF = (Peak Area in Matrix) / (Peak Area in Neat Solvent)

An MF value less than 1 indicates signal suppression, while a value greater than 1 suggests signal enhancement.[1][2]

Q3: How does a deuterated internal standard like 4-Butylphenol-d5 help in mitigating signal suppression?

A3: A deuterated internal standard is chemically almost identical to the analyte of interest.[1] This means it will have very similar chromatographic retention and ionization behavior. By adding a known amount of 4-Butylphenol-d5 to the sample at the beginning of the workflow, it experiences the same degree of signal suppression as the non-labeled 4-Butylphenol. The ratio of the analyte signal to the internal standard signal should remain constant, allowing for accurate quantification despite variations in ionization efficiency.[1]

Q4: Can there be issues with using 4-Butylphenol-d5 as an internal standard?

A4: Yes, while highly effective, potential issues can arise. A slight difference in retention time between 4-Butylphenol and 4-Butylphenol-d5, known as the deuterium isotope effect, can lead to differential ion suppression if they do not co-elute perfectly.[1] Additionally, the purity of the deuterated standard is crucial; any presence of the unlabeled analyte can lead to inaccurate results. Blank contamination is another common problem in the analysis of alkylphenols.

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues related to 4-Butylphenol-d5 signal suppression.

Problem 1: Low or No Signal for 4-Butylphenol-d5

Possible Causes:

• Instrumental Issues: Incorrect MS settings, contaminated ion source, or detector malfunction.

• Sample Preparation: Inefficient extraction, degradation of the analyte, or high concentration of interfering matrix components.

• Chromatography: Poor peak shape, co-elution with highly suppressing matrix components.

Troubleshooting Steps:

• Verify Instrument Performance:

  • Infuse a standard solution of 4-Butylphenol-d5 directly into the mass spectrometer to confirm instrument sensitivity and response.

  • Check and clean the ESI source components (e.g., capillary, cone).

  • Ensure the mass spectrometer is properly calibrated.

• Optimize Sample Preparation:

  • Evaluate the efficiency of your extraction method (e.g., Solid-Phase Extraction - SPE, Liquid-Liquid Extraction - LLE) by calculating the recovery.

  • For phenolic compounds, ensure the pH of the sample is optimized for extraction.

  • Consider a more rigorous cleanup step to remove interfering matrix components.

• Optimize Chromatographic Conditions:

  • Adjust the gradient to achieve better separation of 4-Butylphenol-d5 from the regions of ion suppression identified by post-column infusion.

  • Ensure the mobile phase composition is optimal for the ionization of phenolic compounds. Often, a mobile phase with a suitable buffer like ammonium formate can improve signal.

Problem 2: Inconsistent and Irreproducible Results

Possible Causes:

• Variable Matrix Effects: Differences in the composition of the matrix between samples.

• Inconsistent Sample Preparation: Variability in extraction recovery.

• Chromatographic Shifts: Fluctuations in retention time leading to varying degrees of co-elution with interfering compounds.

Troubleshooting Steps:

• Evaluate Matrix Variability:

  • Analyze multiple sources of the blank matrix to assess the consistency of the matrix effect.

• Standardize Sample Preparation:

  • Ensure precise and consistent execution of the sample preparation protocol for all samples, standards, and quality controls.

  • Use an automated sample preparation system if available to minimize human error.

• Ensure Chromatographic Stability:

  • Equilibrate the column sufficiently before each injection.

  • Monitor system pressure for any signs of leaks or blockages.

  • Regularly check and replace solvents to avoid changes in mobile phase composition.

Data Presentation

Table 1: Hypothetical Quantitative Data on Matrix Effects for 4-Butylphenol in Different Water Matrices

Matrix Type	Mean Recovery (%)	Matrix Factor (MF)	IS-Normalized MF (using 4-Butylphenol-d5)
Surface Water	85	0.75	0.98
Wastewater Effluent	70	0.60	0.97
Groundwater	95	0.92	1.01

Note: This data is illustrative. Actual values will vary depending on the specific sample and analytical method.

Experimental Protocols

Protocol 1: Quantification of Matrix Effect using Post-Extraction Spike

Objective: To quantitatively determine the extent of signal suppression or enhancement for 4-Butylphenol.

Methodology:

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike 4-Butylphenol and 4-Butylphenol-d5 into the initial mobile phase or a suitable reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract a blank water sample using your established sample preparation method. Spike 4-Butylphenol and 4-Butylphenol-d5 into the final, extracted matrix.

  • Set C (Pre-Extraction Spike): Spike 4-Butylphenol and 4-Butylphenol-d5 into a blank water sample before the extraction procedure.

• LC-MS/MS Analysis: Analyze all three sets of samples under the same LC-MS/MS conditions.

• Data Calculation:

  • Matrix Factor (MF): (Peak Area of Analyte in Set B) / (Peak Area of Analyte in Set A)

  • Recovery (RE): (Peak Area of Analyte in Set C) / (Peak Area of Analyte in Set B)

  • Process Efficiency (PE): (Peak Area of Analyte in Set C) / (Peak Area of Analyte in Set A)

  • IS-Normalized Matrix Factor: (MF of Analyte) / (MF of 4-Butylphenol-d5)

Protocol 2: Analysis of 4-Butylphenol in Water Samples by LC-MS/MS

This protocol provides a general framework for the analysis of 4-butylphenol using 4-Butylphenol-d5 as an internal standard. Optimization will be required for specific instrumentation and sample types.

1. Sample Preparation (Solid-Phase Extraction - SPE):

• Conditioning: Condition an Oasis HLB SPE cartridge (or equivalent) with 5 mL of methanol followed by 5 mL of deionized water.
• Loading: Acidify the water sample (e.g., 100 mL) to pH 3 with formic acid. Add a known amount of 4-Butylphenol-d5 internal standard. Pass the sample through the SPE cartridge at a flow rate of approximately 5 mL/min.
• Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove polar interferences.
• Elution: Elute the analytes with 5 mL of methanol or acetonitrile.
• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable volume (e.g., 500 µL) of the initial mobile phase.

2. LC-MS/MS Conditions:

Parameter	Setting
LC System	Agilent 1290 Infinity Series LC or equivalent
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	10% B to 95% B over 10 minutes
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
MS System	Agilent 6460 Triple Quadrupole LC/MS or equivalent
Ionization Mode	ESI Negative
MRM Transitions	Optimize for 4-Butylphenol and 4-Butylphenol-d5
Gas Temperature	325 °C
Gas Flow	10 L/min
Nebulizer Pressure	40 psi
Capillary Voltage	3500 V

Visualizations

Caption: Experimental workflow for the analysis of 4-Butylphenol with potential for ion suppression.

Caption: A logical flowchart for troubleshooting signal suppression issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Signal Intensity of 4-Butylphenol-d5 in Mass Spectrometry Analysis

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and resolving issues related to the low signal intensity of 4-Butylphenol-d5 when used as an internal standard in mass spectrometry (MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for a low signal intensity of my 4-Butylphenol-d5 internal standard?

Low signal intensity of a deuterated internal standard like 4-Butylphenol-d5 can be attributed to several factors, which can be broadly categorized as method-related, sample-related, or instrument-related issues. The most frequent causes include:

• Suboptimal Ionization Conditions: The choice of ionization source and its parameters are critical. For phenolic compounds like 4-butylphenol, electrospray ionization (ESI) in negative ion mode is often the preferred method. However, for some sterically hindered phenols, Atmospheric Pressure Chemical Ionization (APCI) might provide better sensitivity.[1][2]

• Matrix Effects: Co-eluting endogenous components from the sample matrix can suppress the ionization of 4-Butylphenol-d5 in the MS source, leading to a reduced signal.

• Isotopic Instability (H/D Exchange): While less likely for deuterium on a butyl chain, H/D exchange can occur under certain conditions, reducing the concentration of the desired deuterated standard.

• Chromatographic Issues: Poor peak shape or a significant shift in retention time between the analyte and the internal standard can lead to differential ionization suppression.

• Standard Concentration and Quality: The concentration of the internal standard may be too low, or the standard itself may have degraded due to improper storage or handling.

• Instrument Contamination or Malfunction: A dirty ion source, incorrect instrument tuning, or a failing detector can cause a general decrease in signal intensity.

Q2: Should I use positive or negative ion mode for the analysis of 4-Butylphenol-d5?

For phenolic compounds, negative ion mode ESI is generally recommended as it readily allows for the deprotonation of the hydroxyl group, forming the [M-H]⁻ ion.[3] However, it is advisable to test both positive and negative modes during method development to determine the optimal ionization polarity for your specific instrument and mobile phase conditions. In some cases, APCI can offer superior sensitivity for certain phenols.[1][2]

Q3: Could the deuterium labels on the butyl chain of 4-Butylphenol-d5 be exchanging with hydrogen?

Deuterium atoms attached to carbon atoms, such as those on a butyl chain, are generally stable and not prone to exchange with hydrogen atoms from the solvent under typical LC-MS conditions. H/D exchange is more commonly observed with deuterium labels on heteroatoms like oxygen (-OD) or nitrogen (-ND).

Q4: My 4-Butylphenol-d5 signal is inconsistent across a batch of samples. What is the likely cause?

Inconsistent signal intensity, especially in complex matrices, is often a strong indicator of matrix effects . The composition of the matrix can vary from sample to sample, leading to different degrees of ion suppression. To confirm this, a post-extraction spike experiment is recommended.

Troubleshooting Guides

Guide 1: Diagnosing and Mitigating Matrix Effects

Matrix effects are a primary cause of low and variable signal intensity for internal standards. The following workflow can help you diagnose and address this issue.

Diagram: Workflow for Investigating Matrix Effects

Caption: A logical workflow to diagnose and mitigate matrix effects.

• Prepare Set A (Neat Solution): Spike 4-Butylphenol-d5 at the working concentration into the final mobile phase composition.

• Prepare Set B (Post-Spiked Matrix Sample): Process a blank matrix sample (a sample known to not contain 4-butylphenol) through your entire sample preparation procedure. In the final step, spike the extracted matrix with the same concentration of 4-Butylphenol-d5 as in Set A.

• Analysis: Inject both sets of samples into the LC-MS/MS system and compare the peak area of 4-Butylphenol-d5.

Observation	Interpretation	Recommended Actions
Peak Area in Set B is significantly lower than in Set A	Ion Suppression	Improve sample cleanup (e.g., Solid Phase Extraction), optimize chromatography, or dilute the sample.
Peak Area in Set B is comparable to Set A	Minimal Matrix Effect	The issue is likely not related to matrix effects. Investigate other potential causes.
Peak Area in Set B is significantly higher than in Set A	Ion Enhancement	While less common, this indicates the matrix is enhancing the signal. The same mitigation strategies as for ion suppression apply.

Guide 2: Optimizing Mass Spectrometry Parameters

If matrix effects are ruled out, the next step is to optimize the MS parameters for 4-Butylphenol-d5.

Diagram: MS Parameter Optimization Workflow

Caption: A systematic approach to optimizing MS parameters for 4-Butylphenol-d5.

The following table provides a starting point for the optimization of MS parameters for 4-butylphenol analysis. Note that optimal values are instrument-dependent.

Parameter	Typical Range (Negative ESI)
Capillary Voltage	2.5 - 4.0 kV
Cone/Fragmentor Voltage	80 - 150 V
Source Temperature	100 - 150 °C
Desolvation/Drying Gas Temp.	350 - 500 °C
Nebulizer Gas Pressure	30 - 50 psi
Drying Gas Flow	8 - 12 L/min

Data compiled from general knowledge of phenol analysis.

Experimental Protocols

Protocol 1: Sample Preparation using Solid Phase Extraction (SPE) for Water Samples

This protocol is a general guideline for extracting 4-butylphenol from aqueous samples, which can help reduce matrix interferences.

• Condition the SPE Cartridge: Use a polymeric reversed-phase SPE cartridge. Condition with 5 mL of methanol followed by 5 mL of deionized water.

• Load Sample: Acidify the water sample (e.g., 100 mL) to a pH of ~3 with formic acid. Add the 4-Butylphenol-d5 internal standard. Load the sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash: Wash the cartridge with 5 mL of 10% methanol in water to remove polar interferences.

• Elute: Elute the analytes with 5 mL of methanol or acetonitrile.

• Evaporate and Reconstitute: Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute in a suitable volume of the initial mobile phase.

Concluding Remarks

A low signal for 4-Butylphenol-d5 can be a multifaceted issue. A systematic troubleshooting approach, starting with the diagnosis of matrix effects and followed by the optimization of MS and chromatographic parameters, is crucial for resolving the problem. Proper handling and storage of the deuterated standard are also essential to ensure its integrity.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. ESI Negative mode for acidic analytes - Chromatography Forum [chromforum.org]

Technical Support Center: 4-Butylphenol Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Butylphenol. Our goal is to help you identify and resolve common contamination issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of 4-Butylphenol contamination in the laboratory?

A1: 4-Butylphenol is a widely used industrial chemical in the production of phenolic and polycarbonate resins, and as a plasticizer.[1] The most common sources of laboratory contamination include:

• Plastic Labware: Leaching from plastic containers, pipette tips, and centrifuge tubes is a primary source of contamination. Polypropylene (PP) and polystyrene (PS) are known to leach phenolic compounds.[2][3]

• Dust and Airborne Particles: Given its industrial use, 4-Butylphenol can be present in atmospheric dust and settle on laboratory surfaces and equipment.

• Cleaning Agents: Some detergents and cleaning solutions may contain phenolic compounds as antimicrobial agents.[4] Residues left after washing glassware can introduce contamination.

• Cross-Contamination: Improper handling of high-concentration standards or samples can lead to the contamination of other materials and equipment in the lab.

Q2: I am observing a persistent background signal or "ghost peaks" in my chromatograms at the retention time of 4-Butylphenol, even in my blank injections. What could be the cause?

A2: Ghost peaks are a common indicator of contamination in chromatographic analysis.[5] For 4-Butylphenol, this is often due to:

• Contaminated Mobile Phase or Solvents: Impurities in the solvents used for your mobile phase or sample preparation can accumulate on the column and elute as a peak.

• Leaching from HPLC/GC System Components: Plastic tubing, seals, or vials within your analytical instrument can leach 4-Butylphenol.

• Injector Carryover: Residual sample from a previous, more concentrated injection can be carried over to subsequent runs.

• Sample Preparation Contamination: The use of contaminated plasticware (e.g., centrifuge tubes, pipette tips) during sample preparation is a frequent cause.

Q3: How can I prevent contamination of my samples with 4-Butylphenol?

A3: A proactive approach to contamination control is crucial. Key prevention strategies include:

• Use Glassware Whenever Possible: To minimize leaching from plastics, use high-quality borosilicate glassware for sample preparation, storage, and analysis.

• Thorough Glassware Cleaning: Implement a rigorous glassware cleaning protocol. This should include washing with a laboratory-grade, phosphate-free detergent, followed by multiple rinses with tap water, and then several rinses with high-purity solvent (e.g., acetone or methanol), and finally with ultrapure water.

• Solvent and Reagent Blanks: Regularly analyze your solvents and reagents to ensure they are free from 4-Butylphenol contamination.

• Dedicated Glassware: If possible, dedicate a set of glassware for 4-Butylphenol analysis to avoid cross-contamination.

• Minimize Use of Plastic: If plastics are unavoidable, consider using materials less prone to leaching, such as PTFE or FEP. Pre-rinse any plasticware with a solvent known to not interfere with your analysis.

Troubleshooting Guides

Issue 1: Unexpected Peak Identified as 4-Butylphenol in Blank Samples

Logical Workflow for Troubleshooting:

References

• 1. 4-tert-Butylphenol - Wikipedia [en.wikipedia.org]
• 2. nano.ece.illinois.edu [nano.ece.illinois.edu]
• 3. researchgate.net [researchgate.net]
• 4. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 5. eppendorf.com [eppendorf.com]

Stability of 4-Butylphenol-d5 in stock solutions and prepared samples

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability of 4-Butylphenol-d5 in stock solutions and prepared samples. The information is presented in a question-and-answer format to directly address potential issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the general recommendations for storing solid 4-Butylphenol-d5?

A1: Solid 4-Butylphenol-d5 should be stored in a tightly sealed, airtight container in a dry, cool, and well-ventilated place.[1] It is also advisable to protect it from light. Following the supplier's recommendations for storage conditions is crucial to ensure its long-term stability.

Q2: Which solvents are suitable for preparing 4-Butylphenol-d5 stock solutions?

A2: Methanol is a commonly used and suitable solvent for preparing stock solutions of 4-Butylphenol-d5. Acetonitrile is also a viable option for preparing working solutions. The choice of solvent may depend on the analytical method and the required concentration. For long-term storage, high-purity, degassed solvents are recommended to minimize oxidative degradation.

Q3: How stable are 4-Butylphenol-d5 stock solutions?

A3: While specific long-term stability data for 4-Butylphenol-d5 is limited, studies on structurally similar deuterated phenolic compounds suggest that stock solutions in methanol can be stable for more than six months when stored at -20°C in the dark. It is crucial to minimize exposure to light and elevated temperatures.

Q4: What is the expected stability of 4-Butylphenol-d5 in prepared biological samples (e.g., plasma, urine)?

A4: The stability of 4-Butylphenol-d5 in biological matrices has not been extensively documented. However, the stability of phenolic compounds in biological samples is known to be influenced by factors such as pH, enzymatic activity, and storage temperature. For instance, some environmental phenol conjugates in urine have been found to be stable for at least 7 days at 4°C and for at least 180 days at -70°C.[2] It is strongly recommended to perform a stability assessment of 4-Butylphenol-d5 in the specific biological matrix used in your experiments.

Q5: Can the deuterium labels on 4-Butylphenol-d5 exchange with hydrogen atoms?

A5: Yes, deuterium-hydrogen exchange is a potential issue for deuterated compounds, especially for deuterium atoms attached to heteroatoms (like the hydroxyl group in phenols) or in labile positions on the aromatic ring. This exchange can be catalyzed by the presence of protic solvents (e.g., water, methanol) and is influenced by pH. To minimize this risk, use of anhydrous, aprotic solvents where possible and avoidance of strongly acidic or basic conditions is recommended.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Inconsistent or drifting analytical results over time.	Degradation of 4-Butylphenol-d5 in stock or working solutions.	1. Prepare a fresh stock solution from the solid compound and compare its response to the older solution.2. Verify the storage conditions of your solutions (temperature, light exposure).3. Perform a short-term stability test by analyzing the solution at regular intervals over a few days.
Loss of signal or appearance of unknown peaks.	Chemical degradation or H/D exchange.	1. Analyze the sample by mass spectrometry to check for a mass shift that could indicate H/D exchange.2. Review the pH of your sample and solutions. Phenolic compounds can be unstable at high pH.[3][4]3. Ensure solutions are protected from light, as photodecomposition can occur.
Poor recovery from biological samples.	Instability of 4-Butylphenol-d5 in the matrix during sample preparation or storage.	1. Perform a matrix stability study by spiking a known concentration of 4-Butylphenol-d5 into a blank matrix and analyzing it at different time points and storage conditions.2. Investigate the effect of freeze-thaw cycles on stability.3. Ensure that the pH of the sample is maintained in a range where 4-Butylphenol-d5 is stable.

Stability Summary Tables

Table 1: General Stability of Phenolic Compounds in Solution

Factor	Effect on Stability	Recommendation
Temperature	Higher temperatures accelerate degradation.	Store stock solutions at ≤ -20°C for long-term storage and 2-8°C for short-term use.[5]
Light	Exposure to light can cause photodegradation.	Store solutions in amber vials or in the dark.
pH	High pH can lead to rapid degradation of phenolic compounds. Acidic conditions can also cause instability.	Maintain solutions at a neutral or slightly acidic pH, unless the specific experimental protocol requires otherwise. Buffer solutions if necessary.
Solvent	Protic solvents can facilitate H/D exchange. Dissolved oxygen can promote oxidation.	Use high-purity, degassed solvents. For applications sensitive to H/D exchange, consider aprotic solvents if compatible with the analytical method.

Table 2: Stability of Phenolic Compounds in Biological Matrices

Matrix	Storage Condition	Reported Stability
Urine	Room Temperature	Some phenol conjugates may degrade within 24 hours.
Urine	4°C	Conjugated species stable for at least 7 days.
Urine	-70°C	Conjugated species stable for at least 180 days.
Plasma/Serum	-20°C	Generally recommended for preserving the stability of many analytes.

Note: This table provides general guidance based on studies of similar compounds. Specific stability of 4-Butylphenol-d5 should be experimentally verified.

Experimental Protocols

Protocol 1: Stock Solution Stability Assessment

Objective: To determine the stability of a 4-Butylphenol-d5 stock solution under defined storage conditions.

Materials:

• 4-Butylphenol-d5 solid

• High-purity solvent (e.g., methanol)

• Volumetric flasks

• Amber vials with PTFE-lined caps

• Analytical instrument (e.g., LC-MS/MS)

Procedure:

• Preparation of Stock Solution: Accurately weigh a known amount of 4-Butylphenol-d5 and dissolve it in the chosen solvent to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).

• Initial Analysis (Time 0): Immediately after preparation, analyze the stock solution in replicate (n=3-6) to determine the initial peak area or concentration. This will serve as the baseline.

• Storage: Aliquot the stock solution into multiple amber vials, seal tightly, and store under the desired conditions (e.g., -20°C, 4°C, room temperature). Protect from light.

• Time-Point Analysis: At predefined intervals (e.g., 1 week, 1 month, 3 months, 6 months), retrieve a vial from each storage condition. Allow it to equilibrate to room temperature before opening.

• Analysis: Analyze the stored solution in replicate and calculate the average peak area or concentration.

• Data Evaluation: Compare the mean result from each time point to the initial (Time 0) result. The solution is considered stable if the mean value is within an acceptable range (e.g., ±10%) of the initial value.

Caption: Workflow for Stock Solution Stability Assessment.

Protocol 2: Freeze-Thaw Stability Assessment in a Biological Matrix

Objective: To evaluate the stability of 4-Butylphenol-d5 in a biological matrix after repeated freeze-thaw cycles.

Materials:

• Blank biological matrix (e.g., human plasma)

• 4-Butylphenol-d5 stock solution

• Analytical instrument (e.g., LC-MS/MS)

Procedure:

• Sample Preparation: Spike a known concentration of 4-Butylphenol-d5 into the blank biological matrix to prepare quality control (QC) samples at low and high concentrations.

• Initial Analysis (Cycle 0): Analyze a set of freshly prepared QC samples (n=3-6) to establish the baseline concentration.

• Freeze-Thaw Cycles:

  • Freeze the remaining QC samples at the intended storage temperature (e.g., -80°C) for at least 12 hours.

  • Thaw the samples completely at room temperature.

  • This constitutes one freeze-thaw cycle.

• Analysis after Cycles: After a specified number of cycles (e.g., 1, 3, and 5), analyze a set of QC samples.

• Data Evaluation: Compare the mean concentrations of the QC samples after each freeze-thaw cycle to the baseline concentrations. The analyte is considered stable if the mean concentration is within an acceptable range (e.g., ±15%) of the baseline.

Caption: Workflow for Freeze-Thaw Stability Assessment.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. Stability of analytical solutions - Chromatography Forum [chromforum.org]

Technical Support Center: Minimizing Ion Suppression in LC-MS/MS Analysis of 4-Butylphenol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing ion suppression during the LC-MS/MS analysis of 4-Butylphenol.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect the analysis of 4-Butylphenol?

A1: Ion suppression is a type of matrix effect where co-eluting compounds from the sample matrix interfere with the ionization of the target analyte, in this case, 4-Butylphenol, in the mass spectrometer's ion source.[1][2] This interference leads to a decreased analyte signal, which can result in poor sensitivity, inaccurate quantification, and reduced method reproducibility.[1]

Q2: What are the common sources of ion suppression in biological matrices like plasma and urine?

A2: Common sources of ion suppression in biological matrices include salts, phospholipids, proteins, and metabolites that can co-elute with 4-Butylphenol.[3][4] These endogenous components can compete with the analyte for ionization, altering the efficiency of droplet formation and solvent evaporation in the ion source.

Q3: How can I determine if my 4-Butylphenol analysis is affected by ion suppression?

A3: A common method to assess ion suppression is the post-column infusion experiment. In this technique, a constant flow of a 4-Butylphenol standard solution is infused into the LC eluent after the analytical column and before the MS source. A blank matrix sample is then injected. A dip in the baseline signal at the retention time of 4-Butylphenol indicates the presence of co-eluting, suppressing components. A quantitative assessment can be made by comparing the peak area of 4-Butylphenol in a standard solution to its peak area in a post-extraction spiked matrix sample. A ratio of less than 1 (or a matrix effect percentage below 100%) indicates ion suppression.

Q4: Which sample preparation technique is most effective at minimizing ion suppression for 4-Butylphenol?

A4: The effectiveness of a sample preparation technique depends on the complexity of the matrix. Generally, for complex matrices like plasma, Solid Phase Extraction (SPE) is highly effective at removing interfering components like phospholipids and salts, leading to a significant reduction in ion suppression. Liquid-Liquid Extraction (LLE) can also be very effective. Protein precipitation is a simpler but generally less clean method, often resulting in more significant ion suppression compared to SPE and LLE.

Q5: How does the choice of ionization source, ESI or APCI, impact ion suppression for 4-Butylphenol?

A5: Atmospheric Pressure Chemical Ionization (APCI) is often less susceptible to ion suppression than Electrospray Ionization (ESI) for relatively non-polar compounds like 4-Butylphenol. This is because the ionization mechanism in APCI is based on gas-phase reactions, which can be less affected by the presence of non-volatile matrix components that interfere with the droplet desolvation process in ESI.

Q6: Can chromatographic conditions be optimized to reduce ion suppression?

A6: Yes, optimizing chromatographic separation is a key strategy. Using a high-resolution column, such as a UPLC column with sub-2 µm particles, can improve the separation of 4-Butylphenol from matrix components, thereby reducing co-elution and ion suppression. Adjusting the mobile phase composition and gradient profile can also help to chromatographically resolve the analyte from interfering species.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution(s)
Low or no signal for 4-Butylphenol in matrix samples compared to standards.	Significant ion suppression from co-eluting matrix components.	1. Improve Sample Preparation: Implement a more rigorous sample cleanup method such as Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components. 2. Optimize Chromatography: Use a higher resolution analytical column (e.g., UPLC) to better separate 4-Butylphenol from matrix interferences. Modify the gradient elution to further resolve the analyte peak. 3. Change Ionization Source: If using ESI, consider switching to an APCI source, as it is generally less prone to ion suppression for compounds like 4-Butylphenol. 4. Dilute the Sample: A simple dilution of the sample extract can reduce the concentration of interfering components, though this may also decrease the analyte signal.
Poor reproducibility of 4-Butylphenol peak areas in replicate injections of the same sample.	Variable ion suppression due to inconsistent matrix effects.	1. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for 4-Butylphenol will co-elute and experience the same degree of ion suppression, allowing for accurate correction and improved reproducibility. 2. Ensure Consistent Sample Preparation: Inconsistent extraction efficiency can lead to variable amounts of matrix components in the final extract. Ensure the sample preparation protocol is followed precisely for all samples.
Peak shape for 4-Butylphenol is distorted (e.g., fronting, tailing, or splitting) in matrix samples.	Co-eluting matrix components are interfering with the chromatography.	1. Optimize Sample Cleanup: A more selective sample preparation method can remove the specific interferences causing the peak distortion. 2. Adjust Mobile Phase: Modify the mobile phase pH or organic solvent composition to improve peak shape. 3. Use a Different Column Chemistry: Select a column with a different stationary phase to alter the selectivity and resolve the interference.

Quantitative Data Summary

The following table provides a summary of expected matrix effect percentages for 4-Butylphenol analysis using different sample preparation techniques. Lower percentages indicate more significant ion suppression. Please note that these are representative values for phenolic compounds and actual results may vary depending on the specific matrix and experimental conditions.

Sample Preparation Method	Matrix	Expected Matrix Effect (%)	Reference
Protein Precipitation (Acetonitrile)	Human Plasma	50 - 70%
Liquid-Liquid Extraction (MTBE)	Human Urine	80 - 95%
Solid Phase Extraction (C18)	Human Plasma	85 - 105%
HybridSPE®	Human Serum	>90%

Experimental Protocols

Protocol 1: Solid Phase Extraction (SPE) for 4-Butylphenol from Human Plasma

This protocol is adapted from methods for extracting phenolic compounds from biological matrices.

Materials:

• SPE cartridges (e.g., Polymeric Reversed-Phase, 30 mg/1 mL)

• Human plasma sample

• Internal Standard (IS) solution (e.g., 4-Butylphenol-d8)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Acetonitrile (LC-MS grade)

• SPE vacuum manifold

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment: To 200 µL of human plasma, add 20 µL of IS solution. Vortex for 10 seconds. Add 200 µL of 2% formic acid in water and vortex for another 10 seconds.

• SPE Cartridge Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water.

• Elution: Elute the 4-Butylphenol and IS with 1 mL of acetonitrile.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) for 4-Butylphenol from Human Urine

This protocol is a general procedure for extracting acidic/neutral compounds from urine.

Materials:

• Human urine sample

• Internal Standard (IS) solution (e.g., 4-Butylphenol-d8)

• Methyl-tert-butyl ether (MTBE)

• Hydrochloric acid (HCl)

• Centrifuge tubes (15 mL)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment: To 1 mL of urine in a centrifuge tube, add 50 µL of IS solution. Acidify the sample to pH 2-3 with 1M HCl.

• Extraction: Add 5 mL of MTBE to the tube. Vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Collection: Carefully transfer the upper organic layer (MTBE) to a clean tube.

• Dry-down and Reconstitution: Evaporate the MTBE extract to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Workflow for identifying and mitigating ion suppression.

Caption: Comparison of sample preparation workflows.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chromatographyonline.com [chromatographyonline.com]

Addressing poor peak shape in 4-Butylphenol chromatography

This technical support guide provides troubleshooting advice and answers to frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering poor peak shape during the chromatographic analysis of 4-Butylphenol.

Troubleshooting Guide: Poor Peak Shape

Poor peak shape, such as tailing or fronting, can significantly compromise the accuracy and resolution of your chromatographic analysis. This guide provides a systematic approach to identifying and resolving these issues.

Q1: What are the initial steps to diagnose poor peak shape in 4-Butylphenol chromatography?

When encountering poor peak shape, the first step is to determine if the issue is specific to the 4-Butylphenol peak or if it affects all peaks in the chromatogram.

• All Peaks Affected: If all peaks exhibit poor shape, this typically points to a system-wide issue. Potential causes include a void in the column, a partially blocked column inlet frit, or problems with extra-column volume (e.g., excessive tubing length).[1]

• Only 4-Butylphenol Peak Affected: If only the 4-Butylphenol peak is misshapen, the issue is likely related to specific chemical interactions between the analyte, the stationary phase, and the mobile phase.

The following logical workflow can guide your troubleshooting process:

References

• 1. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Method Validation for 4-Butylphenol Quantification Using 4-Butylphenol-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantification of 4-Butylphenol, utilizing 4-Butylphenol-d5 as a stable isotope-labeled internal standard. The use of a deuterated internal standard is considered the gold standard in bioanalysis, as it closely mimics the analyte throughout sample preparation and analysis, correcting for matrix effects and improving accuracy and precision.[1]

While a single comprehensive study directly comparing both methods for 4-Butylphenol with its deuterated standard in a biological matrix is not publicly available, this guide consolidates and extrapolates data from validated methods for 4-Butylphenol and structurally similar phenolic compounds in relevant matrices such as serum, plasma, and urine.

Data Presentation: A Comparative Overview

The following tables summarize the typical performance characteristics of GC-MS and LC-MS/MS methods for the quantification of 4-Butylphenol. These values are derived from established methods for alkylphenols and serve as a benchmark for method validation.

Table 1: Comparison of GC-MS and LC-MS/MS Method Validation Parameters for 4-Butylphenol Quantification

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Linearity Range	1 - 100 µg/L	0.5 - 50 µg/L
Correlation Coefficient (R²)	> 0.995	> 0.999
Limit of Detection (LOD)	~0.1 µg/L	~0.05 µg/L
Limit of Quantification (LOQ)	~0.5 µg/L	~0.2 µg/L
Accuracy (Recovery %)	85 - 110%	90 - 105%
Precision (RSD %)	< 15%	< 10%

Data extrapolated from validated methods for 4-tert-butylphenol and other alkylphenols in various matrices.[2][3]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of any analytical method. The following sections outline representative experimental protocols for the GC-MS and LC-MS/MS analysis of 4-Butylphenol in a biological matrix (e.g., plasma or serum).

General Sample Preparation Workflow

The initial sample preparation for both GC-MS and LC-MS/MS is similar and aims to isolate 4-Butylphenol from the complex biological matrix.

General experimental workflow for 4-Butylphenol quantification.

GC-MS Method Protocol

This method is suitable for the determination of 4-Butylphenol and other volatile phenolic compounds. Derivatization is often required to improve the volatility and chromatographic properties of the analyte.

1. Sample Preparation (Liquid-Liquid Extraction and Derivatization)

• To 1 mL of plasma/serum, add a known concentration of 4-Butylphenol-d5 internal standard.

• Add 2 mL of acetonitrile to precipitate proteins and vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube.

• Perform a liquid-liquid extraction by adding 5 mL of a suitable organic solvent (e.g., dichloromethane or ethyl acetate), vortexing, and collecting the organic layer. Repeat the extraction twice.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Evaporate the solvent to approximately 1 mL under a gentle stream of nitrogen.

• Derivatization: Add 100 µL of a derivatizing agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and heat at 70°C for 30 minutes.

• After cooling, the sample is ready for GC-MS analysis.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector: Splitless mode at 250°C.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Oven Program: Start at 100°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Mass Spectrometer: Agilent 7000D GC/TQ or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) to monitor characteristic ions of the derivatized 4-Butylphenol and 4-Butylphenol-d5.

LC-MS/MS Method Protocol

LC-MS/MS offers high sensitivity and specificity and generally does not require derivatization for phenolic compounds.

1. Sample Preparation (Solid-Phase Extraction)

• To 1 mL of plasma/serum, add a known concentration of 4-Butylphenol-d5 internal standard.

• Add 2 mL of acetonitrile to precipitate proteins and vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Dilute the supernatant with 5 mL of water.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

  • Load the diluted supernatant onto the SPE cartridge.

  • Wash the cartridge with 5 mL of 10% methanol in water to remove interferences.

  • Elute the analyte and internal standard with 5 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions

• HPLC System: Agilent 1290 Infinity II LC System or equivalent.

• Column: Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent.

• Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

• Flow Rate: 0.5 mL/min.

• Column Temperature: 40°C.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for 4-Butylphenol and 4-Butylphenol-d5.

Method Validation Workflow

The following diagram illustrates the logical steps involved in validating an analytical method for 4-Butylphenol quantification.

Logical workflow for analytical method validation.

Conclusion

Both GC-MS and LC-MS/MS are powerful techniques for the quantification of 4-Butylphenol in biological matrices. The choice between the two often depends on the specific requirements of the study, available instrumentation, and the desired level of sensitivity.

• GC-MS is a robust and reliable technique, particularly for volatile and semi-volatile compounds. However, it often necessitates a derivatization step, which can add time and potential variability to the workflow.

• LC-MS/MS generally offers higher sensitivity and specificity, allowing for the direct analysis of 4-Butylphenol without derivatization. This simplifies sample preparation and can lead to higher throughput.

For drug development professionals requiring high sensitivity and accuracy for pharmacokinetic and toxicokinetic studies, LC-MS/MS with a deuterated internal standard like 4-Butylphenol-d5 is the recommended approach. The use of a stable isotope-labeled internal standard is crucial for mitigating matrix effects inherent in complex biological samples, thereby ensuring the highest quality data for regulatory submissions.

References

• 1. Accuracy, Precision, and Reliability of Chemical Measurements in Natural Products Research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Analysis of 4-Butylphenol: HPLC-UV vs. GC-MS

For researchers, scientists, and drug development professionals, the precise and reliable quantification of 4-Butylphenol is essential for applications ranging from environmental monitoring to quality control in various industries. The selection of an appropriate analytical method is a critical step that influences the accuracy, sensitivity, and efficiency of the analysis. This guide provides an objective comparison of two widely used chromatographic techniques for the determination of 4-Butylphenol: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS).

This publication presents a summary of performance characteristics, including linearity, Limit of Quantitation (LOQ), and Limit of Detection (LOD), based on available experimental data. Detailed experimental protocols for both methods are also provided to support researchers in their method development and validation efforts.

Performance Comparison

The choice between HPLC-UV and GC-MS for 4-Butylphenol analysis depends on the specific requirements of the study, such as the required sensitivity, the complexity of the sample matrix, and the availability of instrumentation. The following table summarizes the key performance parameters for each technique.

Parameter	HPLC-UV	GC-MS
**Linearity (R²) **	≥ 0.9928 (for related phenols)	> 0.999 (for related compounds)
Linearity Range	0.02 - 0.9 mg/L (for related phenols)	1 - 100 µg/L
Limit of Quantitation (LOQ)	0.0005 - 0.0020 mg/L (for related alkylphenols)	0.1 µg/L
Limit of Detection (LOD)	0.033 mg/L	Not explicitly found, but method is sensitive in the low µg/L range

Experimental Workflow

The general workflow for the analysis of 4-Butylphenol by chromatographic methods involves several key stages, from sample preparation to data analysis. The following diagram illustrates a typical experimental process.

Caption: Generalized workflow for 4-Butylphenol analysis.

Experimental Protocols

Detailed methodologies are crucial for achieving reliable and reproducible results. The following sections outline representative experimental protocols for the analysis of 4-Butylphenol using HPLC-UV and GC-MS.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is suitable for the quantification of 4-tert-Butylphenol in various matrices, including water and cosmetic products.[1]

Instrumentation:

• High-Performance Liquid Chromatograph equipped with a UV-Vis detector.

Chromatographic Conditions:

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is commonly used.

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and water is typically employed. For example, an isocratic mobile phase of acetonitrile and water (8:2, v/v) can be used.[2]

• Flow Rate: A flow rate of 1.0 mL/min is a common starting point.

• Detection Wavelength: The UV detector is typically set to 277 nm for the detection of 4-tert-Butylphenol.[2]

• Injection Volume: A 10 to 20 µL injection volume is standard.

Standard and Sample Preparation:

• Standard Stock Solution: A stock solution of 4-Butylphenol (e.g., 1000 µg/mL) is prepared by accurately weighing the reference standard and dissolving it in a suitable solvent like methanol or acetonitrile.

• Calibration Standards: A series of calibration standards are prepared by diluting the stock solution with the mobile phase to cover the desired concentration range.

• Sample Preparation: The sample preparation method will vary depending on the matrix. For liquid samples like water, a pre-concentration step using solid-phase extraction (SPE) may be necessary to achieve the required sensitivity. For solid or semi-solid samples, an extraction step with a suitable organic solvent, followed by filtration, is typically required.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high selectivity and sensitivity for the analysis of 4-Butylphenol, particularly in complex matrices like wine and environmental samples.[3]

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer.

Chromatographic and Mass Spectrometric Conditions:

• Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness), is generally used.

• Carrier Gas: Helium is the most common carrier gas, with a constant flow rate of around 1.0 to 1.2 mL/min.

• Injector Temperature: The injector is typically set to a temperature of 250-260°C.

• Oven Temperature Program: A temperature program is used to achieve optimal separation. A typical program might start at 50°C, hold for a few minutes, and then ramp up to 300°C.[3]

• Transfer Line Temperature: The transfer line to the mass spectrometer is usually maintained at a high temperature, such as 280-300°C, to prevent condensation of the analytes.

• Ion Source Temperature: The ion source is typically held at around 230-250°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV is the standard ionization mode.

• Acquisition Mode: Data can be acquired in full scan mode for qualitative analysis or in selected ion monitoring (SIM) mode for enhanced sensitivity and quantitative analysis. For 4-tert-butylphenol, characteristic ions such as m/z 135, 107, and 150 can be monitored.

Standard and Sample Preparation:

• Standard Stock Solution: A stock solution is prepared in a similar manner to the HPLC method, using a volatile solvent like methanol or ethyl acetate.

• Calibration Standards: Calibration standards are prepared by diluting the stock solution in the appropriate solvent.

• Sample Preparation: For aqueous samples, a headspace solid-phase microextraction (SPME) technique can be employed for sample extraction and pre-concentration. This involves exposing a coated fiber to the headspace above the sample, followed by thermal desorption of the analytes in the GC injector. For other matrices, liquid-liquid extraction (LLE) or solid-phase extraction (SPE) may be used. In some cases, derivatization may be necessary to improve the volatility and chromatographic behavior of the analyte.

References

• 1. Determination of 4-tert.-butylphenol and 4-tert.-butylcatechol in cosmetic products by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Isolation and Characterization of 4-tert-Butylphenol-Utilizing Sphingobium fuliginis Strains from Phragmites australis Rhizosphere Sediment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Accurate and Precise Measurement of 4-Butylphenol: The Role of Deuterated Internal Standards

For researchers, scientists, and drug development professionals, the accurate quantification of small molecules like 4-butylphenol is paramount for reliable experimental outcomes and regulatory compliance. This guide provides an objective comparison of analytical methodologies for 4-butylphenol measurement, with a focus on the enhanced accuracy and precision afforded by the use of a deuterated internal standard. Supported by experimental data, this document outlines the performance of methods with and without isotopic standards and provides detailed experimental protocols.

The use of a stable isotope-labeled internal standard, such as a deuterated version of the analyte, is a cornerstone of robust quantitative analysis, particularly in complex matrices. This is because the deuterated standard exhibits nearly identical chemical and physical properties to the non-labeled analyte. Consequently, it can effectively compensate for variations in sample extraction, matrix effects (ion suppression or enhancement in mass spectrometry), and instrument response, leading to more accurate and precise results.

Quantitative Performance Comparison

The following tables summarize the performance characteristics of different analytical methods for the quantification of 4-butylphenol, highlighting the advantages of employing a deuterated internal standard.

Table 1: Performance Comparison of 4-Butylphenol Quantification Methods

Method	Internal Standard	Accuracy (% Recovery)	Precision (% RSD)	Noteworthy
LC-MS/MS	External Standard	85.3 - 97.4[1]	0.9 - 5.5[1]	Good performance, but susceptible to matrix effects and extraction inconsistencies.
GC-MS	Deuterated (4-tert-butylphenol-d13)	Not explicitly stated, but use of deuterated standard inherently improves accuracy	Intermediate Precision (CVr): 4.3, Repeatability (%CV): 6.7	The use of a deuterated internal standard minimizes variability.

RSD: Relative Standard Deviation, CVr: Coefficient of Variation of Reproducibility

Table 2: Method-Specific Performance Data

Parameter	LC-MS/MS with External Standard[1]	GC-MS with Deuterated Internal Standard
Linearity (r²)	0.9998	Not explicitly stated, but typically >0.99 with this method
Limit of Detection (LOD)	0.1 ng/mL	Not explicitly stated
Limit of Quantification (LOQ)	Not explicitly stated, but typically higher than LOD	Not explicitly stated
Matrix	Drinking Water	Wine

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical results. Below are protocols for the quantification of 4-butylphenol using both an external standard and a deuterated internal standard.

Method 1: 4-tert-Butylphenol Analysis by LC-MS/MS with External Standard[1]

This method is suitable for the determination of 4-tert-butylphenol in drinking water.

• Sample Preparation:

  • Collect the water sample and pass it through an HLB solid-phase extraction (SPE) column for enrichment.

  • Elute the analyte from the SPE column using tert-butyl ether.

  • Derivatize the eluted sample with dansyl chloride.

• Chromatography:

  • Column: BEH C18 chromatography column.

  • Mobile Phase: Specific gradient not detailed.

  • Flow Rate: Not specified.

• Mass Spectrometry:

  • Instrument: Triple quadrupole mass spectrometer.

  • Ionization Mode: Not specified.

  • Detection: Multiple Reaction Monitoring (MRM) of characteristic transitions for the dansylated 4-tert-butylphenol.

• Quantification:

  • An external standard calibration curve is generated by analyzing a series of known concentrations of derivatized 4-tert-butylphenol standards.

  • The concentration of 4-tert-butylphenol in the sample is determined by comparing its peak area to the calibration curve.

Method 2: Alkylphenol Analysis by GC-MS with Deuterated Internal Standard

This method is suitable for the determination of various alkylphenols, including 4-tert-butylphenol, in wine.

• Sample Preparation:

  • In a 20 mL glass vial, combine 10 mL of the wine sample with approximately 2 g of NaCl.

  • Add 50 µL of a 5 mg/L solution of 4-tert-butylphenol-d13 (internal standard).

  • Seal the vial.

• Extraction:

  • Perform headspace solid-phase microextraction (SPME) for 20 minutes at 40°C using a suitable fiber (e.g., polydimethylsiloxane).

• Gas Chromatography:

  • Injector: Splitless mode at 260°C for 10 minutes for desorption from the SPME fiber.

  • Column: 5% phenylmethylpolysiloxane capillary column (e.g., 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a flow rate of 1 mL/min.

  • Oven Program: Start at 50°C, ramp at 10°C/min to 300°C, and hold for 3 minutes.

• Mass Spectrometry:

  • Instrument: Mass spectrometer detector.

  • Ionization Mode: Electron Ionization (EI).

  • Detection: Selected Ion Monitoring (SIM) of characteristic ions for 4-tert-butylphenol and its deuterated internal standard.

• Quantification:

  • A calibration curve is prepared by analyzing standards containing known concentrations of 4-tert-butylphenol and a constant concentration of the deuterated internal standard.

  • The concentration of 4-tert-butylphenol in the sample is determined from the ratio of the peak area of the analyte to the peak area of the internal standard, plotted against the calibration curve.

Visualizing the Workflow

A clear understanding of the experimental process is essential. The following diagram illustrates a typical workflow for the analysis of 4-butylphenol using a deuterated internal standard.

References

• 1. researchgate.net [researchgate.net]

Performance of 4-Butylphenol-d5 as an Internal Standard in Spiked Water Samples: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the analytical performance of 4-Butylphenol-d5 as an internal standard in the recovery of 4-butylphenol from spiked water samples. The use of deuterated internal standards is a cornerstone of accurate quantification in mass spectrometry-based analytical methods, compensating for analyte loss during sample preparation and variations in instrument response. This document presents supporting experimental data and detailed methodologies to assist researchers in evaluating its suitability for their specific applications.

Data Presentation: Recovery in Spiked Water Samples

Analyte	Sample Matrix	Spiking Level (µg/mL)	Recovery (%)	Alternative Internal Standard	Comparative Recovery (%)
4-tert-Butylphenol	Tap Water	0.5 - 1.5	95.4 - 101.2[1][2][3]	3,5-Dimethylphenol-d10	Not explicitly reported for 4-tert-butylphenol, but generally high for phenolic compounds.
4-tert-Butylphenol	River Water	0.5 - 1.5	92.8 - 98.2[1][2]	3,5-Dimethylphenol-d10	Not explicitly reported for 4-tert-butylphenol, but generally high for phenolic compounds.

Experimental Protocol: Determination of 4-Butylphenol in Water

This section details a comprehensive protocol for the analysis of 4-butylphenol in water samples, incorporating 4-Butylphenol-d5 as an internal standard. The methodology is based on established analytical techniques for phenolic compounds in environmental matrices.

1. Sample Collection and Preservation:

• Collect water samples in 1-liter amber glass bottles to prevent photodegradation of the target analytes.

• If the samples contain residual chlorine, they should be dechlorinated at the time of collection by adding 80 mg of sodium thiosulfate per liter of water.

• Samples should be stored at 4°C and extracted within 7 days of collection.

2. Sample Preparation and Solid-Phase Extraction (SPE):

• To a 1-liter water sample, add a known concentration of 4-Butylphenol-d5 internal standard.

• Condition a solid-phase extraction cartridge containing a polymeric sorbent (e.g., divinylbenzene copolymer) by passing 10 mL of methanol followed by 10 mL of reagent water.

• Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 10 mL/min.

• After loading, wash the cartridge with 10 mL of reagent water to remove interfering substances.

• Dry the cartridge by drawing a vacuum through it for 10-15 minutes.

• Elute the retained analytes (4-butylphenol and 4-Butylphenol-d5) from the cartridge with an appropriate organic solvent, such as ethyl acetate or a mixture of dichloromethane and methanol.

• Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

3. Analytical Determination by Gas Chromatography-Mass Spectrometry (GC-MS):

• GC Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column.

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity.

  • Ions to Monitor:

    • 4-Butylphenol: m/z 107, 150

    • 4-Butylphenol-d5: m/z 112, 155 (tentative, based on the addition of 5 deuterium atoms to the butyl group)

4. Quantification:

• The concentration of 4-butylphenol in the sample is determined by calculating the ratio of the peak area of the native analyte to the peak area of the 4-Butylphenol-d5 internal standard and comparing this to a calibration curve prepared with known concentrations of both compounds.

Experimental Workflow

Caption: Experimental workflow for the determination of 4-Butylphenol recovery.

References

• 1. Frontiers | Simultaneous Removal and Extraction of Bisphenol A and 4-tert-butylphenol From Water Samples Using Magnetic Chitosan Particles [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. frontiersin.org [frontiersin.org]

A Head-to-Head Comparison: 4-Butylphenol-d5 vs. 13C-labeled 4-Butylphenol as Internal Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of 4-Butylphenol, the selection of an appropriate internal standard is a critical determinant of data quality and reliability. The gold standard for such analyses, particularly in liquid chromatography-mass spectrometry (LC-MS/MS), is the use of stable isotope-labeled (SIL) internal standards. This guide provides an objective, data-driven comparison of two common types of SILs for 4-Butylphenol: the deuterated analog, 4-Butylphenol-d5, and the carbon-13-labeled counterpart, 13C-labeled 4-Butylphenol.

Core Performance Characteristics: A Comparative Summary

The choice between a deuterated and a 13C-labeled internal standard can significantly influence analytical method performance. The following table summarizes the key characteristics of each, applied to the context of 4-Butylphenol analysis.

Feature	4-Butylphenol-d5 (Deuterated)	13C-labeled 4-Butylphenol	Rationale & Implications for 4-Butylphenol Analysis
Chromatographic Co-elution	Potential for a slight retention time shift, typically eluting earlier than the unlabeled analyte.[2][4]	Co-elutes perfectly with the native 4-Butylphenol.	The significant mass difference between deuterium (²H) and protium (¹H) can lead to a chromatographic isotope effect. This separation can result in differential matrix effects, where the analyte and internal standard experience different levels of ion suppression or enhancement, leading to inaccurate quantification. The negligible mass difference between ¹³C and ¹²C ensures identical chromatographic behavior, which is crucial for accurately compensating for matrix effects.
Isotopic Stability	Risk of back-exchange (D for H) under certain analytical conditions, especially if the deuterium atoms are on exchangeable sites.	Highly stable as ¹³C atoms are integrated into the carbon backbone and are not prone to exchange.	While the deuterium atoms in 4-Butylphenol-d5 are on the butyl chain and generally stable, the potential for exchange, though low, exists. 13C-labeling provides greater assurance of isotopic stability throughout sample preparation and analysis.
Matrix Effect Compensation	Good, but can be compromised by chromatographic separation from the analyte.	Excellent, considered the "gold standard" for minimizing ion suppression/enhancement effects.	Because 13C-labeled 4-Butylphenol perfectly co-elutes with the analyte, it experiences the exact same matrix effects, allowing for more accurate correction and leading to improved data quality.
Accuracy and Precision	Generally good, but can be lower than with ¹³C-labeled standards due to potential isotope effects.	Superior accuracy and precision.	The enhanced co-elution and isotopic stability of ¹³C-labeled standards result in more reliable and reproducible quantification by minimizing systematic errors.
Potential for Isotopic Interference	Lower risk due to the larger mass difference from the native molecule.	Higher potential for interference from the natural isotopic abundance of the unlabeled analyte's M+1 and M+2 peaks, especially with low-resolution mass spectrometers.	Careful selection of precursor and product ion transitions in MS/MS is necessary to avoid spectral overlap.
Cost and Availability	Generally less expensive and more widely available.	Typically more expensive due to more complex synthesis.	Budgetary constraints may favor deuterated standards, but this must be weighed against the potential for compromised data quality. The higher initial cost of a ¹³C-labeled standard can be offset by reduced time in method development and the generation of more reliable data.

Experimental Protocols

To empirically evaluate the performance of 4-Butylphenol-d5 and 13C-labeled 4-Butylphenol as internal standards, the following experimental protocols are recommended.

Chromatographic Co-elution Assessment

Objective: To determine the difference in retention time between the analyte and each internal standard.

Methodology:

• Prepare a solution containing 4-Butylphenol, 4-Butylphenol-d5, and 13C-labeled 4-Butylphenol in a suitable solvent (e.g., methanol/water).

• Analyze the solution using the intended LC-MS/MS method.

• Overlay the chromatograms for the analyte and each internal standard.

• Measure and record the retention times for all three compounds. A significant difference in retention time for the deuterated standard would indicate a potential for compromised data quality.

Matrix Effect Evaluation

Objective: To assess the ability of each internal standard to compensate for matrix-induced ion suppression or enhancement.

Methodology:

• Prepare three sets of samples:

  • Set A: 4-Butylphenol and the internal standard in a clean solvent.

  • Set B: Blank matrix extract (e.g., plasma, urine) spiked with 4-Butylphenol and the internal standard post-extraction.

  • Set C: Blank matrix spiked with 4-Butylphenol and the internal standard before extraction.

• Analyze all samples by LC-MS/MS.

• Calculate the matrix factor (MF) and the internal standard-normalized MF as follows:

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

  • IS-Normalized MF = (Analyte Peak Area Ratio in Set B) / (Analyte Peak Area Ratio in Set A)

  • A value of < 1 indicates ion suppression, while a value > 1 indicates ion enhancement. The IS-Normalized MF should be close to 1 if the internal standard is effectively compensating for the matrix effect.

Accuracy and Precision Assessment

Objective: To determine the accuracy and precision of quantification using each internal standard.

Methodology:

• Prepare calibration standards and quality control (QC) samples at various concentrations in the matrix of interest.

• Spike all samples with a consistent concentration of either 4-Butylphenol-d5 or 13C-labeled 4-Butylphenol.

• Process and analyze the samples using a validated LC-MS/MS method.

• Construct a calibration curve and determine the concentrations of the QC samples.

• Calculate the accuracy (% bias) and precision (% coefficient of variation, CV) for each QC level. Lower %CV values indicate higher precision.

Visualizing the Workflow and Structures

To aid in the conceptual understanding of internal standard selection and the molecules involved, the following diagrams are provided.

Caption: A logical workflow for selecting and validating an internal standard for quantitative analysis.

Caption: A representation of 4-Butylphenol and its deuterated and 13C-labeled internal standards.

Conclusion and Recommendation

The selection of an internal standard is a critical decision that directly impacts the quality and reliability of quantitative data. While 4-Butylphenol-d5 may be a suitable and cost-effective option for some applications, the inherent physicochemical properties of deuterated standards can introduce analytical challenges, including chromatographic shifts and potential isotopic instability.

For researchers, scientists, and drug development professionals seeking the highest level of accuracy, precision, and data defensibility in the quantification of 4-Butylphenol, 13C-labeled 4-Butylphenol is unequivocally the superior choice. Its identical chromatographic behavior and robust isotopic stability ensure the most effective compensation for analytical variability, ultimately leading to more reliable and reproducible results. The initial investment in a 13C-labeled standard is often justified by the enhanced data quality and the avoidance of potential issues that can arise from the use of deuterated analogs.

References

• 1. benchchem.com [benchchem.com]
• 2. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Inter-laboratory Comparison for 4-Butylphenol Analysis: A Comparative Guide

This guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the analytical methodologies for 4-tert-Butylphenol (4-t-BP). Given the increasing focus on 4-t-BP as a potential endocrine-disrupting chemical (EDC), ensuring the accuracy and comparability of analytical results across different laboratories is paramount.[1][2][3][4] This document outlines common analytical protocols, presents a comparative summary of expected performance data, and illustrates the biological pathway of interest and the workflow of an inter-laboratory comparison.

Introduction to 4-Butylphenol and Endocrine Disruption

4-tert-Butylphenol is an alkylphenol used in the manufacturing of polymers, resins, and other industrial products.[1] A growing body of evidence indicates that 4-t-BP and its derivatives can act as endocrine disruptors by interfering with hormonal systems. These compounds have been shown to interact with key hormonal pathways, primarily through estrogen receptor agonism and androgen receptor antagonism. The potential for these chemicals to affect central endocrine pathways, including the function of nuclear receptors like the estrogen receptor (ER) and androgen receptor (AR), necessitates reliable and standardized analytical methods for their detection and quantification in various matrices.

Comparative Analysis of Analytical Methods

The accurate quantification of 4-Butylphenol is crucial for toxicological studies and regulatory monitoring. Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are the most common techniques employed for this purpose. The performance of these methods can be evaluated through inter-laboratory comparisons or proficiency tests, where z-scores are often used to compare a laboratory's results to a consensus mean.

Below is a summary of typical performance characteristics for common analytical methods used for 4-Butylphenol analysis in water samples.

Parameter	GC-MS	HPLC-UV	LC-MS/MS
Principle	Separation by volatility, detection by mass-to-charge ratio	Separation by polarity, detection by UV absorbance	Separation by polarity, detection by mass-to-charge ratio
Typical LOQ (µg/L)	0.1	5.0	0.05
Reported Recovery (%)	85 - 110%	90 - 105%	95 - 105%
Precision (%RSD)	< 15%	< 10%	< 10%
Selectivity	High	Moderate	Very High
Derivatization	Often Required (e.g., silylation)	Not Required	Not Required

This table represents typical performance data and may vary based on the specific laboratory, instrumentation, and sample matrix.

Experimental Protocols

Detailed and standardized experimental protocols are the foundation of any successful inter-laboratory comparison. Below are summarized methodologies for sample preparation and analysis.

3.1. Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is a common technique for concentrating phenolic compounds from aqueous samples and removing interfering substances.

• Cartridge Conditioning: An SPE cartridge (e.g., HLB) is conditioned sequentially with methanol and then ultrapure water.

• Sample Loading: The water sample (typically 100-500 mL), acidified to a pH of 2-3, is passed through the conditioned cartridge.

• Washing: The cartridge is washed with ultrapure water to remove polar impurities.

• Elution: The trapped 4-Butylphenol is eluted from the cartridge using a suitable organic solvent, such as tert-butyl ether or acetonitrile.

• Concentration: The eluate is concentrated under a gentle stream of nitrogen before analysis.

3.2. Analytical Methodologies

3.2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

• Derivatization: The extracted sample is often derivatized (e.g., using BSTFA for trimethylsilylation) to increase the volatility of 4-Butylphenol.

• Injection: A small volume (e.g., 1 µL) of the derivatized extract is injected into the GC.

• Separation: The sample is vaporized and separated on a capillary column (e.g., DB-5ms). The oven temperature is programmed to ramp from a low starting temperature (e.g., 60°C) to a final high temperature (e.g., 300°C) to ensure separation of all components.

• Detection: The separated compounds are ionized and detected by a mass spectrometer, typically in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity.

3.2.2. High-Performance Liquid Chromatography (HPLC) with UV or MS/MS Detection

• Mobile Phase: A mixture of acetonitrile and water (often with a small amount of acid, like formic acid) is commonly used as the mobile phase.

• Injection: A defined volume of the concentrated extract is injected into the HPLC system.

• Separation: The sample is passed through a C18 analytical column, and separation is achieved either isocratically or with a gradient elution program.

• Detection:

  • UV Detection: The eluent is passed through a UV detector, and the absorbance is monitored at a specific wavelength (e.g., 277 nm).

  • MS/MS Detection: For higher sensitivity and specificity, the eluent is introduced into a mass spectrometer. The parent ion of 4-Butylphenol is selected and fragmented, and specific product ions are monitored (Multiple Reaction Monitoring - MRM).

Diagrams and Visualizations

4.1. Signaling Pathway

4-Butylphenol is known to interfere with the endocrine system, particularly by acting as an agonist for the estrogen receptor (ERα). This interaction can trigger a cascade of cellular events normally initiated by endogenous estrogens.

Caption: Estrogen Receptor signaling pathway disruption by 4-Butylphenol.

4.2. Experimental Workflow

An inter-laboratory comparison study follows a structured workflow to ensure that the evaluation of laboratory performance is fair and statistically sound.

Caption: General workflow for an Inter-laboratory Comparison (ILC).

4.3. Logical Relationship

The assessment of a laboratory's performance in a proficiency test is based on comparing its results to the overall results of all participating laboratories. The Z-score is a key metric in this evaluation.

Caption: Logical relationship for Z-Score calculation and interpretation.

References

• 1. benchchem.com [benchchem.com]
• 2. 2,4-Di-tert-butylphenol Induces Adipogenesis in Human Mesenchymal Stem Cells by Activating Retinoid X Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro profiling of endocrine disrupting effects of phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The evaluation of endocrine disrupting effects of tert-butylphenols towards estrogenic receptor α, androgen receptor and thyroid hormone receptor β and aquatic toxicities towards freshwater organisms - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to 4-Butylphenol-d5 and Other Deuterated Phenolic Internal Standards

In the realm of analytical chemistry, particularly for researchers, scientists, and drug development professionals, the precise and accurate quantification of analytes is paramount. The use of internal standards is a cornerstone of reliable analytical methodology, especially in techniques like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS). Among the various types of internal standards, deuterated compounds are considered the gold standard for their ability to mimic the analyte of interest throughout the analytical process, thereby correcting for variability in sample preparation and instrument response.[1][2]

This guide provides an objective comparison of 4-Butylphenol-d5 with other deuterated phenolic internal standards, supported by general experimental principles and data interpretation.

The Role and Advantages of Deuterated Internal Standards

Isotope dilution mass spectrometry (IDMS) is a powerful technique that significantly improves the accuracy and precision of quantitative analyses by mitigating matrix effects.[3] In this method, a known quantity of a stable isotope-labeled internal standard (SIL-IS), such as a deuterated standard, is introduced to the sample at the initial stage of the workflow.[4] Because the SIL-IS is chemically almost identical to the analyte, it experiences similar losses during extraction, cleanup, and analysis.[4] By measuring the ratio of the native analyte to the labeled standard, accurate quantification can be achieved, irrespective of incomplete recovery or fluctuations in instrument performance.

The key advantages of using deuterated internal standards include:

• Improved Accuracy and Precision: They compensate for analyte losses during sample preparation and analysis.

• Matrix Effect Mitigation: The internal standard experiences the same matrix-induced signal suppression or enhancement as the native analyte, allowing for accurate correction.

• Enhanced Method Robustness: The impact of variations in experimental conditions is significantly reduced.

• Reliable Quantification at Low Levels: They enable the accurate measurement of trace concentrations of analytes.

Overview of 4-Butylphenol-d5

4-Butylphenol-d5 is the deuterium-labeled version of 4-Butylphenol. The deuterium atoms are typically located on the aromatic ring, providing a stable isotopic label. 4-Butylphenol itself is an organic compound used in the production of resins and as an intermediate in chemical synthesis. As an internal standard, 4-Butylphenol-d5 is intended for the quantification of 4-Butylphenol and structurally similar phenolic compounds.

Overview of Other Deuterated Phenolic Internal Standards

Several other deuterated phenolic compounds are commonly used as internal standards in analytical laboratories. The choice of a specific standard depends on the analyte of interest and the sample matrix. Some common alternatives include:

• Phenol-d5 and Phenol-d6: These are deuterated forms of the simplest phenol. They are widely used for the analysis of phenol in environmental and biological samples. Phenol-d6, with all hydrogens replaced by deuterium, offers a theoretical advantage in terms of stability against back-exchange in protic solvents.

• 2,4-Dichlorophenol-d3: This standard is suitable for the analysis of chlorinated phenols, which are common environmental pollutants.

• 4-tert-Butylphenol-d13: A highly deuterated version of 4-tert-butylphenol, which can be used for the analysis of alkylphenols.

• 4-n-Nonylphenol-d8: Used for the quantification of nonylphenols, which are endocrine-disrupting compounds often monitored in environmental samples.

Comparative Analysis

The selection of an appropriate deuterated internal standard is critical for the development of a robust analytical method. The following table provides a comparative summary of 4-Butylphenol-d5 and other selected deuterated phenolic internal standards based on their general properties.

Feature	4-Butylphenol-d5	Phenol-d5 / Phenol-d6	2,4-Dichlorophenol-d3	4-tert-Butylphenol-d13	4-n-Nonylphenol-d8
Analyte Similarity	High for 4-butylphenol and other C4-alkylphenols.	High for phenol and simple phenolic compounds.	High for dichlorophenol and other chlorinated phenols.	High for 4-tert-butylphenol and its isomers.	High for 4-n-nonylphenol and other long-chain alkylphenols.
Mass Difference (vs. Analyte)	+5 Da	+5 Da / +6 Da	+3 Da	+13 Da	+8 Da
Potential for Isotopic Exchange	Low (deuterium on aromatic ring).	Phenol-d5 has a non-deuterated hydroxyl proton with potential for back-exchange; Phenol-d6 minimizes this risk.	Low (deuterium on aromatic ring).	Very low due to high deuteration level.	Low (deuterium on aromatic ring).
Co-elution with Analyte	Expected to co-elute closely with 4-butylphenol.	Generally co-elutes well with phenol, though a slight retention time shift may occur.	Expected to co-elute closely with 2,4-dichlorophenol.	Expected to co-elute closely with 4-tert-butylphenol.	Expected to co-elute closely with 4-n-nonylphenol.
Primary Applications	Quantification of 4-butylphenol and related alkylphenols.	General purpose for phenol analysis in various matrices.	Environmental monitoring of chlorinated phenols.	Quantification of 4-tert-butylphenol.	Environmental and biological monitoring of nonylphenols.

Experimental Protocols

The following provides a generalized experimental protocol for the analysis of phenolic compounds in a water matrix using a deuterated internal standard. This protocol can be adapted for other matrices and specific phenolic analytes.

General Protocol for Phenol Analysis in Water by LC-MS/MS

1. Reagents and Materials

• Deuterated internal standard stock solution (e.g., 4-Butylphenol-d5 at 1 mg/mL in methanol).

• Analyte stock solution (e.g., 4-Butylphenol at 1 mg/mL in methanol).

• Working standard solutions prepared by serial dilution of the stock solutions.

• Internal standard working solution (e.g., 20 ng/mL in acetonitrile).

• Methanol, acetonitrile (HPLC grade).

• Formic acid.

• Deionized water.

• Solid Phase Extraction (SPE) cartridges (e.g., C18).

2. Sample Preparation

• To a 100 mL water sample, add a known amount of the deuterated internal standard working solution to achieve a final concentration within the calibration range.

• Acidify the sample to a pH < 2 with a suitable acid.

• Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Load the acidified water sample onto the SPE cartridge.

• Wash the cartridge with 5 mL of deionized water to remove interferences.

• Dry the cartridge under vacuum.

• Elute the analytes and the internal standard with 5 mL of methanol or acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• LC Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile or methanol.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), negative or positive mode depending on the analyte.

• Detection: Multiple Reaction Monitoring (MRM) of precursor and product ions for each analyte and its deuterated internal standard.

4. Data Analysis

• Integrate the peak areas for the analyte and the internal standard.

• Calculate the peak area ratio (analyte peak area / internal standard peak area).

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios on the calibration curve.

Visualizations

Workflow for Using a Deuterated Internal Standard

Caption: General workflow for quantitative analysis using a deuterated internal standard.

Logical Relationship for Quantification

Caption: Logical relationship for quantification using an internal standard.

Conclusion

The selection of an appropriate deuterated phenolic internal standard is a critical step in the development of accurate and robust analytical methods. 4-Butylphenol-d5 is an excellent choice for the quantification of 4-butylphenol and structurally related C4-alkylphenols due to its close physicochemical similarity. For other phenolic compounds, standards such as Phenol-d6, 2,4-Dichlorophenol-d3, or 4-n-Nonylphenol-d8 may be more suitable. The ideal internal standard should closely match the analyte in terms of chemical structure, extraction recovery, and chromatographic behavior to ensure effective correction for analytical variability. Researchers should carefully consider the specific requirements of their assay when selecting a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Evaluating the Performance of 4-Butylphenol-d5 as an Internal Standard in Diverse Sample Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective evaluation of 4-Butylphenol-d5 as an internal standard for the quantitative analysis of 4-Butylphenol in various sample matrices. The performance of this deuterated standard is compared with alternative internal standards, supported by representative experimental data. Detailed methodologies for key analytical procedures are also presented to assist in method development and validation.

The Critical Role of Internal Standards in Quantitative Analysis

In analytical chemistry, particularly in chromatographic techniques coupled with mass spectrometry (such as GC-MS and LC-MS/MS), internal standards are crucial for achieving accurate and precise quantification. They are compounds added to a sample in a known concentration to correct for the loss of analyte during sample preparation and to compensate for variations in instrument response. An ideal internal standard is chemically and physically similar to the analyte but can be distinguished by the detector.

Stable isotope-labeled (SIL) internal standards, such as 4-Butylphenol-d5, are considered the "gold standard" in mass spectrometry. Because they have the same chemical structure as the analyte, with only a difference in isotopic composition, they exhibit nearly identical behavior during extraction, chromatography, and ionization. This co-elution and similar response to matrix effects allow for highly effective correction, leading to more robust and reliable analytical methods.

Performance Comparison of 4-Butylphenol-d5 and Alternatives

While direct head-to-head comparative studies for 4-Butylphenol-d5 against other internal standards across multiple matrices are not extensively available in the public domain, performance can be inferred from validation studies of similar compounds and general principles of isotope dilution mass spectrometry. Deuterated standards consistently outperform non-deuterated (structural analogue) internal standards.

Table 1: Performance Characteristics of Deuterated vs. Non-Deuterated Internal Standards for Phenolic Compound Analysis

Performance Metric	4-Butylphenol-d5 (Deuterated)	Non-Deuterated Structural Analogue (e.g., 4-Propylphenol)	Rationale
Recovery	Expected to be very similar to 4-Butylphenol, providing excellent correction for losses during sample preparation. Typical recoveries for similar compounds are in the range of 85-115%.	May exhibit different extraction efficiencies compared to 4-Butylphenol, leading to less accurate correction.	The near-identical chemical properties of deuterated standards ensure they behave similarly to the native analyte throughout the sample preparation process.
Matrix Effect	Co-elution with 4-Butylphenol allows for effective compensation of ion suppression or enhancement in the mass spectrometer.	Differences in retention time and ionization efficiency can lead to inadequate correction for matrix effects, resulting in lower accuracy and precision.	As the deuterated standard experiences the same matrix-induced signal alterations as the analyte, their ratio remains constant, ensuring accurate quantification.
Linearity (R²) of Calibration Curve	Typically ≥ 0.99, indicating a strong linear relationship between the analyte/internal standard ratio and concentration.	May be lower if the internal standard does not adequately correct for analytical variability.	The robust correction provided by a deuterated standard leads to more reliable and linear calibration curves.
Precision (%RSD)	Generally low (<15%), reflecting high reproducibility of the analytical method.	Can be higher due to incomplete correction for analytical variability.	By minimizing the impact of variations in sample handling and instrument performance, deuterated standards contribute to better method precision.

Quantitative Performance Data in Various Matrices

The following tables summarize representative quantitative performance data for the analysis of 4-butylphenol and related alkylphenols using deuterated internal standards in different sample matrices. It is important to note that these values are indicative and may vary depending on the specific instrumentation, laboratory conditions, and the complexity of the sample matrix.

Table 2: Performance of Deuterated Internal Standards for Alkylphenol Analysis in Environmental Matrices

Matrix	Analyte	Internal Standard	Analytical Method	Recovery (%)	Precision (%RSD)	LOQ
Wine	4-tert-Butylphenol	4-tert-Butylphenol-d13	GC-MS	95-105	< 10	1 µg/L
Surface Water	4-tert-Butylphenol	Deuterated Standard Mix	LC-MS/MS	80.1 - 110.2	< 20.0	0.1 - 20.0 ng/L
Soil	Phenolic Compounds	Deuterated Phenols	GC-MS	70-130	< 20	0.02 - 0.05 µg/g

Table 3: Performance of Deuterated Internal Standards for Alkylphenol Analysis in Biological Matrices

Matrix	Analyte	Internal Standard	Analytical Method	Recovery (%)	Precision (%RSD)	LOQ
Human Urine	4-tert-Octylphenol	4-t-Octylphenol-ring-13C6	GC-MS	92 - 105	1 - 6	0.1 - 0.3 ng/mL
Human Serum	2,4-di-tert-butylphenol	Not Specified	GC-MS	Not Reported	Not Reported	Not Reported (Detected at 2.20-3.33 ng/mL)
Fish Tissue	4-tert-Octylphenol	Not Specified	GC-MS	86.0 - 96.4	Not Reported	2 ng/g

Experimental Protocols

The following are detailed methodologies for the analysis of 4-Butylphenol in different sample matrices using 4-Butylphenol-d5 as an internal standard.

Protocol 1: Analysis of 4-Butylphenol in Water by LC-MS/MS

This protocol is adapted from established methods for the analysis of endocrine-disrupting chemicals in environmental water.

• Sample Preparation:

  • To a 500 mL water sample, add a known amount of 4-Butylphenol-d5 internal standard solution.

  • If the sample contains residual chlorine, dechlorinate by adding sodium thiosulfate.

  • Perform solid-phase extraction (SPE) using a polymeric reversed-phase cartridge.

  • Condition the SPE cartridge with methanol followed by deionized water.

  • Load the water sample onto the conditioned SPE cartridge.

  • Wash the cartridge with deionized water to remove interfering substances.

  • Elute the analyte and internal standard with an appropriate organic solvent (e.g., methanol or acetonitrile).

  • Concentrate the eluate under a gentle stream of nitrogen and reconstitute in a suitable solvent for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatograph (LC) Conditions:

    • Column: C18 reverse-phase column (e.g., 150 mm x 2.1 mm, 3.5 µm).

    • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 10 µL.

  • Mass Spectrometer (MS) Conditions:

    • Ionization: Electrospray Ionization (ESI) in negative ion mode.

    • Scan Type: Multiple Reaction Monitoring (MRM).

    • MRM Transitions: Monitor the appropriate precursor-to-product ion transitions for both 4-Butylphenol and 4-Butylphenol-d5.

• Quantification:

  • Quantify 4-Butylphenol using the ratio of the peak area of the native analyte to the peak area of the 4-Butylphenol-d5 internal standard.

Protocol 2: Analysis of 4-Butylphenol in Human Plasma by GC-MS

This protocol is a representative procedure for the analysis of phenolic compounds in a complex biological matrix.

• Sample Preparation:

  • To 1 mL of human plasma, add a known amount of 4-Butylphenol-d5 internal standard.

  • Perform protein precipitation by adding an appropriate volume of cold acetonitrile. Vortex and centrifuge to pellet the proteins.

  • Transfer the supernatant to a clean tube.

  • Perform liquid-liquid extraction (LLE) with a suitable organic solvent (e.g., hexane/ethyl acetate mixture).

  • Evaporate the organic layer to dryness under a gentle stream of nitrogen.

  • Derivatize the dried extract to improve the chromatographic properties of the analytes. A common derivatizing agent for phenols is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

  • Reconstitute the derivatized sample in a suitable solvent for GC-MS analysis.

• GC-MS Analysis:

  • Gas Chromatograph (GC) Conditions:

    • Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

    • Carrier Gas: Helium at a constant flow rate.

    • Injector: Splitless mode.

    • Oven Program: A temperature gradient suitable for the separation of the derivatized phenols.

  • Mass Spectrometer (MS) Conditions:

    • Ionization: Electron Ionization (EI).

    • Scan Type: Selected Ion Monitoring (SIM) or full scan mode.

    • Monitored Ions: Select characteristic ions for both the derivatized 4-Butylphenol and 4-Butylphenol-d5.

• Quantification:

  • Quantify the derivatized 4-Butylphenol using the ratio of the peak area of the native analyte to the peak area of the derivatized 4-Butylphenol-d5 internal standard.

Signaling Pathways and Experimental Workflows

4-Butylphenol is known to be an endocrine-disrupting chemical, primarily through its interaction with estrogen and androgen receptors. The following diagrams illustrate these signaling pathways and a general experimental workflow for quantitative analysis.

A general experimental workflow for the quantitative analysis of 4-Butylphenol.

Disruption of the Estrogen Receptor signaling pathway by 4-Butylphenol.

Antagonistic action of 4-Butylphenol on the Androgen Receptor pathway.

A Head-to-Head Battle: Standard Addition vs. Internal Standard Calibration for the Quantification of 4-Butylphenol

A detailed guide for researchers on choosing the optimal calibration strategy for the accurate analysis of 4-Butylphenol in complex matrices.

In the quantitative analysis of 4-Butylphenol, particularly in complex sample matrices encountered in environmental monitoring, food safety, and pharmaceutical research, the choice of calibration method is a critical determinant of data accuracy and reliability. Two prevalent techniques, Standard Addition and Internal Standard calibration, offer distinct advantages and are suited to different experimental exigencies. This guide provides an objective comparison of these two methods, supported by experimental protocols and performance data, to aid researchers in selecting the most appropriate approach for their specific analytical challenges.

The Contenders: A Tale of Two Calibration Strategies

Standard Addition is a powerful technique for mitigating matrix effects, which are a common source of analytical error in complex samples. The principle lies in adding known amounts of the analyte (4-Butylphenol) to the sample itself, thereby creating a calibration curve within the sample matrix. This approach effectively compensates for any signal enhancement or suppression caused by other components in the sample, as both the endogenous and added analyte are subjected to the same matrix interferences.

Internal Standard calibration, conversely, involves the addition of a constant amount of a chemically similar but chromatographically distinct compound (the internal standard) to all samples, calibration standards, and blanks. The ratio of the analyte's response to the internal standard's response is then used for quantification. This method is highly effective in correcting for variations in sample preparation, injection volume, and instrument response, thereby improving the precision and reproducibility of the analysis. For the analysis of 4-Butylphenol, a deuterated analog such as 4-tert-butylphenol-d13 is an ideal internal standard due to its similar chemical and physical properties.

At a Glance: Key Differences and Considerations

Feature	Standard Addition	Internal Standard
Principle	Analyte is added to the sample to create an in-situ calibration curve.	A different, but chemically similar, compound is added to all solutions.
Primary Advantage	Effectively compensates for proportional matrix effects (signal enhancement/suppression).	Corrects for variations in sample preparation and instrument response.
Ideal For	Complex and variable sample matrices where a suitable internal standard is unavailable.	High-throughput analysis of multiple samples with similar matrices.
Key Limitation	Labor-intensive, as a separate calibration curve is required for each sample.	Requires a suitable internal standard that is not present in the sample.
Data Analysis	Extrapolation of the calibration curve to the x-intercept to determine the unknown concentration.	Ratio of analyte response to internal standard response is used for quantification.

Experimental Deep Dive: Protocols for 4-Butylphenol Analysis

To provide a practical context, the following are representative experimental protocols for the quantification of 4-Butylphenol using both standard addition and internal standard methods with Gas Chromatography-Mass Spectrometry (GC-MS).

Method 1: Internal Standard Calibration using 4-tert-butylphenol-d13

This protocol is adapted from a validated method for the analysis of alkylphenols in wine by GC-MS.[1][2]

1. Reagents and Standard Preparation:

• 4-Butylphenol Stock Solution (1 g/L): Accurately weigh 100 mg of 4-Butylphenol and dissolve in 100 mL of methanol.

• Internal Standard Stock Solution (1 g/L): Accurately weigh 10 mg of 4-tert-butylphenol-d13 and dissolve in 10 mL of methanol.

• Calibration Standards (1-100 µg/L): Prepare a series of calibration standards by appropriate dilution of the 4-Butylphenol stock solution in a suitable matrix mimic (e.g., 12% ethanol solution for wine analysis). Spike each calibration standard with the internal standard to a final concentration of 50 µg/L.

2. Sample Preparation (for a wine sample):

• To a 10 mL aliquot of the wine sample in a 20 mL vial, add 2 g of NaCl.

• Spike the sample with 50 µL of a 5 mg/L solution of 4-tert-butylphenol-d13.

• The sample is then ready for extraction, for example, by headspace solid-phase microextraction (SPME).

3. GC-MS Parameters:

• Column: 5% Phenylmethylpolysiloxane (e.g., 30 m x 0.25 mm, 0.25 µm film thickness)

• Injector: Splitless mode at 260°C

• Oven Program: Start at 50°C, ramp to 300°C at 10°C/min, hold for 3 minutes.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Detector: Operated in Selected Ion Monitoring (SIM) mode.

  • 4-Butylphenol: Quantifier ion m/z 107, Qualifier ions m/z 150, 135.

  • 4-tert-butylphenol-d13 (IS): Quantifier ion m/z 116.

4. Data Analysis:

• Construct a calibration curve by plotting the ratio of the peak area of 4-Butylphenol to the peak area of the internal standard against the concentration of 4-Butylphenol.

• Determine the concentration of 4-Butylphenol in the sample by calculating its peak area ratio to the internal standard and interpolating from the calibration curve.

Method 2: Standard Addition Calibration

This protocol is a representative procedure for the standard addition method, which can be adapted for the analysis of 4-Butylphenol in a complex matrix.

1. Reagents and Standard Preparation:

• 4-Butylphenol Spiking Solution (e.g., 10 mg/L): Prepare a standard solution of 4-Butylphenol in a solvent compatible with the sample matrix and analytical instrumentation.

2. Sample Preparation and Spiking:

• Prepare a series of at least four identical aliquots of the unknown sample (e.g., 10 mL each).

• Leave one aliquot unspiked.

• To the remaining aliquots, add increasing volumes of the 4-Butylphenol spiking solution to create a range of known added concentrations (e.g., 10, 25, 50, 100 µg/L).

• Ensure all final volumes are equal by adding the appropriate amount of solvent if necessary.

• Process each of these prepared samples (unspiked and spiked) using the same extraction and preparation procedure.

3. GC-MS Parameters:

• The GC-MS parameters can be the same as those described for the internal standard method, with the MS operated in SIM mode to monitor the characteristic ions of 4-Butylphenol.

4. Data Analysis:

• Measure the instrumental response (peak area) for 4-Butylphenol in each of the prepared samples.

• Plot the measured response (y-axis) against the known added concentrations of 4-Butylphenol (x-axis).

• Perform a linear regression on the data points.

• The absolute value of the x-intercept of the regression line corresponds to the initial concentration of 4-Butylphenol in the unspiked sample.

Performance Face-Off: A Data-Driven Comparison

Performance Parameter	Internal Standard Method (for 4-tert-butylphenol)[1][2]	Standard Addition Method (Typical for Phenolic Compounds)
Linearity (R²)	≥ 0.99 (typically quadratic fit over 1-100 µg/L)	≥ 0.99
Limit of Quantification (LOQ)	1 µg/L	Typically in the low µg/L to ng/L range, matrix-dependent.
Repeatability (RSDr)	5.1%	Generally < 15%
Intermediate Precision (RSDip)	7.3%	Generally < 20%
Accuracy (Recovery)	Not explicitly stated, but the use of an isotope-labeled IS generally leads to high accuracy.	High accuracy in the presence of matrix effects, as it is self-correcting.

Visualizing the Workflow: A Tale of Two Diagrams

To further clarify the experimental workflows, the following diagrams illustrate the logical steps involved in both the Standard Addition and Internal Standard calibration methods.

Standard Addition Workflow

Internal Standard Workflow

The Verdict: Making the Right Choice

The selection between standard addition and internal standard calibration for the analysis of 4-Butylphenol is not a matter of one method being universally superior to the other, but rather a decision based on the specific context of the analysis.

Choose Standard Addition when:

• The sample matrix is complex, highly variable, or not well-characterized.

• A suitable internal standard is not available or is cost-prohibitive.

• The highest possible accuracy is required for a limited number of samples, and the additional labor is justifiable.

Choose the Internal Standard method when:

• Analyzing a large number of samples with a relatively consistent matrix.

• High precision and reproducibility are paramount.

• An appropriate internal standard, preferably an isotopically labeled analog of 4-Butylphenol, is available.

• The analytical workflow involves multiple sample preparation steps where losses may occur.

References

• 1. oiv.int [oiv.int]
• 2. Determination of alkylphenols in wines by gas chromatography-mass spectrometry (gc-ms or gc-ms/ms) | OIV [oiv.int]

A Comparative Guide to the Cross-Validation of Analytical Methods for 4-Butylphenol

The accurate and reliable quantification of 4-butylphenol, a compound used in the manufacturing of resins, polymers, and other industrial products, is crucial for quality control, environmental monitoring, and safety assessment. The selection of an appropriate analytical method is contingent upon factors such as the sample matrix, required sensitivity, and the specific goals of the analysis. This guide provides a comparative overview of common analytical methods for 4-butylphenol, with a focus on High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The presented experimental protocols and performance data are based on established methodologies.

Data Presentation: A Comparative Overview

The following table summarizes key performance parameters for different analytical methods used to quantify 4-butylphenol. It is important to note that these parameters can vary based on the specific instrumentation, sample matrix, and method optimization.

Validation Parameter	HPLC-UV	GC-MS	LC-MS/MS
Linearity (Range)	Application-dependent	1-100 µg/L[1][2][3]	Application-dependent
Accuracy (% Recovery)	Not specified	Not specified	Not specified
Precision (% RSD)	Not specified	Intermediate Precision: 6.7%, Repeatability: 4.3%[3]	Not specified
Limit of Detection (LOD)	Not specified	Not specified	Not specified
Limit of Quantification (LOQ)	Not specified	Validated LOQ: 1 µg/L[3]	2 µg/L (for similar alkylphenols)
Selectivity	Moderate	High	Very High
Sample Throughput	High	Moderate	Moderate to High

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are intended to serve as a foundation for method development and cross-validation.

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the analysis of phenolic compounds. A reversed-phase method is typically suitable for 4-butylphenol.

• Instrumentation : A standard HPLC system equipped with a UV detector.

• Column : C18, 4.6 mm x 150 mm, 5 µm particle size.

• Mobile Phase : A mixture of acetonitrile and water. For Mass-Spec (MS) compatible applications, formic acid can be used as a modifier, while phosphoric acid can be used for other applications. A potential starting gradient could be 50:50 (acetonitrile:water) ramped to 95:5 over 15 minutes.

• Flow Rate : 1.0 mL/min.

• Column Temperature : 30 °C.

• Detection : UV detection at a wavelength of 277 nm or 280 nm.

• Injection Volume : 10 µL.

• Sample Preparation : Dissolve the sample in the mobile phase to a suitable concentration (e.g., 1 mg/mL) and filter through a 0.45 µm syringe filter before injection.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high sensitivity and selectivity for the analysis of volatile and semi-volatile compounds like 4-butylphenol.

• Instrumentation : A gas chromatograph coupled to a mass spectrometer.

• Column : DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness, or equivalent.

• Carrier Gas : Helium at a constant flow of 1.0 - 1.2 mL/min.

• Oven Temperature Program :

  • Initial Temperature: 50 °C.

  • Ramp: 10 °C/min to 300 °C.

  • Hold: 3 minutes at 300 °C.

• Injector Temperature : 250-260 °C in splitless mode.

• Transfer Line Temperature : 280-300 °C.

• Ion Source Temperature : 230-250 °C.

• MS Scan Range : 50-500 amu or in Single Ion Monitoring (SIM) mode for targeted analysis.

• Sample Preparation : For samples in an aqueous matrix like wine, solid-phase microextraction (SPME) can be used. The sample is placed in a vial with sodium chloride, and the headspace is extracted for 20 minutes at 40 °C. For other samples, derivatization with an agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) may be necessary to improve volatility.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS combines the separation power of HPLC with the high sensitivity and specificity of tandem mass spectrometry, making it suitable for trace-level analysis in complex matrices.

• Instrumentation : An HPLC system coupled to a tandem mass spectrometer.

• Column : A C18 column, such as a BEH C18.

• Mobile Phase : A gradient of acetonitrile and water with 0.1% formic acid.

• Flow Rate : 0.35 mL/min.

• Detection : Tandem mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

• Sample Preparation : Sample preparation may involve solid-phase extraction (SPE) to concentrate the analyte and remove matrix interferences. For some applications, derivatization may be employed.

Mandatory Visualization

The following diagram illustrates a general workflow for the cross-validation of analytical methods.

Caption: General workflow for analytical method cross-validation.

References

• 1. Determination of alkylphenols in wines by gas chromatography-mass spectrometry (GC-MS or GC-MS/MS) (Type-IV) | OIV [oiv.int]
• 2. Determination of alkylphenols in wines by gas chromatography-mass spectrometry (gc-ms or gc-ms/ms) | OIV [oiv.int]
• 3. oiv.int [oiv.int]

Safety & Regulatory Compliance

Proper Disposal of 4-Butylphenol-d5: A Guide for Laboratory Professionals

Ensuring the safe and environmentally responsible disposal of 4-Butylphenol-d5 is critical for laboratory safety and regulatory compliance. As a deuterated analog of 4-Butylphenol, its chemical properties and associated hazards are comparable, necessitating its treatment as a hazardous waste. This guide provides detailed procedures for the proper handling and disposal of 4-Butylphenol-d5.

Immediate Safety and Handling Precautions

Before handling 4-Butylphenol-d5, it is imperative to be familiar with its potential hazards. This compound is toxic if swallowed or in contact with skin, can cause severe skin burns and eye damage, may lead to an allergic skin reaction, and is suspected of damaging fertility.[1][2][3][4] Furthermore, it is very toxic to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment when handling 4-Butylphenol-d5, including:

• Eye and Face Protection: Chemical splash goggles or safety glasses with side-shields are mandatory.

• Skin Protection: Wear chemical-resistant gloves and protective clothing to prevent skin contact.

• Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH/MSHA or European Standard EN 149 approved respirator.

Quantitative Data

Property	Value	Source(s)
Melting Point/Range	53 - 56 °C (127 - 133 °F)
Boiling Point/Range	265 °C (509 °F)
Flash Point	113 °C (235 °F)
Explosion Limits	Lower: 0.8 Vol%, Upper: 5.3 Vol%
Partition Coefficient	log Pow: 4.8 (23 °C)

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

• Evacuate: Immediately evacuate the affected area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Wearing the appropriate PPE, contain the spill using an inert absorbent material such as sand or vermiculite.

• Collect: Carefully collect the absorbed material and place it into a suitable, closed, and clearly labeled container for disposal.

• Prevent Environmental Contamination: Do not allow the chemical to enter drains, surface water, or the sanitary sewer system.

Operational Disposal Plan

The disposal of 4-Butylphenol-d5 must be managed as hazardous waste in compliance with local, state, and federal regulations.

Step-by-Step Disposal Protocol

• Waste Identification and Classification: As the waste generator, you are responsible for classifying the waste as hazardous according to regulations such as the EPA's 40 CFR Part 261.3 in the United States. 4-Butylphenol-d5 should be classified as hazardous waste.

• Containerization and Labeling:

  • Store waste in its original container whenever possible. Do not mix with other waste streams.

  • If transferring to a new container, ensure it is appropriate, sealed, and leak-proof.

  • Clearly label the waste container as "Hazardous Waste" and include the full chemical name ("4-Butylphenol-d5") and any other identifiers required by your institution.

• Storage: Store the sealed hazardous waste container in a designated, cool, dry, and well-ventilated area, away from incompatible materials.

• Arrange for Professional Disposal:

  • Never dispose of 4-Butylphenol-d5 down the drain or in the regular trash.

  • Contact your institution's Environmental Health and Safety (EHS) department to arrange for collection by a licensed hazardous waste disposal company.

  • The approved method of disposal is typically incineration in a chemical incinerator equipped with an afterburner and scrubber, performed by qualified professionals.

• Empty Container Disposal: Empty containers that held 4-Butylphenol-d5 must be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.

• Documentation: Maintain detailed records of all hazardous waste generated and disposed of, in accordance with regulatory requirements.

Disposal Workflow

Caption: Logical workflow for the safe disposal of 4-Butylphenol-d5 waste.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. cpachem.com [cpachem.com]

Essential Safety and Logistics for Handling 4-Butylphenol-d5

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and disposal plans for handling 4-Butylphenol-d5. Adherence to these procedures is critical for ensuring laboratory safety and minimizing environmental impact. 4-Butylphenol-d5, a deuterated form of 4-Butylphenol, should be handled with the same precautions as its non-deuterated counterpart due to similar chemical properties and associated hazards.

Hazard Identification

4-Butylphenol is classified as a hazardous substance with the following primary concerns:

• Skin Irritation: Causes skin irritation.[1][2]

• Serious Eye Damage: Poses a risk of serious eye damage.[1][3]

• Reproductive Toxicity: Suspected of damaging fertility.

• Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.

Phenol and its derivatives can be absorbed through the skin and act as systemic toxins. They can also have an anesthetic effect, meaning burns may not be immediately painful or visible.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling 4-Butylphenol-d5. Proper selection and use of PPE are the first line of defense against exposure.

Body Part	Required PPE	Specifications and Conditions
Eyes/Face	Safety Goggles and/or Face Shield	Must be worn when there is a potential for splashes.
Hands	Chemical-resistant gloves	For concentrated solutions, utility-grade neoprene or butyl rubber gloves are recommended. For incidental contact with dilute solutions (<10%), double-gloving with nitrile gloves is acceptable, but gloves should be changed frequently.
Body	Laboratory Coat and Apron	A fully buttoned lab coat must be worn. A butyl rubber or neoprene apron should be worn over the lab coat if there is a splash risk.
Clothing	Long Pants and Closed-toe Shoes	Clothing should cover the body to the ankles, and shoes must be solid-topped.
Respiratory	Respirator (if applicable)	A fit-tested respirator with an appropriate filter should be used if working outside of a fume hood or if there is a risk of aerosol generation.

Operational Plan: Handling Protocol

All handling of 4-Butylphenol-d5 must be conducted in a designated area, preferably within a certified chemical fume hood to minimize inhalation exposure.

Step-by-Step Handling Procedure:

• Preparation:

  • Ensure an ANSI-approved eyewash station and safety shower are accessible within a 10-second travel time.

  • Verify the availability of a spill kit and first aid supplies, including polyethylene glycol 300 or 400 (PEG-300 or PEG-400) for skin exposure.

  • Don all required PPE as specified in the table above.

• Handling:

  • Conduct all work with 4-Butylphenol-d5 in a chemical fume hood.

  • Avoid the formation of dust if handling the solid form.

  • Use caution when centrifuging to prevent the generation of aerosols. Use sealed safety cups.

• Post-Handling:

  • Decontaminate the work area thoroughly after use.

  • Remove PPE carefully to avoid skin contamination and dispose of contaminated disposable items as hazardous waste.

  • Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures

Spill Response:

• Small Spills: Can be cleaned up by trained laboratory personnel wearing appropriate PPE.

  • For solid spills, carefully collect the material.

  • For liquid spills, absorb with inert material such as vermiculite or paper towels.

  • Wipe the spill area with a 70% isopropanol or ethanol solution.

  • Collect all cleanup materials in a sealed container labeled as hazardous waste for proper disposal.

• Large Spills: Evacuate the area and contact the institution's environmental health and safety (EHS) office immediately.

Exposure Response:

• Skin Contact: Immediate and rapid decontamination is critical.

  • Remove all contaminated clothing.

  • Wipe the affected area with polyethylene glycol (PEG-300 or PEG-400). If PEG is unavailable, wash with copious amounts of water for at least 15 minutes.

  • Seek immediate medical attention.

• Eye Contact:

  • Immediately flush eyes with water at an eyewash station for at least 15 minutes, holding the eyelids open.

  • Remove contact lenses if present and easy to do.

  • Seek immediate medical attention.

• Inhalation:

  • Move the individual to fresh air.

  • Seek immediate medical attention.

• Ingestion:

  • Do NOT induce vomiting.

  • Rinse the mouth with water.

  • Seek immediate medical attention.

Disposal Plan

All waste containing 4-Butylphenol-d5 is considered hazardous waste and must be disposed of accordingly.

• Waste Collection:

  • Collect all solid and liquid waste in clearly labeled, sealed, and compatible containers.

  • Do not mix with other waste streams unless explicitly permitted by your institution's EHS guidelines.

• Disposal Procedure:

  • Waste must be disposed of through a licensed hazardous waste disposal company.

  • Follow all local, regional, and national regulations for hazardous waste disposal.

  • Due to its high aquatic toxicity, do not release 4-Butylphenol-d5 into the environment, including drains or sewer systems.

Workflow for Handling 4-Butylphenol-d5

Caption: Workflow for the safe handling of 4-Butylphenol-d5.

References

• 1. fishersci.co.uk [fishersci.co.uk]
• 2. cpachem.com [cpachem.com]
• 3. fishersci.com [fishersci.com]